Niobium pentachloride

• CAS: 10026-12-7

Core Science & Biosynthesis

Niobium(V) Chloride: A Comprehensive Technical Guide to its Chemical Properties and Reactivity

For Researchers, Scientists, and Drug Development Professionals

Niobium(V) chloride (NbCl₅), also known as niobium pentachloride, is a highly reactive, yellow crystalline solid that serves as a versatile precursor and catalyst in a multitude of chemical transformations. Its potent Lewis acidity and unique reactivity profile make it an invaluable tool in organic synthesis, materials science, and drug development. This in-depth technical guide provides a comprehensive overview of the core chemical properties and reactivity of niobium pentachloride, supplemented with detailed experimental protocols and logical diagrams to facilitate its effective application in a laboratory setting.

Core Chemical and Physical Properties

Niobium pentachloride is a hygroscopic, deliquescent solid that readily hydrolyzes in the presence of moisture.[1][2] It is characterized by its distinct yellow color and pungent odor. In the solid state, it exists as a dimer with chloro-bridges, featuring distorted octahedral coordination around each niobium center.[2]

Property	Value	References
Chemical Formula	NbCl₅	[2]
Molar Mass	270.17 g/mol	[2]
Appearance	Yellow monoclinic crystals	[2]
Density	2.75 g/cm³	[3]
Melting Point	204.7 °C (400.5 °F; 477.8 K)	[2]
Boiling Point	248.2 °C (478.8 °F; 521.3 K)	[2]
Solubility	Decomposes in water.[2] Soluble in hydrochloric acid, chloroform, and carbon tetrachloride.[2]	[2]
Standard Enthalpy of Formation (ΔfH⦵₂₉₈)	-797.47 kJ/mol	[4]
Standard Molar Entropy (S⦵₂₉₈)	214.05 J·K⁻¹·mol⁻¹	[4]

Reactivity Profile

The chemical behavior of niobium pentachloride is dominated by its strong Lewis acidity and its susceptibility to hydrolysis. These characteristics are harnessed in a variety of synthetic applications.

Hydrolysis

Niobium pentachloride reacts violently and exothermically with water, yielding a gelatinous slurry of hydrated niobium pentoxide (niobic acid) and liberating hydrogen chloride gas.[5][6] This reaction is a common route for the preparation of niobium pentoxide.[7]

The hydrolysis proceeds in a stepwise manner, initially forming niobium oxychloride (NbOCl₃), which upon further reaction with water, is converted to niobium pentoxide.[6]

Figure 1: Stepwise hydrolysis of niobium pentachloride.

In contrast, the dissolution of niobium pentachloride in concentrated hydrochloric acid is an endothermic process that results in a clear yellow solution, which can be a useful starting point for further reactions.[5]

Lewis Acidity and Catalysis

As a strong Lewis acid, niobium pentachloride is a potent catalyst for a wide range of organic transformations.[8][9] It activates various functional groups, facilitating carbon-carbon and carbon-heteroatom bond formation.

Friedel-Crafts Reactions: Niobium pentachloride is an effective catalyst for Friedel-Crafts acylation and hydroxyalkylation reactions, providing an alternative to more traditional Lewis acids like aluminum chloride.[9][10] It promotes the formation of aryl ketones and triarylmethanes under mild conditions.[9][10]

Diels-Alder Reactions: It catalyzes the Diels-Alder reaction between dienes and dienophiles, often with high stereoselectivity.[11]

Epoxide Ring-Opening: Niobium pentachloride promotes the ring-opening of epoxides, leading to the formation of β-amino alcohols, chlorohydrins, or 1,2-diols, depending on the reaction conditions and the nucleophile present.[12][13][14]

Reactions with Alcohols

Niobium pentachloride reacts with alcohols to form niobium alkoxides. This reaction is a key step in the sol-gel synthesis of niobium-based materials.[15][16] The reaction typically requires the presence of a base, such as ammonia, to neutralize the hydrogen chloride byproduct.[15][17]

Figure 2: General reaction for the formation of niobium alkoxides.

Precursor to Organoniobium Compounds

Niobium pentachloride is the primary starting material for the synthesis of a wide array of organoniobium compounds.[18] Reaction with cyclopentadienyl (B1206354) sodium, for instance, yields niobocene dichloride, a versatile precursor for further derivatization.[18]

Experimental Protocols

Note: Niobium pentachloride is highly sensitive to moisture and air. All manipulations should be carried out under an inert atmosphere (e.g., argon or nitrogen) using standard Schlenk line or glovebox techniques.

Synthesis of Niobium Pentachloride from Niobium Pentoxide

This protocol describes the laboratory-scale synthesis of niobium pentachloride from niobium pentoxide using thionyl chloride.[2][7]

Materials:

• Niobium pentoxide (Nb₂O₅)

• Thionyl chloride (SOCl₂)

• Schlenk flask

• Reflux condenser

• Heating mantle

• Inert gas supply (argon or nitrogen)

Procedure:

• In a fume hood, equip a Schlenk flask with a magnetic stir bar and a reflux condenser connected to an inert gas line with an oil bubbler outlet.

• Carefully add niobium pentoxide to the flask.

• Slowly add an excess of thionyl chloride to the flask. The reaction is exothermic and will generate sulfur dioxide and hydrogen chloride gas.

• Once the initial reaction subsides, heat the mixture to reflux using a heating mantle. The reaction progress can be monitored by the dissolution of the solid niobium pentoxide.

• After the reaction is complete (typically several hours), allow the mixture to cool to room temperature.

• Excess thionyl chloride can be removed by distillation under reduced pressure.

• The resulting crude niobium pentachloride can be purified by sublimation.

Figure 3: Experimental workflow for the synthesis of NbCl₅.

Purification by Sublimation

Crude niobium pentachloride can be purified by vacuum sublimation to remove less volatile impurities such as niobium oxychloride.[2][19][20]

Apparatus:

• Sublimation apparatus (cold finger condenser)

• Vacuum pump

• Heating source (heating mantle or oil bath)

• Inert gas supply

Procedure:

• Place the crude niobium pentachloride in the bottom of the sublimation apparatus under an inert atmosphere.

• Assemble the apparatus, ensuring all joints are well-sealed with high-vacuum grease.

• Evacuate the apparatus using a vacuum pump.

• Once a stable vacuum is achieved, begin circulating a coolant (e.g., cold water) through the cold finger.

• Gently heat the bottom of the apparatus. The niobium pentachloride will sublime and deposit as pure crystals on the cold finger.

• After the sublimation is complete, turn off the heat and allow the apparatus to cool to room temperature under vacuum.

• Carefully vent the apparatus with an inert gas before collecting the purified niobium pentachloride from the cold finger.

General Protocol for NbCl₅-Catalyzed Allylation of Aldehydes

This protocol outlines a general procedure for the synthesis of homoallylic alcohols using niobium pentachloride as a catalyst.[21]

Materials:

• Aldehyde

• Allyl bromide

• Niobium pentachloride (NbCl₅)

• Anhydrous tetrahydrofuran (B95107) (THF)

• Standard glassware for inert atmosphere reactions

Procedure:

• To a solution of the aldehyde (1.0 mmol) and allyl bromide (1.1 mmol) in anhydrous THF (5 mL) under an inert atmosphere, add niobium pentachloride (0.1 mmol, 10 mol%).

• Stir the reaction mixture at room temperature and monitor the progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Conclusion

Niobium(V) chloride is a powerful and versatile reagent with a rich and expanding chemistry. Its strong Lewis acidity enables a diverse array of catalytic transformations, making it a valuable tool for synthetic chemists. A thorough understanding of its properties, reactivity, and handling requirements is essential for its safe and effective use in the laboratory. The experimental protocols and logical diagrams provided in this guide serve as a foundational resource for researchers and scientists seeking to explore the synthetic potential of this remarkable compound.

References

• 1. benthamdirect.com [benthamdirect.com]
• 2. Niobium(V) chloride - Wikipedia [en.wikipedia.org]
• 3. WebElements Periodic Table » Niobium » niobium pentachloride [webelements.co.uk]
• 4. Niobium(V)_chloride [chemeurope.com]
• 5. Hydrolysis of niobium pentachloride solutions [inis.iaea.org]
• 6. Science made alive: Chemistry/Solutions [woelen.homescience.net]
• 7. Niobium pentoxide - Wikipedia [en.wikipedia.org]
• 8. vicanchem.com [vicanchem.com]
• 9. researchgate.net [researchgate.net]
• 10. (PDF) Niobium Pentachloride Mediated (Hetero)aromatic [research.amanote.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 14. Niobium Pentachloride Catalysed Ring Opening of Epoxides - PMC [pmc.ncbi.nlm.nih.gov]
• 15. US20020143200A1 - Process for preparing tantalum alkoxides and niobium alkoxides - Google Patents [patents.google.com]
• 16. US20080071102A1 - Processes for preparing niobium alkoxides, and niobium alkoxides prepared thereby - Google Patents [patents.google.com]
• 17. CN1537089A - Process for the preparation of alkoxides of tantalum and niobium - Google Patents [patents.google.com]
• 18. Organoniobium chemistry - Wikipedia [en.wikipedia.org]
• 19. chem.libretexts.org [chem.libretexts.org]
• 20. m.youtube.com [m.youtube.com]
• 21. sid.ir [sid.ir]

A Comprehensive Technical Guide to the Synthesis and Preparation of High-Purity Niobium Pentachloride

For Researchers, Scientists, and Drug Development Professionals

Niobium pentachloride (NbCl₅), a yellow crystalline solid, serves as a critical precursor in various advanced applications, including the synthesis of niobium-based catalysts, electronic materials, and organoniobium compounds used in organic synthesis.[1][2][3] The utility of NbCl₅ is often dictated by its purity, as contaminants, particularly niobium oxychloride (NbOCl₃), can adversely affect the outcome of subsequent reactions and the properties of the final products.[4][5] This guide provides an in-depth overview of the primary synthesis and purification methods for obtaining high-purity niobium pentachloride, complete with experimental protocols, comparative data, and process visualizations.

Synthesis of Niobium Pentachloride

The preparation of niobium pentachloride can be broadly categorized into two primary methods: direct chlorination of niobium metal and chlorination of niobium pentoxide. The choice of method often depends on the available starting materials, desired scale, and purity requirements.

Direct Chlorination of Niobium Metal

The industrial standard for producing niobium pentachloride involves the direct reaction of niobium metal with chlorine gas at elevated temperatures.[1][2] This method is favored for its directness and potential for high yield.

The reaction proceeds according to the following equation:

2 Nb + 5 Cl₂ → 2 NbCl₅ [6]

This synthesis is typically carried out at temperatures ranging from 300 to 350 °C.[1][5] The primary advantage of this method is the direct conversion of the metal to the pentachloride, which can minimize oxygen-containing impurities if the starting niobium and chlorine are anhydrous.

Chlorination of Niobium Pentoxide (Nb₂O₅)

In a laboratory setting, niobium pentachloride is often synthesized from the more readily available niobium pentoxide.[1] This process requires a reducing agent, typically carbon, to facilitate the removal of oxygen.

The reaction is as follows:

Nb₂O₅ + 5 C + 5 Cl₂ → 2 NbCl₅ + 5 CO

This reaction is also conducted at elevated temperatures, around 300 °C.[5] A significant challenge with this method is the potential for incomplete reaction, which results in the formation of niobium oxychloride (NbOCl₃), a common impurity.[1][5]

An alternative chlorinating agent for this conversion is thionyl chloride (SOCl₂).[1]

Purification of Niobium Pentachloride

Crude niobium pentachloride, regardless of the synthesis method, often contains impurities that must be removed to achieve high purity. The most prevalent impurity is niobium oxychloride (NbOCl₃), which forms due to exposure to oxygen or moisture.[3][4]

Sublimation

Sublimation is the most effective and widely used method for purifying NbCl₅.[1][3][4] This technique leverages the difference in volatility between niobium pentachloride and its common impurities, particularly the less volatile niobium oxychloride.[7] By heating the crude material under vacuum or in an inert atmosphere, the NbCl₅ sublimes into a vapor phase and can be re-condensed as high-purity crystals in a cooler region of the apparatus, leaving the less volatile impurities behind.

Fractional Distillation and Selective Condensation

When other volatile chlorides are present as impurities, such as tantalum pentachloride (TaCl₅) or titanium tetrachloride (TiCl₄), fractional distillation can be employed for separation.[8] This method separates compounds based on their different boiling points. Selective condensation can also be used, where a stream of mixed chloride vapors is passed through condensers held at specific temperatures to selectively condense and remove individual components. For instance, NbCl₅ can be condensed from a gas stream containing more volatile chlorides like TiCl₄ and SiCl₄.[9]

Data Presentation

The following tables summarize key quantitative data for niobium pentachloride and its synthesis.

Table 1: Physical and Chemical Properties of Niobium Pentachloride

Property	Value
Chemical Formula	NbCl₅
Molar Mass	270.17 g/mol [1]
Appearance	Yellow crystalline solid[1][10]
Density	2.75 g/cm³[1]
Melting Point	204.7 °C[1]
Boiling Point	248.2 °C[1]
Solubility	Decomposes in water[1]
Soluble in HCl, chloroform, CCl₄[1]

Table 2: Comparison of Synthesis Methods for Niobium Pentachloride

Feature	Direct Chlorination of Nb Metal	Chlorination of Nb₂O₅ with Carbon
Starting Materials	Niobium metal, Chlorine gas	Niobium pentoxide, Carbon, Chlorine gas
Reaction Temperature	300 - 350 °C[1][5]	~300 °C[5]
Advantages	Direct conversion, potentially higher purity with pure reagents.	Utilizes more common starting material (Nb₂O₅).
Disadvantages	Requires elemental niobium.	Prone to NbOCl₃ contamination from incomplete reaction.[1]

Table 3: Common Impurities in Niobium Pentachloride and their Physical Properties

Compound	Formula	Boiling Point (°C)	Sublimation Point (°C)	Notes
Niobium Pentachloride	NbCl₅	248.2[1]	Readily sublimes[4]	The desired product.
Niobium Oxychloride	NbOCl₃	-	~400[11]	The most common, less volatile impurity.[1]
Tantalum Pentachloride	TaCl₅	239	-	Similar volatility to NbCl₅; separable by fractional distillation.[8]
Ferric Chloride	FeCl₃	316	~300	A potential impurity from starting materials.
Titanium Tetrachloride	TiCl₄	136.4	-	More volatile; separable by selective condensation.[9]

Experimental Protocols

Safety Note: The synthesis and purification of niobium pentachloride involve hazardous materials, including corrosive chlorine gas and moisture-sensitive compounds. All procedures must be conducted in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, must be worn. All glassware must be thoroughly dried to prevent the formation of niobium oxychloride.

Protocol 1: Synthesis by Direct Chlorination of Niobium Metal

Materials:

• Niobium metal powder or foil

• Chlorine gas (anhydrous)

• Argon or Nitrogen gas (high purity)

• Quartz or borosilicate glass tube reactor

• Tube furnace

• Gas flow controllers

• Condenser system

Procedure:

• Place a known quantity of niobium metal into the center of the tube reactor.

• Assemble the reactor within the tube furnace and connect the gas inlet and outlet lines. The outlet should lead to a condenser followed by a scrubbing system to neutralize excess chlorine.

• Purge the entire system with inert gas (argon or nitrogen) for at least 30 minutes to remove air and moisture.

• Heat the furnace to the reaction temperature of 300-350 °C while maintaining a slow flow of inert gas.

• Once the temperature is stable, stop the inert gas flow and introduce a controlled flow of anhydrous chlorine gas over the niobium metal.

• The reaction will produce yellow vapors of niobium pentachloride which will travel downstream.

• Collect the NbCl₅ product in a cooled condenser section downstream from the reactor.

• Once the reaction is complete (no more niobium metal is visible or the reaction ceases), stop the chlorine flow and switch back to an inert gas flow.

• Allow the system to cool to room temperature under the inert atmosphere.

• Carefully dismantle the apparatus in a dry environment (e.g., a glovebox) to recover the crude niobium pentachloride.

Protocol 2: Purification by Sublimation

Materials:

• Crude niobium pentachloride

• Sublimation apparatus (two-zone furnace or a tube with a temperature gradient)

• High-vacuum pump

• Schlenk line or glovebox for handling

Procedure:

• In a dry, inert atmosphere, load the crude niobium pentachloride into the sublimation apparatus.

• Evacuate the apparatus to a high vacuum (<0.1 Torr).

• Slowly heat the zone containing the crude NbCl₅ to a temperature just above its melting point, approximately 205-220 °C.

• Maintain the collection zone of the apparatus at a significantly cooler temperature (e.g., 100-150 °C) to allow for the condensation of NbCl₅ vapor.

• The NbCl₅ will sublime, leaving behind the less volatile NbOCl₃ and other non-volatile impurities.

• Pure, yellow crystals of NbCl₅ will deposit on the cooler surfaces of the apparatus.

• After the sublimation is complete, allow the apparatus to cool to room temperature under vacuum or backfilled with an inert gas.

• Transfer the purified niobium pentachloride to a sealed container in an inert atmosphere to prevent hydrolysis.

Visualizations

The following diagrams illustrate the workflow and key processes in the synthesis and purification of high-purity niobium pentachloride.

References

• 1. Niobium(V) chloride - Wikipedia [en.wikipedia.org]
• 2. Buy Niobium pentachloride | 10026-12-7 [smolecule.com]
• 3. High Quality Facoty supply high purity Niobium chloride NbCl5 CAS 10026-12-7 Manufacturer and Supplier | Zhuoer [zhuoerchem.com]
• 4. Niobium(V)_chloride [chemeurope.com]
• 5. NIOBIUM(V) CHLORIDE synthesis - chemicalbook [chemicalbook.com]
• 6. webqc.org [webqc.org]
• 7. Thermodynamics of Sublimation Zirconium Tetrachloride - ProQuest [proquest.com]
• 8. US3085855A - Process for the production of niobium pentachloride - Google Patents [patents.google.com]
• 9. gq.mines.gouv.qc.ca [gq.mines.gouv.qc.ca]
• 10. Niobium(V) chloride, 99.9% 10026-12-7 - Manufacturers & Suppliers in India with worldwide shipping. [ottokemi.com]
• 11. vant.kipt.kharkov.ua [vant.kipt.kharkov.ua]

An In-depth Technical Guide to the Molecular Structure and Bonding in Niobium Pentachloride Dimer (Nb₂Cl₁₀)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure and bonding of the niobium pentachloride dimer (Nb₂Cl₁₀). It is intended for researchers, scientists, and professionals in drug development who require a detailed understanding of this compound's chemical and physical properties. This document summarizes key quantitative data, outlines experimental methodologies for its characterization, and provides visualizations to aid in comprehension.

Molecular Structure and Bonding

Niobium(V) chloride, in the solid state, exists as a dimeric molecule with the formula Nb₂Cl₁₀.[1] The structure consists of two niobium atoms bridged by two chlorine atoms, forming a bioctahedral geometry where the two NbCl₆ octahedra share an edge.[1] Each niobium atom is in a distorted octahedral coordination environment, bonded to four terminal chlorine atoms and two bridging chlorine atoms.

The bonding in the dimer involves covalent interactions between niobium and chlorine atoms. The terminal Nb-Cl bonds are shorter and stronger than the bridging Nb-Cl bonds. This difference in bond length is attributed to the delocalization of electron density in the bridging region. The Nb-Nb distance of approximately 3.988 Å indicates the absence of a direct metal-metal bond.[1]

The dimeric structure of niobium pentachloride is a common feature among the pentahalides of the group 5 elements, with NbBr₅, TaCl₅, and TaBr₅ being isostructural.[1]

Crystallographic Data

The crystal structure of niobium pentachloride has been determined by single-crystal X-ray diffraction. The compound crystallizes in the monoclinic space group P2₁/c.[2]

Crystal Data
Empirical Formula	NbCl₅
Formula Weight	270.17 g/mol
Crystal System	Monoclinic
Space Group	P2₁/c
a (Å)	10.758
b (Å)	8.447
c (Å)	11.968
α (°)	90
β (°)	45.74
γ (°)	90
Volume (ų)	774.9
Z	4

Bond Lengths and Angles

The key bond lengths and angles within the Nb₂Cl₁₀ dimer are summarized in the table below. These parameters highlight the distorted octahedral geometry around each niobium center.

Bond/Angle	Value (Å or °)	Description
Nb-Cl (terminal, equatorial)	~2.25	Niobium to terminal chlorine in the equatorial plane
Nb-Cl (terminal, axial)	~2.292	Niobium to terminal chlorine in the axial position
Nb-Cl (bridging)	~2.56	Niobium to bridging chlorine
Nb···Nb distance	~3.988	Distance between the two niobium atoms
Nb-Cl-Nb (bridging)	~101.3	Angle at the bridging chlorine atom

Experimental Protocols

The characterization of the molecular structure and bonding of niobium pentachloride requires rigorous experimental techniques, particularly due to its moisture-sensitive nature. All manipulations should be carried out under an inert atmosphere (e.g., dry argon or nitrogen) using Schlenk line or glovebox techniques.

Synthesis of Niobium Pentachloride

Niobium pentachloride can be synthesized by the direct chlorination of niobium metal at elevated temperatures (300-350 °C).[1]

Procedure:

• Place high-purity niobium metal powder in a quartz tube within a tube furnace.

• Purge the system with a stream of dry argon gas to remove air and moisture.

• Heat the furnace to 300-350 °C.

• Introduce a slow stream of dry chlorine gas. The reaction is exothermic.

• The volatile niobium pentachloride will sublime and can be collected in a cooler part of the apparatus.

• Purification can be achieved by sublimation.

An alternative laboratory-scale synthesis involves the chlorination of niobium pentoxide using thionyl chloride or in the presence of carbon.[1]

Single-Crystal X-ray Diffraction

Obtaining high-quality single crystals is crucial for accurate structural determination.

Crystal Growth: Single crystals of Nb₂Cl₁₀ can be grown by slow sublimation of the purified powder in a sealed, evacuated quartz ampoule. A temperature gradient is established along the ampoule, with the powder at the hotter end and the crystals forming at the cooler end over several days.

Data Collection: Due to the hygroscopic nature of Nb₂Cl₁₀, the selected crystal must be handled under an inert oil (e.g., perfluoropolyether oil) and quickly mounted on a goniometer head. The data collection is typically performed at low temperatures (e.g., 100 K) to minimize thermal vibrations and potential decomposition.

• A suitable single crystal is selected under a microscope in an inert atmosphere.

• The crystal is mounted on a cryoloop or a glass fiber.

• The mounted crystal is transferred to the diffractometer, which is equipped with a cryostream for low-temperature measurements.

• A modern CCD or CMOS area detector is used for data collection, typically with Mo Kα (λ = 0.71073 Å) or Cu Kα (λ = 1.5418 Å) radiation.

• A series of diffraction images are collected as the crystal is rotated. Data collection strategies aim for high completeness and redundancy.

Structure Solution and Refinement:

• The collected diffraction data are integrated and corrected for various factors (e.g., Lorentz and polarization effects, absorption).

• The crystal structure is solved using direct methods or Patterson methods.

• The structural model is refined by full-matrix least-squares on F². All non-hydrogen atoms are typically refined anisotropically.

Vibrational Spectroscopy (IR and Raman)

Vibrational spectroscopy provides valuable information about the bonding within the Nb₂Cl₁₀ dimer.

Sample Preparation: Given the reactivity of Nb₂Cl₁₀ with moisture, all sample preparations must be conducted in a glovebox.

• Raman Spectroscopy: The crystalline powder can be sealed in a glass capillary tube under an inert atmosphere.

• Infrared (IR) Spectroscopy: For solid-state IR, a Nujol mull is a common technique. A small amount of the solid is ground with a few drops of dry Nujol (a hydrocarbon oil) to form a paste. This paste is then pressed between two KBr or CsI plates. Alternatively, Attenuated Total Reflectance (ATR) FT-IR can be used, where the solid powder is pressed directly onto the ATR crystal.

Data Acquisition:

• Raman Spectroscopy: A Raman spectrometer equipped with a laser source (e.g., He-Ne laser at 632.8 nm) is used. The laser is focused on the sample, and the scattered light is collected and analyzed.

• FT-IR Spectroscopy: A Fourier-transform infrared spectrometer is used to record the spectrum, typically in the range of 4000-400 cm⁻¹.

Vibrational Frequency Data

The vibrational spectra of Nb₂Cl₁₀ show characteristic bands corresponding to the terminal and bridging Nb-Cl stretching modes.

Vibrational Mode	Raman Frequency (cm⁻¹)	IR Frequency (cm⁻¹)
Nb-Cl (terminal) stretching	~400 (strong)	~390 (strong)
Nb-Cl (bridging) stretching	~250 (medium)	~240 (medium)
Cl-Nb-Cl bending and other low-frequency modes	< 200	< 200

Visualizations

The following diagrams illustrate the molecular structure and a typical experimental workflow for the characterization of Nb₂Cl₁₀.

Caption: Molecular structure of the Niobium pentachloride dimer (Nb₂Cl₁₀).

Caption: Experimental workflow for the characterization of Nb₂Cl₁₀.

References

• 1. Niobium(V) chloride - Wikipedia [en.wikipedia.org]
• 2. mdpi.com [mdpi.com]

An In-depth Technical Guide to the Solubility of Niobium Pentachloride in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of niobium pentachloride (NbCl₅) in various organic solvents. Given its role as a versatile Lewis acid catalyst in organic synthesis, understanding its solubility is critical for reaction design, process optimization, and the development of novel synthetic methodologies. This document compiles available solubility data, outlines a detailed experimental protocol for its determination, and presents a visual workflow to aid researchers in this critical area.

Quantitative Solubility Data

Niobium pentachloride is a yellow, crystalline, and moisture-sensitive solid.[1][2] Its solubility in organic solvents is a key parameter for its application in homogeneous catalysis. While extensive quantitative, temperature-dependent data is not widely available in the public domain, existing sources provide a combination of qualitative and some quantitative information. The following table summarizes the known solubility of niobium pentachloride in a range of organic solvents.

Solvent	Formula	Solubility	Temperature (°C)	Citation
Propylene Carbonate	C₄H₆O₃	85 g / 100 g	25	[3]
Carbon Tetrachloride	CCl₄	Soluble	Not Specified	[2][3][4][5][6][7]
Chloroform	CHCl₃	Soluble	Not Specified	[2][3][4][5][7]
Ethanol	C₂H₅OH	Soluble	Not Specified	[3]
Diethyl Ether	(C₂H₅)₂O	Soluble	Not Specified	[3]
Acetone	C₃H₆O	Soluble	Not Specified	[3]
Acetic Acid	CH₃COOH	Soluble	Not Specified	[3]
Carbon Disulfide	CS₂	Soluble	Not Specified	[3]
Dimethylformamide	(CH₃)₂NC(O)H	Good	Not Specified	[8]
Iodine Monochloride	ICl	Very Soluble	Not Specified	[3]

Note: The term "Soluble" indicates that the source mentions solubility without providing specific quantitative data. It is important to note that niobium pentachloride can react with certain solvents, especially protic ones like alcohols.

Experimental Protocol for Solubility Determination

The determination of the solubility of a highly moisture-sensitive compound like niobium pentachloride requires careful experimental technique to prevent hydrolysis. The following is a generalized protocol adapted from standard methods for solubility determination of air-sensitive compounds.[9][10][11]

Objective: To quantitatively determine the solubility of niobium pentachloride in a given anhydrous organic solvent at a specific temperature.

Materials:

• Niobium pentachloride (high purity)

• Anhydrous organic solvent of interest

• Schlenk flasks or similar air-free glassware

• Glove box or Schlenk line with an inert atmosphere (e.g., Argon or Nitrogen)

• Thermostatically controlled shaker or stirring plate with a water/oil bath

• Syringes and needles

• In-line syringe filters (e.g., 0.2 µm PTFE)

• Pre-weighed, sealable vials

• Analytical balance

Procedure:

• Preparation of Saturated Solution:

  • All glassware must be rigorously dried in an oven and cooled under an inert atmosphere.

  • Inside a glove box, add an excess amount of niobium pentachloride to a Schlenk flask. The presence of undissolved solid is necessary to ensure saturation.

  • Using a syringe, add a known volume of the anhydrous organic solvent to the Schlenk flask.

  • Seal the flask and place it in a thermostatically controlled shaker or on a stirring plate within a bath set to the desired temperature.

  • Allow the mixture to equilibrate for a sufficient amount of time (e.g., 24-48 hours) with continuous agitation to ensure saturation is reached. The presence of solid NbCl₅ should be visible.

• Sample Withdrawal and Analysis:

  • Once equilibrium is reached, cease agitation and allow the solid to settle.

  • Maintain the flask at the constant experimental temperature.

  • Carefully withdraw a known volume of the supernatant (the clear, saturated solution) using a pre-warmed (to the experimental temperature) gas-tight syringe fitted with an in-line filter. This prevents any solid particles from being drawn into the sample.

  • Dispense the filtered, saturated solution into a pre-weighed, sealable vial.

  • Seal the vial immediately to prevent solvent evaporation and hydrolysis.

  • Determine the mass of the solution in the vial using an analytical balance.

• Quantification:

  • Carefully unseal the vial and allow the solvent to evaporate completely under a gentle stream of inert gas or in a vacuum oven at a suitable temperature.

  • Once the solvent is fully evaporated, weigh the vial containing the dry niobium pentachloride residue.

  • The mass of the dissolved niobium pentachloride is the final mass of the vial minus the initial mass of the empty vial.

  • The mass of the solvent is the total mass of the solution minus the mass of the dissolved niobium pentachloride.

  • Calculate the solubility in grams of NbCl₅ per 100 grams of solvent.

• Data Reporting:

  • Repeat the experiment at least three times to ensure reproducibility.

  • Report the average solubility and standard deviation at the specified temperature.

Visualized Experimental Workflow

The following diagram illustrates the key steps in the experimental determination of niobium pentachloride solubility.

References

• 1. Niobium(V) chloride - Wikipedia [en.wikipedia.org]
• 2. lookchem.com [lookchem.com]
• 3. niobium(V) chloride [chemister.ru]
• 4. jnfuturechemical.com [jnfuturechemical.com]
• 5. chembk.com [chembk.com]
• 6. Niobium(V) chloride, 99% (metals basis) | Fisher Scientific [fishersci.ca]
• 7. NIOBIUM(V) CHLORIDE | 10026-12-7 [chemicalbook.com]
• 8. Niobium(V)_chloride [chemeurope.com]
• 9. researchgate.net [researchgate.net]
• 10. lup.lub.lu.se [lup.lub.lu.se]
• 11. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

Niobium pentachloride as a precursor for niobium oxides

An In-depth Technical Guide: Niobium Pentachloride as a Precursor for Niobium Oxides

Introduction

Niobium pentoxide (Nb₂O₅), the most stable oxide of niobium, has garnered significant research interest due to its unique physicochemical properties, including chemical stability, a wide band gap, and high refractive index.[1][2] These characteristics make it a promising material for a wide range of applications, such as catalysis, energy storage, biocompatible coatings, optical glasses, and dielectric layers in capacitors.[1][3][4][5] Various polymorphs of Nb₂O₅ exist, including amorphous, orthorhombic (T-Nb₂O₅), pseudo-hexagonal (TT-Nb₂O₅), and monoclinic (H-Nb₂O₅) phases, with the final phase being influenced by synthesis conditions.[1][6]

Niobium pentachloride (NbCl₅) is a highly reactive and versatile inorganic compound, making it one of the most widespread and important precursors for the synthesis of niobium-based materials, including various niobium oxides.[3][6][7] Its high reactivity is utilized in several synthesis routes like hydrolysis, sol-gel processes, and chemical vapor deposition (CVD).[3][7][8] The choice of synthesis method and the fine-tuning of reaction parameters allow for the controlled production of niobium oxides with desired properties, such as specific crystalline structures, morphologies, and porosities.[6] This guide provides a comprehensive overview of the primary synthesis routes that employ NbCl₅ as a precursor for niobium oxides, complete with detailed experimental protocols, comparative data, and process visualizations.

Synthesis Methodologies

The conversion of niobium pentachloride to niobium oxides can be achieved through several key chemical pathways. The most common methods are hydrolysis, sol-gel synthesis, solvothermal/hydrothermal methods, and chemical vapor deposition.

Hydrolysis

Direct hydrolysis is a straightforward method for preparing niobium pentoxide from NbCl₅. The reaction of NbCl₅ with water is vigorous, rapid, and exothermic, immediately yielding a gelatinous slurry of hydrated niobium oxide, often referred to as niobic acid (Nb₂O₅·nH₂O).[3][9] This hydrated oxide can then be calcined at elevated temperatures to remove water and induce crystallization into various Nb₂O₅ polymorphs.[3]

Reaction: 2 NbCl₅ + 5 H₂O → Nb₂O₅ + 10 HCl[3]

While simple, controlling the particle size and morphology can be challenging due to the rapid and often uncontrolled precipitation. The process is highly sensitive to pH and temperature.

Sol-Gel Synthesis

The sol-gel process is a widely used "wet chemical" technique that offers excellent control over the final product's stoichiometry, particle size, and porosity.[1][8] The process begins with the dissolution of the NbCl₅ precursor in a suitable solvent, typically an alcohol, to form a stable colloidal suspension, or "sol".[1] This is followed by hydrolysis and polycondensation reactions, often initiated by the addition of water and a catalyst (acid or base), which leads to the formation of a continuous solid-in-liquid network known as a "gel".[1] The resulting gel is then aged, dried, and calcined to yield the final oxide material.[1][10]

The use of chelating agents like citric acid and ethylene (B1197577) glycol can help to control the hydrolysis and condensation rates, leading to more uniform nanoparticles.[1][10]

Solvothermal and Hydrothermal Synthesis

Solvothermal and hydrothermal methods are variations of sol-gel synthesis performed in a sealed vessel (autoclave) at elevated temperatures and pressures.[1][11] These conditions accelerate the hydrolysis of the precursor and the crystallization of the oxide nanoparticles.[1] The non-aqueous solvothermal route, using a solvent like benzyl (B1604629) alcohol, is particularly effective for synthesizing niobium oxides. In this process, benzyl alcohol can act as the solvent, oxygen source, and capping agent.[11][12] This method allows for the formation of crystalline phases, such as the high-temperature H-Nb₂O₅ phase, at relatively low synthesis temperatures.[12]

Chemical Vapor Deposition (CVD)

Chemical Vapor Deposition (CVD) is a technique used to produce high-quality thin films and coatings.[13] In this process, volatile NbCl₅ is vaporized and transported into a reaction chamber by a carrier gas (e.g., argon).[13] Inside the chamber, the precursor reacts with other gases, such as hydrogen (H₂) and an oxygen source (O₂), at a heated substrate surface.[14][15] The chemical reactions or thermal decomposition result in the deposition of a thin film of niobium oxide onto the substrate.[13] CVD allows for precise control over film thickness and uniformity.[5] However, a potential challenge with using NbCl₅ is the possibility of the precursor etching the newly deposited Nb₂O₅ film, which can form volatile niobium oxychloride (NbOCl₃).[5][16] Careful optimization of deposition temperature and gas flow rates is crucial to mitigate this effect.[5][15]

Experimental Protocols

The following sections provide detailed, exemplary protocols for synthesizing niobium oxides using NbCl₅ as the precursor.

Protocol 1: Sol-Gel Synthesis of Nb₂O₅ Nanoparticles

This protocol is adapted from methodologies described for preparing Nb₂O₅ via a sol-gel route involving chelating agents.[1][10]

Materials:

• Niobium pentachloride (NbCl₅)

• Citric acid (C₆H₈O₇·H₂O)

• Ethylene glycol (C₂H₆O₂)

• Deionized water

• Hydrogen peroxide (H₂O₂) (optional, can aid dissolution)

Procedure:

• Precursor Solution: In a fume hood, slowly dissolve a specific molar amount of NbCl₅ in a solution containing citric acid and ethylene glycol. A typical molar ratio might be 1:2:4 (NbCl₅:Citric Acid:Ethylene Glycol). Stir the mixture continuously until the NbCl₅ is fully dissolved. Gentle heating may be applied.

• Hydrolysis: Slowly add deionized water to the precursor solution under vigorous stirring to initiate hydrolysis. The amount of water is a critical parameter influencing gelation.

• Gelation: Continue stirring the solution at a controlled temperature (e.g., 60-80°C). Over time, the solution will increase in viscosity and form a transparent gel.

• Drying: Dry the obtained gel in an oven at approximately 120°C for 12-24 hours to remove the solvent and other volatile components, resulting in a xerogel.

• Calcination: Calcine the dried powder in a furnace. The temperature ramp and final calcination temperature will determine the crystalline phase of the Nb₂O₅. For example, calcination at 500-750°C for 2-4 hours is common to obtain crystalline phases like T-Nb₂O₅.[17]

Protocol 2: Solvothermal Synthesis of Nb₂O₅ Nanoparticles

This protocol is based on the non-aqueous solvothermal synthesis route described by Buha et al. and studied by others.[11][12]

Materials:

• Niobium pentachloride (NbCl₅)

• Benzyl alcohol

Procedure:

• Preparation: Inside an inert atmosphere glovebox, dissolve NbCl₅ in benzyl alcohol to a desired concentration (e.g., 0.6 M).[11] The dissolution forms octahedral [NbCl₆₋ₓOₓ] complexes.[11][12]

• Reaction: Transfer the solution to a Teflon-lined stainless-steel autoclave.

• Heating: Seal the autoclave and heat it in an oven to the desired reaction temperature (e.g., 160-300°C) for a specific duration (e.g., 24-72 hours).[11] During heating, the precursor complexes polymerize and form nanoparticles.[11]

• Cooling and Collection: After the reaction, allow the autoclave to cool to room temperature naturally.

• Washing: Collect the resulting precipitate by centrifugation. Wash the product multiple times with ethanol (B145695) and acetone (B3395972) to remove any residual solvent and byproducts.

• Drying: Dry the final powder in a vacuum oven at a low temperature (e.g., 60°C).

Protocol 3: Chemical Vapor Deposition (CVD) of Nb₂O₅ Thin Films

This protocol describes a general process for depositing niobium oxide films using NbCl₅.[13][14][15]

Apparatus:

• A CVD reactor system with a heated substrate holder.

• A precursor delivery system with a heated bubbler for NbCl₅.

• Mass flow controllers for carrier (e.g., Argon) and reactant (e.g., H₂, O₂) gases.

• A vacuum system.

Procedure:

• Substrate Preparation: Place a clean substrate (e.g., silicon wafer, graphite) onto the substrate holder inside the reactor.

• System Purge: Evacuate the reactor and then purge with an inert gas like Argon to remove residual air and moisture.

• Heating: Heat the substrate to the desired deposition temperature (e.g., 400-800°C).[14] Simultaneously, heat the NbCl₅ bubbler to a temperature sufficient for sublimation/vaporization (e.g., 150-200°C).

• Deposition: Introduce the reactant gases, H₂ and O₂, into the reactor at controlled flow rates.[15] Use the carrier gas (Argon) to transport the vaporized NbCl₅ from the bubbler into the reactor.

• Film Growth: The precursor and reactant gases react at the hot substrate surface, depositing a film of niobium oxide. The deposition time will determine the final film thickness.

• Cool Down: After deposition, stop the flow of all precursor and reactant gases, and cool the system down to room temperature under an inert gas flow.

Data Presentation

The synthesis parameters significantly influence the properties of the resulting niobium oxides.

Table 1: Comparison of Synthesis Methods for Niobium Oxides from NbCl₅

Parameter	Hydrolysis	Sol-Gel	Solvothermal	Chemical Vapor Deposition (CVD)
Typical Solvents	Water, HCl solution[9][18]	Alcohols, Glycols[1][10]	Benzyl Alcohol[11]	Gas Phase (Carrier: Ar, He)[13][15]
Reaction Temp.	Room Temperature	60 - 120°C (gelation/drying)	160 - 300°C[11]	400 - 800°C (substrate)[14]
Post-Treatment	Calcination (>500°C)	Calcination (500 - 900°C)[17]	Typically not required	Typically not required
Typical Product	Hydrated Oxide Powder	Nanoparticles, Ambigels[8]	Crystalline Nanoparticles[11]	Thin Films, Coatings[13]
Resulting Phases	Amorphous, T-Nb₂O₅, H-Nb₂O₅ (post-calcination)[6]	Amorphous, T-Nb₂O₅, H-Nb₂O₅ (post-calcination)[17]	H-Nb₂O₅[12]	Polymorphic, depends on temp.[14]
Advantages	Simple, rapid	High control over porosity and particle size[8]	High crystallinity at low temp.[1]	Uniform, conformal films[5]
Disadvantages	Poor morphology control	Multi-step, time-consuming	Requires high-pressure equipment	Etching side-reactions[5][16]

Table 2: Physicochemical Properties of Nb₂O₅ Synthesized from NbCl₅

Property	Method	Conditions	Result	Reference
Crystalline Phase	Sol-Gel	Calcination at 650°C	Orthorhombic (T-Nb₂O₅)	[17]
Crystalline Phase	Solvothermal	200°C in Benzyl Alcohol	Monoclinic (H-Nb₂O₅)	[11][12]
Particle Size	Sol-Gel	Calcination at 750°C	~733 nm	[17]
Morphology	Solvothermal	150°C	Micro-coils of nanofibers	[4]
Morphology	CVD	850-900°C	Granular hillock structure	[14]

Visualizations

Diagrams created using Graphviz (DOT language) illustrate key processes.

Caption: General reaction pathways from NbCl₅ to various niobium oxide phases.

Caption: A typical experimental workflow for the sol-gel synthesis of Nb₂O₅.

Caption: A simplified workflow for the CVD of Nb₂O₅ thin films from NbCl₅.

References

• 1. A Comprehensive Review of Niobium Nanoparticles: Synthesis, Characterization, Applications in Health Sciences, and Future Challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Niobium pentoxide - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. tandfonline.com [tandfonline.com]
• 7. AMPERTEC® NIOBIUM PENTACHLORIDE (NbCl5) - TANiOBIS GmbH [taniobis.com]
• 8. researchgate.net [researchgate.net]
• 9. Hydrolysis of niobium pentachloride solutions [inis.iaea.org]
• 10. researchgate.net [researchgate.net]
• 11. Formation and growth mechanism for niobium oxide nanoparticles: atomistic insight from in situ X-ray total scattering - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Formation and growth mechanism for niobium oxide nanoparticles: atomistic insight from in situ X-ray total scattering - Nanoscale (RSC Publishing) DOI:10.1039/D0NR08299F [pubs.rsc.org]
• 13. proceedings.jacow.org [proceedings.jacow.org]
• 14. researchgate.net [researchgate.net]
• 15. ovid.com [ovid.com]
• 16. Etching of Nb2O5 Thin Films by NbCl5 | Semantic Scholar [semanticscholar.org]
• 17. mdpi.com [mdpi.com]
• 18. Science made alive: Chemistry/Solutions [woelen.homescience.net]

Lewis acidity of Niobium pentachloride explained

An In-depth Technical Guide to the Lewis Acidity of Niobium Pentachloride

Executive Summary: Niobium pentachloride (NbCl₅) is a highly reactive, hygroscopic crystalline solid that serves as a potent Lewis acid catalyst in a multitude of organic transformations.[1][2] Its strong electrophilic character, arising from the high oxidation state (+5) of the niobium center, makes it an effective promoter for reactions such as Friedel-Crafts acylations, Diels-Alder reactions, epoxide ring-opening, and various condensation and protection group chemistries.[2][3][4][5] This technical guide elucidates the structural and electronic origins of its Lewis acidity, provides a framework for its quantitative assessment, details its wide-ranging applications in synthesis, and furnishes specific experimental protocols for its use.

Introduction to Niobium Pentachloride

Niobium pentachloride, also known as columbium pentachloride, is an inorganic compound with the formula NbCl₅.[6] It typically appears as yellow monoclinic crystals and is highly sensitive to moisture, hydrolyzing in air to form niobium oxychloride (NbOCl₃) and subsequently niobium pentoxide (Nb₂O₅).[3][7] Due to this reactivity, it must be handled under inert atmospheric conditions. In the solid state, NbCl₅ exists as a chloro-bridged dimer (Nb₂Cl₁₀), in which each niobium atom is in a distorted octahedral coordination environment.[3][7] This dimeric structure is isostructural with the pentachlorides and pentabromides of niobium and tantalum.[7]

Table 1: Physical and Chemical Properties of Niobium Pentachloride

Property	Value	Reference(s)
Chemical Formula	NbCl₅	[2]
Molar Mass	270.17 g/mol	[7]
Appearance	Yellow crystalline solid	[7]
Density	2.75 g/cm³	[7]
Melting Point	204.7 °C (400.5 °F; 477.8 K)	[7]
Boiling Point	248.2 °C (478.8 °F; 521.3 K)	[7]
Solubility	Decomposes in water. Soluble in HCl, chloroform, CCl₄, alcohol.	[5][7]
CAS Number	10026-12-7	[2]

The Core of Lewis Acidity in NbCl₅

The Lewis acidity of niobium pentachloride is a direct consequence of the electronic configuration of the niobium atom. In its +5 oxidation state, the niobium center is highly electron-deficient, creating a low-lying unoccupied orbital that can readily accept an electron pair from a Lewis base. This interaction activates the Lewis base, making it more susceptible to nucleophilic attack or other transformations.

In solution or during a reaction, the chloro-bridges of the Nb₂Cl₁₀ dimer can be cleaved by a Lewis basic substrate (e.g., a carbonyl oxygen, an ether, or a nitrile), leading to the formation of a monomeric NbCl₅-substrate adduct. This coordination polarizes the bonds within the substrate, thereby catalyzing the desired reaction.

References

• 1. researchgate.net [researchgate.net]
• 2. CAS 10026-12-7: Niobium pentachloride | CymitQuimica [cymitquimica.com]
• 3. magritek.com [magritek.com]
• 4. wissen.science-and-fun.de [wissen.science-and-fun.de]
• 5. NIOBIUM(V) CHLORIDE | 10026-12-7 [chemicalbook.com]
• 6. Niobium pentachloride | Cl5Nb | CID 24818 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Niobium(V) chloride - Wikipedia [en.wikipedia.org]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to the Hydrolysis of Niobium Pentachloride

Niobium pentachloride (NbCl₅) is a pivotal precursor in the synthesis of a wide array of niobium-based materials, including catalysts, specialty alloys, and advanced optical materials. Its utility is intrinsically linked to its high reactivity, particularly with water. This reactivity, while beneficial for the formation of oxides and other compounds, presents significant handling challenges. A thorough understanding of the hydrolysis of NbCl₅ is therefore critical for controlling reaction pathways, product formation, and ensuring reproducible outcomes in research and development.

This technical guide provides a comprehensive overview of the hydrolysis of niobium pentachloride, detailing the reaction mechanisms, kinetics, influencing factors, and experimental considerations.

Reaction Thermodynamics and Kinetics

The reaction of niobium pentachloride with water is notoriously vigorous, rapid, and highly exothermic, often accompanied by a hissing sound as hydrogen chloride gas is evolved.[1][2] When solid NbCl₅ is added directly to water, it dissolves quickly, producing significant heat and forming a white, turbid slurry of hydrous niobium pentoxide (Nb₂O₅·nH₂O) in a solution of strong hydrochloric acid.[1]

In contrast, the reaction in concentrated hydrochloric acid (e.g., 12 N HCl) is markedly different. While the dissolution is still rapid, it is significantly less exothermic, and in some cases described as endothermic, resulting in a clear, often colorless or pale yellow solution.[1][2][3] This difference is primarily due to the immediate formation of niobium oxychloride (NbOCl₃) and the fact that the HCl gas produced does not generate a heat of hydration in the already saturated acid solution.[1]

Kinetic Data

The kinetics of NbCl₅ hydrolysis have been investigated, particularly in the gas-solid phase reaction with water vapor. The rate of this reaction is believed to be controlled by the diffusion of water across an intermediate product layer of constant thickness.[4] The process is complex, with simultaneous oxolation processes influencing the temperature dependence of the hydrolysis rate.[5]

Table 1: Quantitative Kinetic Data for NbCl₅ Hydrolysis

Parameter	Value	Conditions	Source
Apparent Activation Energy	63 kJ/mol	Reaction with water vapor (50-180 °C)	[5]
Reaction Order	First order	With respect to water vapor	[5]
Rate Equation	Rate = (7.7 ± 0.4) x 10⁴ (pₛ/p) exp[(-8.1 ± 0.6) x 10³]/RT	Reaction with water vapor	[4]

• Rate is expressed in grams of NbCl₅ reacting per square centimeter of interface per hour.

• pₛ/p represents the ratio of saturation water vapor pressure to the experimental pressure.

Hydrolysis Pathways and Products

The hydrolysis of niobium pentachloride is generally understood to occur in a stepwise fashion, especially under controlled conditions where the concentration of water is limited, such as in concentrated acidic solutions or moist air.[1]

Stage 1: Formation of Niobium Oxychloride (NbOCl₃)

The initial and rapid step of hydrolysis involves the reaction of NbCl₅ with one molecule of water to form niobium oxychloride (NbOCl₃), a stable intermediate.[1]

Reaction: NbCl₅ + H₂O → NbOCl₃ + 2HCl[1]

NbOCl₃ is a white, crystalline, diamagnetic solid.[6] In the solid state, it exists as a polymer with a distorted octahedral coordination around the niobium atom.[6] Samples of niobium pentachloride are often contaminated with NbOCl₃ due to inadvertent exposure to atmospheric moisture.[7][8]

Stage 2: Formation of Hydrous Niobium Pentoxide (Nb₂O₅·nH₂O)

The second stage of hydrolysis is a much slower process, especially in highly acidic environments.[1] It involves the further reaction of niobium oxychloride with water to produce the final, insoluble product, hydrous niobium pentoxide.[1]

Reaction: 2NbOCl₃ + 3H₂O → Nb₂O₅ + 6HCl[1]

Niobium pentoxide is a white, chemically inert solid that is insoluble in most solvents.[1] The "hydrous" nature indicates that it is not a simple anhydrous oxide but rather a hydrated species, often represented as Nb₂O₅·nH₂O.

References

• 1. Science made alive: Chemistry/Solutions [woelen.homescience.net]
• 2. Sciencemadness Discussion Board - niobium pentachloride -- interesting reagent? - Powered by XMB 1.9.11 [sciencemadness.org]
• 3. Hydrolysis of niobium pentachloride solutions [inis.iaea.org]
• 4. Kinetics of the reaction of niobium pentachloride with water vapor (Journal Article) | OSTI.GOV [osti.gov]
• 5. Kinetics of niobium pentachloride interaction with water vapor [inis.iaea.org]
• 6. Niobium oxychloride - Wikipedia [en.wikipedia.org]
• 7. Niobium(V) chloride - Wikipedia [en.wikipedia.org]
• 8. Niobium(V)_chloride [chemeurope.com]

An In-depth Technical Guide to the Thermochemical Data of Niobium Pentachloride

This technical guide provides a comprehensive overview of the thermochemical data for Niobium Pentachloride (NbCl₅), targeting researchers, scientists, and professionals in drug development who may utilize this compound in various synthetic and developmental processes. This document summarizes key quantitative data in structured tables, details experimental methodologies for data acquisition, and presents a logical workflow for thermochemical analysis.

Core Thermochemical Data

Niobium pentachloride is a yellow crystalline solid that serves as a versatile precursor in niobium chemistry.[1] A thorough understanding of its thermochemical properties is crucial for process optimization, reaction modeling, and ensuring safety in its application.

General Properties

Basic physical and chemical properties of Niobium Pentachloride are summarized in Table 1.

Table 1: General Properties of Niobium Pentachloride

Property	Value
Molecular Formula	NbCl₅
Molar Mass	270.17 g/mol [1]
Appearance	Yellow monoclinic crystals[2]
Density	2.75 g/cm³[1]
Melting Point	204.7 °C[1]
Boiling Point	254 °C[1]
Solubility	Decomposes in water[1]

Enthalpy, Entropy, and Gibbs Free Energy of Formation

The standard enthalpy of formation (ΔfH°), standard molar entropy (S°), and standard Gibbs free energy of formation (ΔfG°) are fundamental parameters that define the stability and reactivity of a compound. These values for Niobium Pentachloride in its solid and gaseous states at 298.15 K are presented in Table 2.

Table 2: Standard Enthalpy, Entropy, and Gibbs Free Energy of Formation of Niobium Pentachloride at 298.15 K

Phase	ΔfH° (kJ/mol)	S° (J/mol·K)	ΔfG° (kJ/mol)
Solid	-797.47[1][3]	214.05[1][3]	-687.7[4]
Gas	-703.33[3]	404.07[3]	Not specified

Heat Capacity

The heat capacity (Cp) of a substance quantifies the amount of heat required to raise its temperature by a certain amount. The molar heat capacity of Niobium Pentachloride has been determined for its solid, liquid, and gaseous phases and can be expressed as a function of temperature.

Table 3: Molar Heat Capacity of Niobium Pentachloride

Phase	Molar Heat Capacity (Cp)	Temperature Range (K)
Solid	C_p,solid = 35.35 cal/K·mol	Not specified[5]
Liquid	C_p,liquid = 57.26 - 22.06 x 10⁻³ T cal/K·mol	Not specified[5]
Gas	C_p,gas = 31.73 - 2.678 x 10⁵ T⁻² cal/K·mol	300 - 600[5]

Note: The relationship for the liquid phase appears to have a typo in the source material and should be used with caution.

Phase Change Data

The temperatures and enthalpies associated with phase transitions are critical for understanding the behavior of Niobium Pentachloride under varying conditions.

Table 4: Phase Change Data for Niobium Pentachloride

Transition	Temperature	Enthalpy Change
Melting Point	204.7 °C (477.85 K)[1]	ΔfusH: 33.9 kJ/mol[4]
Boiling Point	254 °C (527.15 K)[1]	ΔvapH: 52.3 kJ/mol[4]
Sublimation	Not specified	ΔsubH°: 95 ± 16 kJ/mol[6]

Experimental Protocols

The determination of the thermochemical data presented above relies on precise experimental techniques. The following sections detail the methodologies for two key experimental procedures.

Vapor Pressure Measurement via Quartz Bourdon-Type Spiral Pressure Gauge

The vapor pressure of solid and liquid Niobium Pentachloride over a range of temperatures has been measured using a quartz Bourdon-type spiral pressure gauge.[5][7] This direct method allows for the determination of thermodynamic properties such as enthalpies and entropies of sublimation and evaporation.[7]

Apparatus: The experimental setup consists of a quartz Bourdon-type spiral pressure gauge enclosed in a quartz chamber.[5] The sample of Niobium Pentachloride is placed in a container connected to the inside of the spiral. The entire assembly is housed in a furnace with independently controlled heating zones to maintain a precise temperature profile and prevent condensation in cooler regions.[7] Temperature is measured using a calibrated thermocouple immersed in the sample.[7]

Procedure:

• Sample Preparation: High-purity Niobium Pentachloride (e.g., 99.99%) is further purified by sublimation in a stream of oxygen-free and dehydrated helium gas saturated with thionyl chloride to remove any oxychloride and water impurities.[7] The purified salt is then distilled into the sample container.

• System Sealing: The system containing the sample and the pressure gauge is sealed under vacuum.[5]

• Measurement: The furnace is heated to the desired temperature, and the system is allowed to reach thermal equilibrium. The pressure exerted by the vapor of Niobium Pentachloride causes the quartz spiral to deflect. This deflection is measured, and the corresponding pressure is determined.

• Data Collection: Pressure measurements are taken at various temperatures, covering both the solid and liquid phases.[5] To ensure the reversibility of the measurements and the absence of hysteresis in the gauge, the sample is subjected to repeated heating and cooling cycles.[5]

• Data Analysis: The logarithm of the measured vapor pressure is plotted against the reciprocal of the absolute temperature. From the slope of this plot, the enthalpy of sublimation (for the solid phase) or vaporization (for the liquid phase) can be calculated using the Clausius-Clapeyron equation. The entropy of these phase changes can also be derived from the data.[7]

Enthalpy Increment Measurement via Drop Calorimetry

Drop calorimetry is employed to measure the enthalpy increments of Niobium Pentachloride in its condensed phases (solid and liquid) as a function of temperature.[8]

Apparatus: A drop calorimeter is used for this measurement. The core of the apparatus is a calorimetric block maintained at a constant temperature (typically 298.15 K). The Niobium Pentachloride sample is encapsulated in a container (e.g., a silica (B1680970) ampoule) and heated to a known, elevated temperature in a furnace.

Procedure:

• Sample Preparation: A known mass of high-purity Niobium Pentachloride is sealed in an evacuated capsule.

• Heating: The encapsulated sample is heated in a furnace to a precisely measured temperature (T).

• Dropping: The heated capsule is then dropped into the calorimeter, which is at a known reference temperature (T_ref, usually 298.15 K).

• Heat Measurement: The heat evolved as the sample and its container cool from T to T_ref is measured by the calorimeter.

• Correction: The heat contribution from the capsule material is determined in separate experiments and subtracted from the total measured heat to obtain the heat released by the Niobium Pentachloride sample alone.

• Data Analysis: The enthalpy increment (H°_T - H°_298) is calculated from the measured heat. By performing these measurements at various temperatures, an equation for the enthalpy increment as a function of temperature can be derived.[8] The heat capacity at a given temperature can then be determined by differentiating this equation with respect to temperature.

Visualizations

To illustrate the experimental and logical flow in determining the thermochemical properties of Niobium Pentachloride, the following diagrams are provided.

Caption: Workflow for the experimental determination of thermochemical data for Niobium Pentachloride.

Caption: Logical relationships between the different phases and thermochemical properties of NbCl₅.

References

• 1. niobium pentachloride [webbook.nist.gov]
• 2. crystal-growth.net [crystal-growth.net]
• 3. researchgate.net [researchgate.net]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. WebElements Periodic Table » Niobium » niobium pentachloride [webelements.co.uk]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. niobium pentachloride [webbook.nist.gov]
• 8. eyoungindustry.com [eyoungindustry.com]

Protocols & Analytical Methods

Application Notes and Protocols: Niobium Pentachloride as a Catalyst in Diels-Alder Reactions

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of Niobium pentachloride (NbCl₅) as a Lewis acid catalyst in Diels-Alder reactions. Niobium pentachloride has emerged as a powerful and highly effective catalyst for various organic transformations, including the formation of carbon-carbon bonds through cycloaddition reactions.[1][2][3] Its strong Lewis acidity allows it to activate dienophiles, leading to enhanced reaction rates and, in some cases, improved stereoselectivity compared to uncatalyzed reactions or reactions with other Lewis acids like AlCl₃.[4][5][6]

Niobium pentachloride is a yellow-white crystalline solid that is sensitive to moisture and should be handled under an inert atmosphere.[1][7] It is a versatile catalyst applicable to a range of dienes and dienophiles, proving particularly useful for reactions involving less reactive substrates.[4][5]

Data Presentation: Performance of NbCl₅ in Diels-Alder Reactions

The following tables summarize the quantitative data from key experiments utilizing Niobium pentachloride as a catalyst in Diels-Alder reactions.

Table 1: Reaction of 2-Cyclohexenone with Cyclopentadiene [4][6]

Entry	NbCl₅ (equivalents)	Temperature (°C)	Time (min)	Yield (%)	Product Ratio (endo:exo)
1	0	Room Temperature or Reflux	180	0	-
2	0.5	Room Temperature	180	42	Only endo isolated
3	0.5	-78	90	74	Only endo isolated

Table 2: Diels-Alder Reaction of Furan (B31954) with Various Dienophiles Catalyzed by NbCl₅ [8][9][10]

Entry	Dienophile	NbCl₅ (mol%)	Temperature (°C)	Time (h)	Yield (%)	Product Ratio (endo:exo)
1	Methyl acrylate	2.5	Room Temperature	24	65	75:25
2	Methyl acrylate	2.5	0	24	78	80:20
3	Methyl acrylate	2.5	-20	24	85	82:18
4	Acrylonitrile	2.5	Room Temperature	24	40	60:40
5	2-Chloro-acrylonitrile	2.5	Room Temperature	24	35	15:85
6	Dimethyl maleate	2.5	Room Temperature	24	No reaction	-

Experimental Protocols

The following are detailed methodologies for key experiments involving NbCl₅-catalyzed Diels-Alder reactions.

Protocol 1: General Procedure for the Reaction of Enones with Dienes[5]

Materials:

• Niobium pentachloride (NbCl₅)

• Enone (e.g., 2-cyclohexenone)

• Diene (e.g., cyclopentadiene)

• Anhydrous solvent (e.g., dichloromethane (B109758), ethyl acetate)

• 10% aqueous citric acid solution

• 1:1 solution of water/THF

• Nitrogen or Argon gas for inert atmosphere

• Standard glassware for organic synthesis (round-bottom flask, magnetic stirrer, etc.)

Procedure:

• Under a nitrogen or argon atmosphere, prepare a solution of NbCl₅ (0.5 mmol) in 1.0 mL of the chosen anhydrous solvent in a dry round-bottom flask. The reaction can be maintained at room temperature or cooled to -78°C.

• In a separate flask, prepare a solution of the enone (1.0 mmol) and the diene (2.0 mmol) in 1.0 mL of the same anhydrous solvent.

• Add the solution of the enone and diene to the NbCl₅ solution.

• Stir the reaction mixture for the time specified in the data tables or as determined by reaction monitoring (e.g., TLC).

• Quenching the reaction:

  • If the reaction is conducted at room temperature, quench by adding 2.0 mL of a 10% aqueous citric acid solution.

  • If the reaction is conducted at -78°C, quench by adding 2.0 mL of a 1:1 solution of water/THF.

• Proceed with standard aqueous work-up and purification of the product (e.g., extraction, column chromatography).

Protocol 2: Diels-Alder Reaction of Furan with Dienophiles[8]

Materials:

• Niobium pentachloride (NbCl₅)

• Furan

• Dienophile (e.g., methyl acrylate)

• Anhydrous solvent (e.g., dichloromethane)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Nitrogen or Argon gas for inert atmosphere

• Standard glassware for organic synthesis

Procedure:

• To a stirred solution of the dienophile (1.0 mmol) in anhydrous dichloromethane (5 mL) under a nitrogen atmosphere at the desired temperature (e.g., -20°C), add a solution of NbCl₅ (0.025 mmol, 2.5 mol%) in anhydrous dichloromethane (1 mL).

• To this mixture, add furan (3.0 mmol).

• Stir the reaction mixture at the same temperature for 24 hours.

• Quench the reaction by adding saturated sodium bicarbonate solution (10 mL).

• Separate the organic layer, and extract the aqueous layer with dichloromethane (2 x 10 mL).

• Combine the organic layers, wash with brine (15 mL), and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure and purify the residue by column chromatography on silica (B1680970) gel to afford the Diels-Alder adduct.

Visualizations

Experimental Workflow

The following diagram illustrates the general experimental workflow for a Niobium pentachloride-catalyzed Diels-Alder reaction.

Caption: General workflow for NbCl₅-catalyzed Diels-Alder reactions.

Proposed Catalytic Cycle

This diagram illustrates the proposed catalytic cycle for the Niobium pentachloride-catalyzed Diels-Alder reaction, highlighting the role of NbCl₅ as a Lewis acid.

Caption: Proposed catalytic cycle of NbCl₅ in Diels-Alder reactions.

References

• 1. vicanchem.com [vicanchem.com]
• 2. benthamdirect.com [benthamdirect.com]
• 3. Niobium Pentachloride in Organic Synthesis: Applications and Pers...: Ingenta Connect [ingentaconnect.com]
• 4. Niobium Pentachloride Activation of Enone Derivatives: Diels- Alder and Conjugate Addition Products - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. CAS 10026-12-7: Niobium pentachloride | CymitQuimica [cymitquimica.com]
• 8. researchgate.net [researchgate.net]
• 9. Niobium(V) chloride as catalyst in Diels-Alder reaction of furan ring [inis.iaea.org]
• 10. Niobium(V) Chloride as Catalyst in Diels-Alder Reaction of Furan Ring [chooser.crossref.org]

Application Notes and Protocols: Niobium Pentachloride as an Efficient Catalyst for Friedel-Crafts Acylation of Arenes

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Friedel-Crafts acylation is a cornerstone of organic synthesis, enabling the introduction of an acyl group onto an aromatic ring to form aryl ketones. These ketones are valuable intermediates in the synthesis of pharmaceuticals, agrochemicals, and fine chemicals. Traditionally, this reaction is catalyzed by Lewis acids such as aluminum chloride (AlCl₃). However, the use of stoichiometric amounts of AlCl₃ often leads to large volumes of hazardous waste and difficulties in product purification.

Niobium pentachloride (NbCl₅) has emerged as a powerful and versatile Lewis acid catalyst for a variety of organic transformations, including the Friedel-Crafts acylation.[1][2][3][4] Its high catalytic activity, often in smaller quantities than traditional catalysts, and its tolerance to a range of functional groups make it an attractive alternative. This document provides detailed application notes and protocols for the use of NbCl₅ in the Friedel-Crafts acylation of arenes.

Advantages of Using Niobium Pentachloride

• High Catalytic Activity: NbCl₅ is a strong Lewis acid that can efficiently catalyze Friedel-Crafts acylation, often leading to high yields of the desired products.[4]

• Mild Reaction Conditions: Reactions can often be carried out under milder conditions compared to those using traditional Lewis acids.[3][4]

• Good to Excellent Yields: Numerous studies have reported good to excellent yields for the synthesis of various aryl ketones.[3][4]

• Versatility: NbCl₅ has been successfully employed in both intermolecular and intramolecular Friedel-Crafts acylation reactions.[3][4]

Quantitative Data Summary

The following table summarizes representative yields for the Friedel-Crafts acylation of various arenes with different acylating agents using Niobium pentachloride as a catalyst.

Arene	Acylating Agent	Catalyst Loading (mol%)	Reaction Conditions	Yield (%)	Reference
3-Arylpropanoic acids	(Intramolecular)	Stoichiometric	Room Temperature	Good	[3][4]
Phenolic derivatives	Phthalic anhydride (B1165640) derivatives	25	90°C	70-92

Experimental Protocols

Important Safety Precautions: Niobium pentachloride is a moisture-sensitive and corrosive solid. It should be handled in a fume hood using appropriate personal protective equipment (PPE), including gloves and safety glasses. All glassware must be thoroughly dried before use, and the reaction should be carried out under an inert atmosphere (e.g., nitrogen or argon).

General Protocol for Intermolecular Friedel-Crafts Acylation of Arenes using NbCl₅

This protocol is a general guideline and may require optimization for specific substrates. It is adapted from standard Friedel-Crafts procedures using other Lewis acids.[5]

Materials:

• Arene (e.g., Anisole, Toluene) (1.0 equiv)

• Acylating agent (e.g., Acetyl chloride, Acetic anhydride) (1.1 equiv)

• Niobium pentachloride (NbCl₅) (5-10 mol%)

• Anhydrous dichloromethane (B109758) (DCM)

• Anhydrous inert gas (Nitrogen or Argon)

• Ice-water bath

• Standard laboratory glassware (round-bottom flask, dropping funnel, condenser, magnetic stirrer)

• Work-up and purification reagents (e.g., dilute HCl, saturated NaHCO₃ solution, brine, anhydrous MgSO₄, silica (B1680970) gel for column chromatography)

Procedure:

• Reaction Setup: Assemble a dry three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a condenser under a positive pressure of inert gas.

• Catalyst and Solvent Addition: To the flask, add Niobium pentachloride (5-10 mol%) and anhydrous dichloromethane. Stir the suspension.

• Acylating Agent Addition: Cool the suspension to 0 °C using an ice-water bath. Dissolve the acylating agent (1.1 equiv) in anhydrous dichloromethane and add it to the dropping funnel. Add the solution dropwise to the stirred suspension of NbCl₅ over 10-15 minutes.

• Arene Addition: After the addition of the acylating agent, dissolve the arene (1.0 equiv) in anhydrous dichloromethane and add it to the dropping funnel. Add the arene solution dropwise to the reaction mixture over 15-20 minutes, maintaining the temperature at 0 °C.

• Reaction Progression: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 1-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, carefully quench the reaction by slowly pouring the mixture into a beaker containing crushed ice and dilute hydrochloric acid.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer and extract the aqueous layer with dichloromethane (2 x 20 mL).

• Washing: Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate).

Visualizations

Reaction Mechanism

The Friedel-Crafts acylation proceeds via an electrophilic aromatic substitution mechanism. The key role of Niobium pentachloride is to act as a Lewis acid, activating the acylating agent to generate a highly electrophilic acylium ion.

References

• 1. Niobium Pentachloride Catalysed Ring Opening of Epoxides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. scielo.br [scielo.br]
• 4. researchgate.net [researchgate.net]
• 5. websites.umich.edu [websites.umich.edu]

Application Notes and Protocols: Niobium Pentachloride in the Preparation of Organoniobium Compounds

For Researchers, Scientists, and Drug Development Professionals

Introduction

Niobium pentachloride (NbCl₅) is a versatile and reactive starting material for the synthesis of a wide array of organoniobium compounds. Its Lewis acidic nature and accessibility make it a valuable precursor in organometallic chemistry.[1] Organoniobium compounds are of growing interest due to their potential applications in organic synthesis, catalysis, and materials science.[2] This document provides detailed application notes and experimental protocols for the preparation of various organoniobium compounds using niobium pentachloride as a key reagent.

The protocols outlined below cover the synthesis of foundational organoniobium complexes such as niobocene dichloride, as well as the application of niobium pentachloride as a catalyst in key organic transformations. All procedures should be carried out under an inert atmosphere (e.g., nitrogen or argon) using standard Schlenk line or glovebox techniques, as niobium pentachloride and many organoniobium compounds are sensitive to air and moisture.[3]

I. Synthesis of Niobocene Dichloride [Cp₂NbCl₂]

Niobocene dichloride is a fundamental starting material for the synthesis of many other organoniobium derivatives.[4] Its preparation from niobium pentachloride is a multi-step process.[4]

Experimental Protocol

Materials:

• Niobium pentachloride (NbCl₅)

• Sodium cyclopentadienide (B1229720) (NaC₅H₅)

• Hydrochloric acid (HCl)

• Stannous chloride (SnCl₂)

• Toluene

• Tetrahydrofuran (THF)

• Dichloromethane (CH₂Cl₂)

• Hexane (B92381)

Procedure:

Step 1: Synthesis of Tetrakis(cyclopentadienyl)niobium(IV)

• In a Schlenk flask, suspend niobium pentachloride (1.0 eq) in toluene.

• Add a solution of sodium cyclopentadienide (5.0 eq) in THF dropwise to the stirred suspension at room temperature.

• The reaction mixture will change color. Stir for 12 hours at room temperature.

• Filter the reaction mixture to remove sodium chloride.

• Evaporate the solvent from the filtrate under reduced pressure to obtain crude tetrakis(cyclopentadienyl)niobium(IV).

Step 2: Oxidative Chlorination

• Dissolve the crude product from Step 1 in dichloromethane.

• Cool the solution to 0 °C and bubble a slow stream of dry air (or oxygen) through the solution while simultaneously adding a solution of hydrogen chloride (4.0 eq) in ether.

• A precipitate will form. Continue stirring for 2 hours at 0 °C.

• Filter the precipitate and wash with ether to obtain the intermediate chloro-oxo niobium complex.

Step 3: Reduction to Niobocene Dichloride

• Suspend the intermediate complex from Step 2 in THF.

• Add a solution of stannous chloride (1.0 eq) in hydrochloric acid.

• Stir the mixture at room temperature for 4 hours. The color of the suspension will change.

• Remove the solvent under reduced pressure.

• Extract the residue with hot dichloromethane.

• Filter the hot solution and concentrate the filtrate.

• Add hexane to precipitate the niobocene dichloride as a brown solid.

• Filter the solid, wash with hexane, and dry under vacuum.

Quantitative Data:

Starting Material	Product	Yield (%)
NbCl₅	Cp₂NbCl₂	60-70 (overall)

Characterization Data:

• Appearance: Brown solid[4]

• Solubility: Sparingly soluble in chlorocarbons[4]

• Magnetic Properties: Paramagnetic[4]

Experimental Workflow

Caption: Synthetic pathway for Niobocene Dichloride from NbCl₅.

II. Niobium Pentachloride as a Catalyst in Organic Synthesis

Niobium pentachloride is a powerful Lewis acid that catalyzes a variety of organic reactions, including Diels-Alder reactions, Friedel-Crafts acylations, and epoxide ring-opening.[5][6]

Application Note: NbCl₅-Catalyzed Diels-Alder Reaction

Niobium pentachloride can be employed as a catalyst to promote [4+2] cycloaddition reactions, often with high stereoselectivity.

Materials:

• Diene (e.g., furan)

• Dienophile (e.g., methyl acrylate)

• Niobium pentachloride (NbCl₅)

• Ethyl acetate (B1210297)

• Sodium bicarbonate solution (dilute)

Procedure:

• To a sealed round-bottom flask under an inert atmosphere, add the dienophile (10 mmol) and niobium pentachloride (0.05 - 1.0 mmol).

• Stir the mixture until a yellowish solution is formed.

• Slowly add the diene (11 mmol) to the solution while maintaining constant agitation.

• Continue stirring for the specified time and at the desired temperature.

• Upon completion, dilute the reaction mixture with ethyl acetate (75 mL).

• Wash the organic solution with dilute sodium bicarbonate (100 mL).

• Separate the organic layer, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude product.

• Purify the product by column chromatography if necessary.

Quantitative Data for Diels-Alder Reaction of Furan and Methyl Acrylate:

Catalyst Loading (mol%)	Temperature (°C)	Time (h)	Yield (%)	endo:exo ratio
5	25	24	70	1:3.5
10	0	48	85	1:4

Application Note: NbCl₅-Catalyzed Epoxide Ring Opening

Niobium pentachloride facilitates the ring-opening of epoxides, leading to the formation of chlorohydrins, diols, or rearranged products depending on the substrate and reaction conditions.[7]

Materials:

• Epoxide (1.0 mmol)

• Niobium pentachloride (0.5 mmol)

• Anhydrous solvent (ethyl acetate or acetonitrile)

• 10% aqueous citric acid solution

Procedure:

• In a dry Schlenk flask under a nitrogen atmosphere, dissolve niobium pentachloride (0.135 g, 0.5 mmol) in 1.0 mL of the anhydrous solvent at room temperature.

• In a separate flask, dissolve the epoxide (1.0 mmol) in 1.0 mL of the same anhydrous solvent.

• Add the epoxide solution to the niobium pentachloride solution.

• After 1 minute, quench the reaction by adding 2.0 mL of a 10% aqueous citric acid solution.

• Extract the product with a suitable organic solvent, dry the organic layer, and concentrate to obtain the crude product.

• Purify by column chromatography.

Quantitative Data for Epoxide Ring Opening:

Substrate	Solvent	Product(s)	Yield (%)
Styrene Oxide	Ethyl Acetate	2-Chloro-1-phenylethanol	85
Cyclohexene Oxide	Acetonitrile	trans-2-Chlorocyclohexanol	90

Logical Relationship of NbCl₅ Catalysis

Caption: Role of NbCl₅ as a Lewis acid catalyst in organic synthesis.

III. Synthesis of Niobium Imido Complexes

Niobium pentachloride reacts with primary amines to form niobium imido complexes, which are of interest as precursors for niobium nitride thin films.[8]

Experimental Protocol

Materials:

• Niobium pentachloride (NbCl₅)

• tert-Butylamine (B42293) (t-BuNH₂)

• Benzene

Procedure:

• In a Schlenk flask, dissolve niobium pentachloride (1.0 eq) in benzene.

• Add tert-butylamine (≥6 eq) to the solution at room temperature.

• Stir the reaction mixture for 12 hours. A precipitate will form.

• Filter the precipitate and wash with benzene.

• Dry the solid under vacuum to yield the dimeric imido complex [NbCl₂(N-tBu)(NH-tBu)(NH₂-tBu)]₂.

Quantitative Data:

Starting Amine	Product	Yield (%)
tert-Butylamine	[NbCl₂(N-tBu)(NH-tBu)(NH₂-tBu)]₂	90
Isopropylamine	NbCl₂(N-iPr)(NH-iPr)(NH₂-iPr)₂	84

Reaction Pathway for Imido Complex Formation

Caption: General synthesis of niobium imido complexes from NbCl₅.

References

• 1. sites.lsa.umich.edu [sites.lsa.umich.edu]
• 2. Organoniobium chemistry - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. Niobocene dichloride - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Niobium Pentachloride Catalysed Ring Opening of Epoxides - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Imido Complexes Derived from the Reactions of Niobium and Tantalum Pentachlorides with Primary Amines: Relevance to the Chemical Vapor Deposition of Metal Nitride Films - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of Niobium Pentachloride in the Synthesis of Isopulegol, a Key Precursor to (-)-Menthol

For Researchers, Scientists, and Drug Development Professionals

Application Note

Niobium pentachloride (NbCl₅) has emerged as a potent Lewis acid catalyst in organic synthesis, demonstrating high efficiency in various transformations relevant to natural product synthesis.[1][2][3] One notable application is the intramolecular carbonyl-ene reaction, a powerful tool for the formation of carbon-carbon bonds and the construction of cyclic systems. This document details the application of NbCl₅ in the cyclization of (R)-citronellal to produce isopulegol (B1217435), a crucial intermediate in the industrial synthesis of (-)-menthol.[1][4] Menthol is a high-value natural product widely used in pharmaceutical, cosmetic, and food industries.

The use of NbCl₅ as a catalyst for this transformation offers several advantages, including high activity and the ability to proceed under mild reaction conditions.[1] As a strong Lewis acid, NbCl₅ effectively activates the aldehyde group of citronellal, facilitating the intramolecular ene reaction to yield a diastereomeric mixture of isopulegol and its isomers.[1] The efficiency and selectivity of this reaction are influenced by the choice of solvent and the stoichiometry of the catalyst.[1] This application note provides a summary of the quantitative data, a detailed experimental protocol for the NbCl₅-catalyzed cyclization of (R)-citronellal, and a visual representation of the reaction pathway.

Quantitative Data Summary

The following table summarizes the results of the NbCl₅-catalyzed cyclization of (R)-citronellal to isopulegol under various experimental conditions. The data highlights the influence of solvent and catalyst loading on the reaction yield and the diastereomeric ratio of the products.

Entry	NbCl₅ (equiv.)	Solvent	Time (h)	Yield (%)	Isopulegol:Neoisopulegol Ratio
1	1.0	CH₃CN	5	76	4.8 : 1
2	1.0	CH₂Cl₂	5	82	4.9 : 1
3	1.0	CH₂Cl₂	15	94	2.6 : 1
4	0.1	CH₂Cl₂	22	52	3.1 : 1

Data sourced from a comparative study on intramolecular ene reactions.[1]

Experimental Protocol: NbCl₅-Catalyzed Cyclization of (R)-Citronellal

This protocol describes the general procedure for the cyclization of (R)-citronellal to isopulegol using niobium pentachloride as a catalyst.[1]

Materials:

• (R)-Citronellal

• Niobium pentachloride (NbCl₅)

• Anhydrous dichloromethane (B109758) (CH₂Cl₂)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Inert atmosphere setup (e.g., nitrogen or argon line)

• Standard laboratory glassware for workup and purification

• Silica (B1680970) gel for column chromatography

• Solvents for chromatography (e.g., hexane, ethyl acetate)

Procedure:

• Reaction Setup: Under an inert atmosphere, a solution of (R)-citronellal in anhydrous dichloromethane is prepared in a round-bottom flask equipped with a magnetic stir bar.

• Catalyst Addition: Niobium pentachloride is added to the stirred solution of (R)-citronellal. The amount of NbCl₅ can be varied (e.g., from 0.1 to 1.0 equivalent) to optimize the reaction.

• Reaction Monitoring: The reaction mixture is stirred at room temperature. The progress of the reaction is monitored by an appropriate analytical technique, such as thin-layer chromatography (TLC) or gas chromatography (GC), until the starting material is consumed or the desired conversion is reached.

• Work-up: Upon completion, the reaction is quenched by the addition of a suitable quenching agent (e.g., saturated aqueous sodium bicarbonate solution). The aqueous layer is extracted with dichloromethane. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and filtered.

• Purification: The solvent is removed under reduced pressure. The crude product, a mixture of isopulegol and its diastereomers, is purified by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate (B1210297) in hexane) to afford the purified isopulegol.

• Characterization: The structure and purity of the isolated product are confirmed by spectroscopic methods such as ¹H NMR, ¹³C NMR, and mass spectrometry. The diastereomeric ratio can be determined by GC analysis of the crude reaction product.[1]

Visualizations

The following diagrams illustrate the reaction pathway and a general experimental workflow for the NbCl₅-catalyzed synthesis of isopulegol.

Caption: Reaction scheme for the NbCl₅-catalyzed cyclization of (R)-citronellal.

Caption: General experimental workflow for isopulegol synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. CAS 10026-12-7: Niobium pentachloride | CymitQuimica [cymitquimica.com]
• 3. Niobium(V) chloride - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]

Niobium Pentachloride: A Powerful Lewis Acid for Alkene Activation in Organic Synthesis

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Niobium pentachloride (NbCl₅) is emerging as a potent and versatile Lewis acid catalyst in organic synthesis, offering unique reactivity and selectivity in a variety of transformations involving alkenes. Its strong electrophilic nature facilitates the activation of carbon-carbon double bonds, enabling a range of reactions crucial for the construction of complex molecular architectures relevant to the pharmaceutical and fine chemical industries.[1][2] This document provides detailed application notes and protocols for the use of NbCl₅ in key alkene activation reactions.

Diels-Alder Reaction

Niobium pentachloride has proven to be an effective catalyst for the Diels-Alder reaction, particularly for activating cycloenones to react with dienes.[3][4] A notable advantage of using NbCl₅ over other Lewis acids, such as aluminum chloride (AlCl₃), is the potential for higher stereoselectivity.[3]

Data Presentation

Entry	Dienophile	Diene	NbCl₅ (eq.)	Solvent	Temp. (°C)	Time (h)	Yield (%)	Endo:Exo
1	2-Cyclohexenone	Cyclopentadiene (B3395910)	0.5	Dichloromethane (B109758)	-78	1.5	74	>99:1[3]
2	2-Cyclohexenone	Cyclopentadiene	0.5	Dichloromethane	rt	3	42	>99:1[3]
3	Methyl Acrylate	Furan	0.1	None	0	24	85	25:75[5]
4	Acrylonitrile	Furan	0.1	None	rt	48	52	30:70[5]

Experimental Protocol: Diels-Alder Reaction of 2-Cyclohexenone and Cyclopentadiene[3]

Materials:

• Niobium pentachloride (NbCl₅)

• 2-Cyclohexenone

• Cyclopentadiene (freshly cracked)

• Anhydrous dichloromethane (CH₂Cl₂)

• 10% aqueous citric acid solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Nitrogen or Argon gas supply

• Standard glassware for inert atmosphere reactions

Procedure:

• To a flame-dried, two-necked round-bottom flask under a nitrogen atmosphere, add NbCl₅ (0.135 g, 0.5 mmol) and anhydrous CH₂Cl₂ (1.0 mL).

• Cool the resulting suspension to -78 °C in a dry ice/acetone bath.

• In a separate flask, prepare a solution of 2-cyclohexenone (0.096 g, 1.0 mmol) and freshly cracked cyclopentadiene (0.132 g, 2.0 mmol) in anhydrous CH₂Cl₂ (1.0 mL).

• Slowly add the solution of the dienophile and diene to the cold NbCl₅ suspension via syringe.

• Stir the reaction mixture at -78 °C for 1.5 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding a 1:1 mixture of water and tetrahydrofuran (B95107) (2.0 mL).

• Allow the mixture to warm to room temperature and transfer it to a separatory funnel.

• Extract the aqueous layer with CH₂Cl₂ (3 x 10 mL).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the product by flash column chromatography on silica (B1680970) gel to afford the pure endo-adduct.

Reaction Workflow

Caption: Experimental workflow for the NbCl₅-catalyzed Diels-Alder reaction.

Cationic Polymerization of Alkenes

Niobium pentachloride is an efficient catalyst for the cationic polymerization of reactive alkenes like β-pinene, producing polymers with low molecular weight. The polymerization proceeds smoothly at room temperature.[6]

Data Presentation

Entry	Monomer	[Monomer] (M)	[NbCl₅] (mM)	Solvent	Temp. (°C)	Time (h)	Conversion (%)	Mn ( g/mol )
1	β-Pinene	1.8	0.6	Dichloromethane	25	2	95	1500
2	β-Pinene	1.8	0.6	Toluene	25	2	80	1200
3	β-Pinene	1.8	0.6	Dichloromethane	0	2	20	-
4	β-Pinene	1.8	0.6	Dichloromethane	50	2	75	1000

Experimental Protocol: Polymerization of β-Pinene[6]

Materials:

• Niobium pentachloride (NbCl₅)

• β-Pinene (freshly distilled)

• Anhydrous dichloromethane (CH₂Cl₂)

• Methanol (B129727) (acidified with 5% HCl)

• Nitrogen or Argon gas supply

• Thermostated bath

• Standard glassware for inert atmosphere reactions

Procedure:

• In a flame-dried Schlenk flask under a nitrogen atmosphere, prepare a stock solution of NbCl₅ in anhydrous CH₂Cl₂.

• In a separate reaction vessel equipped with a magnetic stirrer and maintained at 25 °C using a thermostated bath, add the desired amount of anhydrous CH₂Cl₂ and β-pinene.

• Initiate the polymerization by adding the required volume of the NbCl₅ stock solution to the monomer solution with vigorous stirring.

• Continue stirring for the specified reaction time (e.g., 2 hours).

• Quench the polymerization by pouring the reaction mixture into a large excess of methanol acidified with 5% aqueous HCl.

• The poly(β-pinene) will precipitate as a white solid.

• Isolate the polymer by filtration, wash it thoroughly with methanol, and dry it under vacuum.

• Characterize the polymer by appropriate analytical techniques (e.g., GPC for molecular weight determination).

Polymerization Mechanism

Caption: Cationic polymerization of β-pinene initiated by NbCl₅.

Rearrangement of Allylic Alcohols

Niobium pentachloride mediates the efficient rearrangement of allylic alcohols to the corresponding allylic chlorides. This transformation proceeds rapidly and provides the rearranged product with high stereoselectivity, favoring the E-isomer.[3]

Data Presentation

Entry	Allylic Alcohol	Product	NbCl₅ (eq.)	Solvent	Time (min)	Yield (%)
1	2-Propen-1-ol	3-Chloro-1-propene	1.2	Dioxane	10	95
2	2-Buten-1-ol	1-Chloro-2-butene	1.2	Dioxane	10	92
3	1-Penten-3-ol	3-Chloro-1-pentene	1.2	Dioxane	10	88
4	Cinnamyl alcohol	Cinnamyl chloride	1.2	Dioxane	10	96

Experimental Protocol: Rearrangement of an Allylic Alcohol[3]

Materials:

• Niobium pentachloride (NbCl₅)

• Allylic alcohol

• Potassium hydride (KH, 30% dispersion in mineral oil)

• Anhydrous dioxane

• Anhydrous hexanes

• 2 M Hydrochloric acid (HCl)

• Ethyl acetate (B1210297)

• Anhydrous sodium sulfate (Na₂SO₄)

• Nitrogen or Argon gas supply

• Standard glassware for inert atmosphere reactions

Procedure:

• In a flame-dried Schlenk flask under a nitrogen atmosphere, wash potassium hydride (1.2 equiv) with anhydrous hexanes (3 x 5 mL) to remove the mineral oil.

• Add anhydrous dioxane to the washed KH.

• Slowly add a solution of the allylic alcohol (1.0 equiv) in anhydrous dioxane to the KH suspension. Stir for 5 minutes to allow for the formation of the potassium alkoxide.

• To this mixture, add solid NbCl₅ (1.2 equiv) in one portion.

• Stir the reaction mixture at room temperature for 10 minutes.

• Quench the reaction by pouring the mixture into 2 M HCl.

• Extract the aqueous layer with ethyl acetate (3 x 15 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude allylic chloride.

• The product can be further purified by distillation or column chromatography if necessary.

Intramolecular Hydrofunctionalization of Alkenes

Niobium-based catalytic systems can be employed for the intramolecular addition of O-H and N-H bonds to unactivated alkenes, providing a direct route to various heterocyclic compounds such as pyrans, furans, pyrrolidines, and piperidines.

Representative Reaction

An example of this is the intramolecular cyclization of an unsaturated amine to form a substituted pyrrolidine. While specific protocols with NbCl₅ for simple aminoalkenes are not abundant in the literature, its strong Lewis acidity suggests its utility in promoting such cyclizations, likely through activation of the alkene towards nucleophilic attack by the tethered heteroatom.

Logical Relationship Diagram

Caption: Proposed pathway for NbCl₅-catalyzed intramolecular hydroamination.

Safety Precautions

Niobium pentachloride is a moisture-sensitive and corrosive solid. All manipulations should be carried out under an inert atmosphere (nitrogen or argon) using standard Schlenk techniques or in a glovebox. It reacts exothermically with water and other protic solvents. Appropriate personal protective equipment (gloves, safety glasses, lab coat) should be worn at all times.

Disclaimer: The protocols provided are for informational purposes and should be adapted and optimized for specific substrates and scales. Always consult relevant safety data sheets (SDS) before handling any chemicals.

References

• 1. benchchem.com [benchchem.com]
• 2. NbCl5-Mg Reagent System in Regio- and Stereoselective Synthesis of (2Z)-Alkenylamines and (3Z)-Alkenylols from Substituted 2-Alkynylamines and 3-Alkynylols - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Allylic and Allenic Halide Synthesis via NbCl5- and NbBr5-Mediated Alkoxide Rearrangements - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols: Niobium Pentachloride in the Synthesis of Advanced Ceramic Materials

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utilization of niobium pentachloride (NbCl₅) as a precursor in the synthesis of advanced ceramic materials. Detailed protocols for common synthesis methodologies, including sol-gel, chemical vapor deposition (CVD), and solid-state reactions, are presented. This document is intended to serve as a practical guide for researchers in materials science and related fields.

Introduction to Niobium Pentachloride in Ceramic Synthesis

Niobium pentachloride is a highly reactive, yellow crystalline solid that serves as a versatile precursor for a variety of niobium-based advanced ceramics. Its solubility in various organic solvents and its reactivity towards hydrolysis and reduction make it suitable for a range of synthesis techniques. Advanced ceramics synthesized from NbCl₅, such as niobates, niobium carbides, and niobium-doped composites, exhibit a wide array of desirable properties, including high dielectric constants, piezoelectricity, high hardness, and excellent thermal and chemical stability. These properties make them valuable in a multitude of applications, including electronic components, optical devices, cutting tools, and high-temperature structural materials.

Synthesis Methodologies

Sol-Gel Synthesis

The sol-gel process is a wet-chemical technique used to produce solid materials from small molecules. It involves the conversion of a precursor solution (sol) into a gel-like network, followed by drying and heat treatment (calcination) to obtain the final ceramic material. Niobium pentachloride is a common precursor in the sol-gel synthesis of niobate ceramics.

Lithium niobate is a ferroelectric material with significant applications in electro-optical devices and mobile communication. The sol-gel method allows for the synthesis of fine LiNbO₃ nanocrystals at relatively low temperatures.

Experimental Protocol: Sol-Gel Synthesis of Lithium Niobate (LiNbO₃) Nanocrystals

This protocol is adapted from the work of Wang et al.

Materials:

• Niobium pentachloride (NbCl₅, 99%+)

• Dihydrate lithium acetate (B1210297) (LiCH₃COO·2H₂O)

• Ethanol (B145695) (absolute)

• Acetic acid (glacial)

• Deionized water

Equipment:

• Schlenk line or glovebox for handling NbCl₅

• Magnetic stirrer with heating plate

• Reflux condenser

• Drying oven

• Tube furnace

Procedure:

• Precursor Solution Preparation:

  • In an inert atmosphere (glovebox or Schlenk line), dissolve a specific molar amount of niobium pentachloride in absolute ethanol.

  • In a separate beaker, dissolve a stoichiometric amount of dihydrate lithium acetate in a mixture of absolute ethanol and acetic acid.

• Sol Formation:

  • Slowly add the lithium acetate solution to the niobium pentachloride solution under vigorous stirring.

  • The mixture is then refluxed at a controlled temperature (e.g., 80 °C) for several hours to form a stable and homogeneous sol.

• Gelation:

  • Allow the sol to cool to room temperature. Gelation can be achieved by aging the sol for a specific period or by controlled hydrolysis through the addition of a water/ethanol mixture.

• Drying:

  • Dry the resulting gel in an oven at a temperature typically below 100 °C to remove the solvent and other volatile components.

• Calcination:

  • The dried gel is then heat-treated (calcined) in a tube furnace at a specific temperature to induce crystallization and form the final lithium niobate nanocrystals. The temperature profile (heating rate, dwell time, and cooling rate) is critical for controlling the particle size and crystallinity. For example, heat treatment at 600 °C can yield nanocrystals with a size of 40-60 nm.

Quantitative Data for Sol-Gel Synthesis of Niobate Ceramics

Ceramic Material	Precursors	Molar Ratio (NbCl₅:Other)	Solvent	Calcination Temp. (°C)	Resulting Particle/Grain Size	Reference
LiNbO₃	NbCl₅, LiCH₃COO·2H₂O	1:1	Ethanol, Acetic Acid	600	40-60 nm
Nb₂O₅	NbCl₅	-	Butanol, Acetic Acid	560	-
(Na,K)NbO₃-based	Nb₂O₅ (from NbCl₅), Ta₂O₅, KNO₃, NaNO₃, LiNO₃, Sb(CH₃COO)₂	-	Ethylene Glycol, Citric Acid	600	50-100 nm

Experimental Workflow for Sol-Gel Synthesis

Caption: Workflow for the sol-gel synthesis of advanced ceramics.

Chemical Vapor Deposition (CVD)

Chemical Vapor Deposition is a process where a substrate is exposed to one or more volatile precursors, which react and/or decompose on the substrate surface to produce the desired deposit. For the synthesis of niobium-based ceramics, niobium pentachloride is a common precursor due to its volatility.

Niobium carbide is an extremely hard, refractory ceramic material, making it suitable for applications in cutting tools and wear-resistant coatings. CVD can be employed to deposit thin, dense films of NbC on various substrates.

Experimental Protocol: Chemical Vapor Deposition of Niobium Carbide (NbC)

This protocol is a generalized procedure based on literature descriptions.

Materials:

• Niobium pentachloride (NbCl₅, 99.9%+)

• Hydrogen (H₂, high purity)

• Nitrogen (N₂, high purity) or Argon (Ar, high purity) as carrier gas

• Methane (CH₄) or another carbon source gas

• Substrate (e.g., graphite, silicon wafer)

Equipment:

• CVD reactor with a furnace capable of reaching high temperatures (e.g., >1000 °C)

• Mass flow controllers for precise gas delivery

• Sublimator/vaporizer for NbCl₅ with temperature control

• Vacuum pump

• Pressure gauges

Procedure:

• Substrate Preparation:

  • Clean the substrate to remove any surface contaminants. This may involve ultrasonic cleaning in solvents followed by drying.

• System Setup:

  • Place the substrate in the CVD reactor.

  • Heat the NbCl₅ precursor in the sublimator to a temperature sufficient to generate an adequate vapor pressure.

  • Purge the reactor with an inert gas (N₂ or Ar) to remove air and moisture.

• Deposition:

  • Heat the substrate to the desired deposition temperature (e.g., 700-1100 °C).

  • Introduce the carrier gas through the NbCl₅ sublimator to transport the precursor vapor into the reactor.

  • Simultaneously, introduce the reactant gases (H₂ and CH₄) into the reactor at controlled flow rates.

  • The chemical reaction (a simplified representation is 2NbCl₅ + 5H₂ + 2CH₄ → 2NbC + 10HCl + 3H₂) occurs on the hot substrate surface, resulting in the deposition of a NbC film.

• Cooling and Characterization:

  • After the desired deposition time, stop the flow of precursors and reactant gases.

  • Cool the reactor to room temperature under an inert gas flow.

  • Remove the coated substrate for characterization (e.g., XRD for phase identification, SEM for morphology).

Quantitative Data for CVD of Niobium-Based Ceramics

Ceramic Material	Precursors	Substrate	Deposition Temp. (°C)	Key Properties	Reference
Niobium Nitride	NbCl₅, N₂, H₂, Ar	Fused Silica	700-1100	Deposition rate controlled by mass transport at higher temperatures.
Niobium	NbCl₅, H₂	Graphite	850-1100	Granular structure at 850-900°C, laminar at 950-1100°C.

Experimental Workflow for Chemical Vapor Deposition

Application Notes and Protocols: Stereoselective Reactions Catalyzed by Niobium Pentachloride

For Researchers, Scientists, and Drug Development Professionals

Niobium(V) chloride (NbCl₅) has emerged as a versatile and powerful Lewis acid catalyst in organic synthesis. Its strong electron-accepting nature enables the activation of a wide range of functional groups, facilitating various carbon-carbon and carbon-heteroatom bond-forming reactions. Of particular interest is its application in stereoselective transformations, where it can influence the three-dimensional arrangement of atoms in the product, a critical aspect in the synthesis of complex molecules such as pharmaceuticals.

These application notes provide an overview of key stereoselective reactions catalyzed by NbCl₅, including detailed experimental protocols and quantitative data to guide researchers in their synthetic endeavors.

Enantioselective Diels-Alder Reaction

The Diels-Alder reaction is a cornerstone of organic synthesis for the construction of six-membered rings. The use of chiral Lewis acids to catalyze this reaction can afford enantioenriched products. Chiral complexes of niobium pentachloride have been shown to induce enantioselectivity in the cycloaddition of dienes and dienophiles.

Quantitative Data Summary

Dienophile	Diene	Chiral Ligand	Solvent	Temp. (°C)	Yield (%)	endo:exo	e.e. (%)
Methacrolein (B123484)	Cyclopentadiene (B3395910)	(R,R)-Jacobsen	CH₂Cl₂	-40	-	-	52
Crotonaldehyde	Cyclopentadiene	(R,R)-Jacobsen	CH₂Cl₂	-40	-	-	-
Methacrolein	Cyclopentadiene	Pybox-type	CH₂Cl₂	-40	-	-	<10

Data extracted from a study by Gillespie et al. The yield and endo:exo ratios were not explicitly stated in the provided summary for all reactions.

Experimental Protocol: Enantioselective Diels-Alder Reaction

This protocol is adapted from the work of Gillespie and co-workers for the asymmetric Diels-Alder reaction between methacrolein and cyclopentadiene.

Materials:

• Niobium(V) chloride (NbCl₅)

• (R,R)-Jacobsen ligand

• Anhydrous dichloromethane (B109758) (CH₂Cl₂)

• Cyclopentadiene (freshly cracked)

• Methacrolein

• Anhydrous argon or nitrogen

• 4Å molecular sieves (activated)

Procedure:

• Catalyst Preparation: In a flame-dried Schlenk flask under an inert atmosphere (argon or nitrogen), suspend NbCl₅ (0.50 mmol) in anhydrous dichloromethane (5 mL). To this suspension, add a solution of the (R,R)-Jacobsen ligand (0.55 mmol) in anhydrous dichloromethane (5 mL). Stir the resulting mixture overnight at room temperature to form the chiral niobium complex.

• Reaction Setup: Cool the catalyst solution to -40 °C (e.g., using a dry ice/acetonitrile bath). Add activated 4Å molecular sieves.

• Addition of Reactants: To the cold catalyst mixture, add freshly cracked cyclopentadiene (12.50 mmol) followed by methacrolein (2.50 mmol).

• Reaction Monitoring: Stir the reaction mixture at -40 °C for 24–48 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Work-up: Upon completion, quench the reaction with a suitable reagent (e.g., saturated aqueous NaHCO₃ solution). Allow the mixture to warm to room temperature. Extract the aqueous layer with dichloromethane (3 x 10 mL). Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification and Analysis: Purify the crude product by distillation or column chromatography on silica (B1680970) gel. Determine the endo:exo ratio by ¹H NMR spectroscopy and the enantiomeric excess by chiral HPLC or GC analysis.

Logical Workflow for Enantioselective Diels-Alder Reaction

Caption: Workflow for the NbCl₅-catalyzed enantioselective Diels-Alder reaction.

Diastereoselective Sulfa-Michael Addition

The Michael addition of thiols to α,β-unsaturated carbonyl compounds is a powerful method for the formation of β-sulfido carbonyl compounds. Niobium pentachloride has been shown to be an effective catalyst for this transformation, particularly for the construction of challenging quaternary carbon centers.[1]

Quantitative Data Summary

Enone	Thiol	Solvent	Temp. (°C)	Time (h)	Yield (%)
2-Cyclohexen-1-one	Thiophenol	CH₂Cl₂	25	0.5	95
3-Methyl-2-cyclohexen-1-one	Thiophenol	CH₂Cl₂	25	2	88
3-Methyl-2-cyclopenten-1-one	Thiophenol	CH₂Cl₂	25	2	92
4,4-Dimethyl-2-cyclohexen-1-one	Thiophenol	CH₂Cl₂	25	3	85
(R)-Pulegone	Thiophenol	CH₂Cl₂	25	4	78

Data extracted from a study on NbCl₅-catalyzed sulfa-Michael addition for constructing quaternary centers. Diastereomeric ratios were not provided in the summary.

Experimental Protocol: Diastereoselective Sulfa-Michael Addition

This protocol is based on a general procedure for the NbCl₅-catalyzed sulfa-Michael addition to enones.[1]

Materials:

• Niobium(V) chloride (NbCl₅)

• α,β-Unsaturated enone

• Thiol

• Anhydrous dichloromethane (CH₂Cl₂)

• Anhydrous argon or nitrogen

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (argon or nitrogen), add the enone (1.0 mmol) and anhydrous dichloromethane (5 mL).

• Addition of Catalyst and Nucleophile: Add NbCl₅ (0.1 mmol, 10 mol%) to the solution, followed by the thiol (1.2 mmol).

• Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the reaction progress by TLC.

• Work-up: Upon completion, quench the reaction with saturated aqueous NaHCO₃ solution (10 mL). Extract the aqueous layer with dichloromethane (3 x 15 mL). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification and Analysis: Purify the crude product by column chromatography on silica gel (petroleum ether/ethyl acetate). Characterize the product and determine the diastereomeric ratio (if applicable) by ¹H and ¹³C NMR spectroscopy.

Proposed Catalytic Cycle for Sulfa-Michael Addition

Caption: Proposed catalytic cycle for the NbCl₅-catalyzed sulfa-Michael addition.

Diastereoselective Allylation Reaction

Niobium pentachloride can effectively catalyze the addition of allylstannanes to aldehydes, a key method for the synthesis of homoallylic alcohols. These reactions can proceed with high diastereoselectivity.

Quantitative Data Summary

Aldehyde	Allylstannane	Diastereoselectivity (syn:anti)
Benzaldehyde	(E)-Cinnamylstannane	Excellent syn

Specific diastereomeric ratios were not available in the provided summaries. The term "excellent" suggests a high degree of selectivity.

Experimental Protocol: Diastereoselective Allylation of Aldehydes

This protocol is a general representation of a NbCl₅-catalyzed allylation reaction.

Materials:

• Niobium(V) chloride (NbCl₅)

• Aldehyde

• Allyltributylstannane (B1265786)

• Anhydrous dichloromethane (CH₂Cl₂)

• Anhydrous argon or nitrogen

Procedure:

• Reaction Setup: In a flame-dried Schlenk flask under an inert atmosphere, dissolve the aldehyde (1.0 mmol) in anhydrous dichloromethane (5 mL).

• Addition of Catalyst and Reagent: Add NbCl₅ (0.1 mmol, 10 mol%) to the solution. Then, add the allyltributylstannane (1.2 mmol) dropwise at the desired temperature (e.g., -78 °C to room temperature).

• Reaction Monitoring: Stir the reaction mixture and monitor its progress by TLC.

• Work-up: Quench the reaction with a saturated aqueous solution of NaHCO₃ or KF (to remove tin byproducts). Extract the aqueous layer with dichloromethane. Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purification and Analysis: Purify the crude product by column chromatography on silica gel. Determine the diastereomeric ratio of the resulting homoallylic alcohol by ¹H NMR spectroscopy or GC analysis.

Stereochemical Model for Allylation

Caption: A simplified model for the origin of diastereoselectivity in the allylation reaction.

Asymmetric Mannich-Type Reaction

While specific high enantiomeric excesses have been reported for asymmetric Mannich-type reactions catalyzed by chiral niobium complexes, detailed protocols and quantitative data from primary literature are still being compiled for this application note. The general principle involves the in-situ formation of a chiral niobium catalyst that promotes the enantioselective addition of a nucleophile (e.g., a silyl (B83357) enol ether) to an imine.[2]

Future additions to this section will include:

• A detailed experimental protocol for a representative asymmetric Mannich reaction.

• A table summarizing yields, diastereomeric ratios, and enantiomeric excesses for various substrates.

• A diagram illustrating the proposed mechanism for enantioselection.

Diastereoselective Aldol (B89426) Reaction

Information regarding the use of niobium pentachloride as a catalyst for diastereoselective aldol reactions is currently limited in the readily available literature. This section will be updated as more data and protocols become available. The potential of NbCl₅ to act as a strong Lewis acid suggests it could be a viable catalyst for promoting the reaction between an enolate and a carbonyl compound, with the potential for diastereocontrol.

Future additions to this section will include:

• An experimental protocol for a NbCl₅-catalyzed aldol reaction.

• Quantitative data on yields and diastereoselectivity.

• A mechanistic diagram illustrating the transition state leading to the observed stereochemistry.

Disclaimer: These protocols are intended as a guide and may require optimization for specific substrates and reaction conditions. All reactions should be performed in a well-ventilated fume hood by trained personnel, and appropriate personal protective equipment should be worn. Niobium(V) chloride is moisture-sensitive and should be handled under an inert atmosphere.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols: Safe Handling and Storage of Anhydrous Niobium Pentachloride

For Researchers, Scientists, and Drug Development Professionals

Anhydrous Niobium pentachloride (NbCl₅) is a highly reactive, moisture-sensitive crystalline solid, appearing as yellow monoclinic crystals.[1][2] It serves as a crucial precursor in the synthesis of various niobium compounds, including organoniobium reagents and niobium alkoxides for sol-gel processes.[1] Its utility as a Lewis acid in organic synthesis, particularly in activating alkenes for carbonyl-ene and Diels-Alder reactions, makes it a valuable reagent in research and drug development.[1][3] However, its hazardous nature necessitates strict adherence to proper handling and storage procedures to ensure personnel safety and maintain the integrity of the material.

Safety and Hazards

Anhydrous Niobium pentachloride is classified as a corrosive solid that is harmful if swallowed, inhaled, or in contact with skin.[4][5][6] It causes severe skin burns and eye damage.[4][6] A primary hazard is its violent reaction with water, which produces heat and corrosive hydrogen chloride (HCl) gas.[4][7][8][9] Due to its high reactivity with moisture, it will fume in the air, releasing HCl gas.[1][8]

Personal Protective Equipment (PPE): A comprehensive set of PPE is mandatory when handling anhydrous Niobium pentachloride:

• Eye Protection: Tight-fitting chemical safety goggles or a full-face shield are essential.[4][10]

• Skin Protection: A lab coat, apron, or coveralls made of impervious material, along with boots, are required to prevent skin contact.[4] Nitrile or rubber gloves should be worn.[10]

• Respiratory Protection: Handling should be performed in a well-ventilated area, preferably within a fume hood, to avoid inhalation of dust or HCl gas.[7][10] If irritation is experienced, an approved respirator should be used. For high airborne concentrations, a positive-pressure supplied-air respirator may be necessary.[4]

Quantitative Data Summary

The following table summarizes the key physical and chemical properties of anhydrous Niobium pentachloride:

Property	Value
Molecular Formula	NbCl₅[2][3]
Molar Mass	270.17 g/mol [1][3]
Appearance	Yellow crystalline solid[1][3][11]
Density	2.75 g/cm³[1][3]
Melting Point	204.7 °C[3][5]
Boiling Point	254 °C[3][5]
Solubility	Decomposes in water.[3] Soluble in hydrochloric acid, alcohol, carbon tetrachloride, and chloroform.[5][11]
Vapor Pressure	22.8 hPa at 153.8 °C[5]

Experimental Protocols

Storage of Anhydrous Niobium Pentachloride

Proper storage is critical to maintain the anhydrous nature of Niobium pentachloride and to prevent hazardous reactions.

• Atmosphere: Store under an inert atmosphere, such as nitrogen or argon, to prevent contact with moisture and air.[7][10]

• Container: Keep the container tightly closed and store in a corrosion-resistant container.[4][6]

• Location: Store in a cool, dry, and well-ventilated area away from incompatible materials.[10] A desiccator can provide an additional layer of protection.

• Incompatible Materials: Avoid storage near water, moisture, strong oxidizing agents, strong acids, alcohols, strong bases, and amines.[7][10]

Weighing and Transferring Anhydrous Niobium Pentachloride

Due to its hygroscopic nature, all manipulations should be performed under anhydrous conditions.

• Preparation: All glassware and equipment must be thoroughly dried in an oven and cooled in a desiccator before use.

• Inert Atmosphere: Conduct all transfers within a glove box or a glove bag filled with an inert gas (nitrogen or argon).

• Weighing: If a glove box with an integrated balance is unavailable, pre-weigh a sealed, tared container. Transfer the Niobium pentachloride to the container inside the glove box, seal it, and then re-weigh it outside the glove box to determine the mass by difference.

• Transfer: Use clean, dry spatulas and funnels for transferring the solid. Avoid creating dust.[6]

Preparation of a Solution of Anhydrous Niobium Pentachloride

The choice of solvent is crucial and must be strictly anhydrous.

• Solvent Selection: Use anhydrous, non-protic solvents. Ethereal solvents like tetrahydrofuran (B95107) (THF) and diethyl ether are commonly used.[12] Anhydrous hydrocarbons (e.g., pentane, hexane, toluene) and chlorinated solvents are also suitable.[12]

• Procedure: a. In a glove box, place a dry stir bar into a dried reaction flask. b. Add the desired amount of anhydrous solvent to the flask. c. Slowly and carefully add the pre-weighed anhydrous Niobium pentachloride to the solvent while stirring. d. The dissolution may be exothermic; control the addition rate to manage any temperature increase. e. Once the solid is fully dissolved, the solution is ready for use in subsequent reactions.

Visualizations

References

• 1. Niobium(V) chloride - Wikipedia [en.wikipedia.org]
• 2. chemimpex.com [chemimpex.com]
• 3. Niobium(V)_chloride [chemeurope.com]
• 4. atimaterials.com [atimaterials.com]
• 5. chembk.com [chembk.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. fishersci.com [fishersci.com]
• 8. Sciencemadness Discussion Board - niobium pentachloride -- interesting reagent? - Powered by XMB 1.9.11 [sciencemadness.org]
• 9. merckmillipore.com [merckmillipore.com]
• 10. prochemonline.com [prochemonline.com]
• 11. Page loading... [guidechem.com]
• 12. benchchem.com [benchchem.com]

Technical Notes & Optimization

Preventing Niobium oxychloride formation in Niobium pentachloride reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Niobium Pentachloride (NbCl₅). The focus is on preventing the formation of Niobium Oxychloride (NbOCl₃), a common and often unwanted byproduct.

Frequently Asked Questions (FAQs)

Q1: What is Niobium Oxychloride (NbOCl₃) and why does it form in my NbCl₅ reactions?

A1: Niobium oxychloride (NbOCl₃) is a white, crystalline solid that is a common impurity in niobium pentachloride (NbCl₅) samples.[1][2] It forms when NbCl₅, which is highly reactive towards moisture and oxygen, undergoes hydrolysis.[2] Even trace amounts of water or oxygen in the reaction setup or solvents can lead to the formation of NbOCl₃.[1]

Q2: How can I visually identify NbOCl₃ contamination in my NbCl₅?

A2: Pure Niobium Pentachloride is a yellow crystalline solid.[2] Niobium Oxychloride is a white solid.[1] The presence of a white solid impurity or a lighter yellow appearance in your NbCl₅ reagent may indicate contamination with NbOCl₃.

Q3: What are the primary consequences of NbOCl₃ contamination in my experiments?

A3: Niobium oxychloride contamination can be problematic for several reasons. In organic synthesis, where NbCl₅ is used as a Lewis acid, the presence of NbOCl₃ can alter the catalytic activity and lead to inconsistent results.[3] In materials science applications, such as the production of pure niobium metal, oxygen-containing impurities like NbOCl₃ can lead to embrittlement and degradation of the final product's mechanical properties.

Q4: Which solvents are recommended for reactions involving NbCl₅?

A4: It is crucial to use anhydrous solvents to prevent the hydrolysis of NbCl₅. Suitable solvents that have been reported in the literature include ethyl acetate, acetonitrile, chloroform, and carbon tetrachloride.[2][3] Always ensure your solvents are rigorously dried before use.

Q5: How should I store and handle Niobium Pentachloride to minimize contamination?

A5: Niobium Pentachloride is extremely sensitive to moisture and air.[4] It should be stored in a tightly sealed container under a dry, inert atmosphere (e.g., nitrogen or argon).[4] All handling of NbCl₅ should be performed in a glove box or using Schlenk line techniques to prevent exposure to the atmosphere.

Troubleshooting Guides

Issue 1: Unexpected white precipitate forms during the reaction.

Possible Cause	Troubleshooting Step
Moisture in the reaction system.	Ensure all glassware is oven-dried or flame-dried under vacuum immediately before use.
Use freshly distilled, anhydrous solvents. Consider drying solvents over activated molecular sieves.
Purge the entire reaction apparatus with a dry, inert gas (e.g., argon or nitrogen) before adding reagents.
Contaminated NbCl₅ starting material.	Purify the NbCl₅ by sublimation before use. (See Experimental Protocol 2)
Consider purchasing high-purity NbCl₅ from a reputable supplier and handle it strictly under inert conditions.
Slow air leak in the reaction setup.	Check all joints and septa for a secure seal. Use high-vacuum grease for ground glass joints.
Maintain a slight positive pressure of inert gas throughout the reaction.

Issue 2: Inconsistent or poor yields in NbCl₅-catalyzed reactions.

Possible Cause	Troubleshooting Step
Partial hydrolysis of NbCl₅ to NbOCl₃.	The presence of NbOCl₃ can alter the Lewis acidity of the catalyst. Purify the NbCl₅ to remove any oxychloride contamination. (See Experimental Protocols 2 & 3)
Reaction with trace impurities in solvents or reagents.	Ensure all reagents are of high purity and are anhydrous.
Inadequate inert atmosphere.	Improve inert atmosphere techniques. Use a glove box for weighing and transferring NbCl₅.

Experimental Protocols

Protocol 1: General Handling of Anhydrous Niobium Pentachloride

This protocol outlines the standard procedure for handling NbCl₅ to prevent hydrolysis.

Workflow Diagram:

Caption: Workflow for handling anhydrous Niobium Pentachloride.

Methodology:

• All glassware must be thoroughly dried in an oven at >120°C for several hours and allowed to cool in a desiccator or assembled hot and cooled under a stream of dry, inert gas (nitrogen or argon).

• Anhydrous solvents should be obtained from a solvent purification system or freshly distilled from an appropriate drying agent.

• All manipulations of solid NbCl₅ should be performed in an inert atmosphere glove box.

• Weigh the desired amount of NbCl₅ in a sealed container inside the glove box.

• Dissolve the NbCl₅ in the anhydrous solvent of choice inside the glove box.

• Transfer the NbCl₅ solution to the reaction vessel using a syringe or cannula techniques under a positive pressure of inert gas.

• Maintain a positive pressure of inert gas throughout the duration of the reaction.

Protocol 2: Purification of Niobium Pentachloride by Sublimation

This protocol describes the purification of NbCl₅ from non-volatile impurities like NbOCl₃.

Apparatus Diagram:

Caption: Diagram of a vacuum sublimation apparatus.

Methodology:

• Place the crude NbCl₅ in the bottom of a sublimation apparatus under an inert atmosphere.

• Assemble the sublimation apparatus, ensuring all joints are well-sealed.

• Evacuate the apparatus to a pressure of <0.1 mmHg.

• Begin circulating a coolant (e.g., cold water) through the cold finger.

• Gently heat the bottom of the sublimation apparatus using a heating mantle or oil bath to a temperature of 180-200°C. NbCl₅ will sublime and deposit as pure yellow crystals on the cold finger.

• Continue the sublimation until no more yellow solid is observed to sublime.

• Turn off the heat and allow the apparatus to cool to room temperature under vacuum.

• Carefully vent the apparatus with a dry, inert gas.

• Disassemble the apparatus inside a glove box and scrape the purified NbCl₅ from the cold finger.

Protocol 3: Removal of Niobium Oxychloride using Activated Carbon

This protocol is adapted from a patented method for the removal of NbOCl₃ from NbCl₅.

Logical Flow Diagram:

Caption: Process flow for NbOCl₃ removal via activated carbon.

Methodology:

• Construct a system consisting of a vaporizer for the mixed chlorides connected to a tube packed with activated carbon, followed by a condenser. The entire system should be under an inert atmosphere.

• Heat the activated carbon bed to a temperature between 255°C and 340°C.

• Place the NbCl₅ contaminated with NbOCl₃ in the vaporizer and heat it to a temperature sufficient to volatilize the chlorides (e.g., 260°C).

• Pass the vaporized mixture through the heated activated carbon bed. The NbOCl₃ will be preferentially adsorbed by the activated carbon.

• The purified NbCl₅ vapor exiting the carbon bed is then collected in a cooled condenser.

Quantitative Data Summary

The following table summarizes the quantitative data found for the purification of Niobium Pentachloride.

Purification Method	Initial NbOCl₃ Concentration	Final NbOCl₃ Concentration	Temperature Range (°C)	Reference
Activated Carbon Adsorption	0.93%	0.14%	255 - 340	U.S. Patent 2,969,852

References

• 1. Niobium(V)_chloride [chemeurope.com]
• 2. Niobium(V) chloride - Wikipedia [en.wikipedia.org]
• 3. Niobium Pentachloride Catalysed Ring Opening of Epoxides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. prochemonline.com [prochemonline.com]

Troubleshooting low yields in Niobium pentachloride catalyzed reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with niobium pentachloride (NbCl₅) catalyzed reactions. The information is presented in a question-and-answer format to directly address common issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: My reaction yield is significantly lower than expected. What are the most common causes?

A1: Low yields in NbCl₅ catalyzed reactions are most frequently attributed to the deactivation of the catalyst by moisture. Niobium pentachloride is highly hygroscopic and reacts readily with water to form inactive niobium oxychloride (NbOCl₃) and hydrochloric acid.[1] Other potential causes include suboptimal reaction conditions (temperature, reaction time), incorrect catalyst loading, poor quality of reagents or solvents, and the presence of impurities that can poison the catalyst.

Q2: How should I handle and store niobium pentachloride to prevent deactivation?

A2: Due to its moisture sensitivity, niobium pentachloride should always be handled in a dry, inert atmosphere, such as a glovebox or using Schlenk line techniques. It should be stored in a tightly sealed container, preferably in a desiccator containing a strong drying agent like phosphorus pentoxide.

Q3: What are common side reactions observed in NbCl₅ catalyzed reactions?

A3: Side reactions are often substrate and reaction-type dependent. In reactions involving enones, for example, conjugate additions and the formation of vinyl chlorides or enol ethers can occur instead of the desired Diels-Alder cycloaddition, particularly with substituted enones.[2] Polymerization of starting materials, especially alkenes, can also be a significant side reaction, which can sometimes be mitigated by adjusting the reaction temperature.

Q4: Can a deactivated niobium pentachloride catalyst be regenerated?

A4: The scientific literature does not provide a standard, reliable procedure for the regeneration of NbCl₅ that has been deactivated by hydrolysis. The primary approach to maintaining catalytic activity is the stringent prevention of exposure to moisture. Once hydrolyzed, the resulting niobium oxides are generally unreactive under typical catalytic conditions.

Troubleshooting Guide for Low Yields

This guide provides a systematic approach to diagnosing and resolving issues leading to low product yields.

Issue 1: No or very low product formation.

• Question: I am not observing any significant product formation. What should I check first?

  • Answer: The most probable cause is the deactivation of the NbCl₅ catalyst due to moisture. Ensure that all glassware was rigorously dried, solvents were anhydrous, and the catalyst was handled under a strictly inert atmosphere. Re-run the reaction with freshly opened or purified NbCl₅ and meticulously dried reagents and solvents.

Issue 2: The reaction starts but does not go to completion.

• Question: My reaction begins, as indicated by TLC or other monitoring, but stalls before all the starting material is consumed. Why might this be happening?

  • Answer: This could be due to insufficient catalyst loading or gradual deactivation of the catalyst by trace amounts of moisture or impurities in the reaction mixture. Consider increasing the catalyst loading incrementally. Additionally, ensure the purity of your starting materials and solvents, as impurities can act as catalyst poisons.

Issue 3: Multiple unidentified side products are being formed.

• Question: My reaction is producing a complex mixture of products, and the yield of the desired product is low. How can I improve selectivity?

  • Answer: The formation of multiple products can be influenced by reaction temperature and solvent. Lowering the reaction temperature can sometimes suppress side reactions and improve selectivity for the desired product.[2][3][4] The choice of solvent can also significantly impact the reaction outcome.[5] It is advisable to screen different anhydrous solvents to find the optimal conditions for your specific transformation.

Data Presentation

The following tables summarize quantitative data on the effect of catalyst loading and solvent on the yield of representative NbCl₅ catalyzed reactions.

Table 1: Effect of Catalyst Loading on the Yield of a Diels-Alder Reaction

Entry	Catalyst Loading (mol%)	Temperature (°C)	Reaction Time (h)	Yield (%)
1	0.5	Room Temperature	24	2
2	2.5	Room Temperature	24	16
3	10	Room Temperature	24	42
4	10	-20	4	99

Data extracted from a study on the Diels-Alder reaction between furan (B31954) and methyl acrylate.[3]

Table 2: Effect of Solvent on the Yield of a Condensation Reaction

Entry	Solvent	Temperature (°C)	Yield (%)
1	Water	Room Temperature	No Product
2	THF	Room Temperature	Low Yield
3	Dichloromethane	Room Temperature	Increased Yield
4	Acetonitrile	Room Temperature	Increased Yield
5	Chloroform	Room Temperature	Increased Yield
6	Toluene	Room Temperature	Increased Yield
7	1,2-Dichloroethane	Room Temperature	Low Yield
8	Solvent-free	Room Temperature	Low Yield

Data is generalized from a study on a one-pot multicomponent condensation reaction.[5]

Experimental Protocols

Detailed Methodology for a Representative Friedel-Crafts Acylation

This protocol describes a general procedure for the NbCl₅-catalyzed Friedel-Crafts acylation of an aromatic substrate.

Materials:

• Niobium Pentachloride (NbCl₅)

• Aromatic Substrate (e.g., Anisole)

• Acylating Agent (e.g., Acetic Anhydride)

• Anhydrous Dichloromethane (CH₂Cl₂)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Saturated Sodium Bicarbonate Solution

• Brine

• Schlenk Flask and other appropriate glassware

• Magnetic Stirrer

• Inert Gas Supply (Nitrogen or Argon)

Procedure:

• Reaction Setup: Assemble a Schlenk flask equipped with a magnetic stir bar, a dropping funnel, and a reflux condenser under a positive pressure of inert gas. All glassware must be oven-dried and cooled under an inert atmosphere before use.

• Reagent Preparation: In the Schlenk flask, dissolve the aromatic substrate in anhydrous dichloromethane.

• Catalyst Addition: Under a counterflow of inert gas, carefully add niobium pentachloride to the reaction flask.

• Addition of Acylating Agent: Add the acylating agent dropwise to the stirred reaction mixture at room temperature.

• Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Quenching: Upon completion, cool the reaction mixture in an ice bath and slowly quench by the addition of a saturated sodium bicarbonate solution.

• Workup: Separate the organic layer and extract the aqueous layer with dichloromethane. Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Purification: Filter the mixture and concentrate the solvent under reduced pressure. Purify the crude product by column chromatography on silica (B1680970) gel.

Visualizations

Caption: Troubleshooting workflow for low yields.

Caption: General experimental workflow for NbCl₅ catalysis.

References

• 1. Hydrolysis of niobium pentachloride solutions [inis.iaea.org]
• 2. Niobium Pentachloride Activation of Enone Derivatives: Diels-Alder and Conjugate Addition Products | MDPI [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. scielo.br [scielo.br]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Niobium Pentachloride (NbCl₅) Catalyst Loading

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in optimizing niobium pentachloride (NbCl₅) catalyst loading for improved reaction efficiency.

Frequently Asked Questions (FAQs)

Q1: What is catalyst loading, and why is it a critical parameter in reactions catalyzed by niobium pentachloride?

A1: Catalyst loading refers to the amount of catalyst used relative to the amount of a reactant.[1] It is a crucial parameter because it directly influences the reaction rate, overall yield, and process efficiency.[1] Proper optimization of NbCl₅ loading is essential for achieving desired outcomes while minimizing costs and potential side reactions.[1]

Q2: How do I determine the optimal catalyst loading for my specific reaction?

A2: The optimal catalyst loading for a reaction using NbCl₅ is best determined empirically through a series of small-scale screening experiments.[1] A common approach is to test a range of catalyst loadings (e.g., 1 mol% to 10 mol%) while keeping other reaction parameters constant.[1] The loading that provides the best balance of reaction time, yield, and product purity should be selected for larger-scale synthesis.[1]

Q3: Can simply increasing the catalyst loading always improve my reaction rate and yield?

A3: Not necessarily. While increasing the concentration of NbCl₅ can enhance the reaction rate by providing more active catalytic sites, there is typically an optimal concentration.[1] Exceeding this optimal loading may lead to diminishing returns or even detrimental effects, such as catalyst aggregation, an increase in side reactions, or complications in product purification.[1]

Q4: What are some common types of reactions where NbCl₅ is used as a catalyst?

A4: Niobium pentachloride is a versatile Lewis acid catalyst used in a variety of organic transformations. These include:

• Friedel-Crafts reactions[2]

• Diels-Alder reactions[3][4]

• Pechmann condensation for coumarin (B35378) synthesis[5]

• Epoxide ring opening[6]

• Knoevenagel condensation[2]

• Mannich reactions[2]

• Cyclization reactions to form benzodiazepines and quinoxalines[2]

Q5: How should I handle and store niobium pentachloride?

A5: Niobium pentachloride is highly sensitive to moisture.[5] Its reaction with water is rapid and exothermic.[7] Therefore, it should be handled under an inert atmosphere (e.g., in a glovebox or under a stream of nitrogen or argon) to prevent hydrolysis.[5] Store NbCl₅ in a tightly sealed container in a cool, dry place.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Conversion	Insufficient Catalyst Loading: The amount of NbCl₅ may be too low to effectively catalyze the reaction.[1]	Gradually increase the catalyst loading in small increments (e.g., 1-2 mol% at a time).[1]
Catalyst Deactivation: The catalyst may have been deactivated by moisture, impurities in the reagents or solvent, or by reaction with byproducts.[8][9]	Ensure all reagents and solvents are anhydrous and pure. Handle NbCl₅ under an inert atmosphere.[5] Consider using a freshly opened bottle of the catalyst.
Sub-optimal Reaction Temperature: The temperature may be too low for the reaction to proceed at a reasonable rate.	Systematically increase the reaction temperature and monitor the progress.
Slow Reaction Rate	Sub-optimal Catalyst Loading: The catalyst concentration may be the rate-limiting factor.[1]	Perform a catalyst loading screen to identify the optimal concentration.[1]
Poor Catalyst-Substrate Mixing: In heterogeneous reactions (e.g., with supported NbCl₅), inefficient mixing can limit the reaction rate.	Ensure adequate stirring or agitation to maintain a homogeneous reaction mixture.[10]
Formation of Multiple Products/Low Selectivity	Excessive Catalyst Loading: High concentrations of Lewis acids can sometimes promote side reactions.[1]	Decrease the catalyst loading.[1]
High Reaction Temperature: Higher temperatures can sometimes lead to the formation of undesired byproducts.[3]	Try running the reaction at a lower temperature.[3] For example, in some Diels-Alder reactions catalyzed by NbCl₅, lower temperatures led to better yields.[3]
Reaction Reversibility: Some reactions, like the Diels-Alder reaction with furan, are reversible, which can affect the product distribution.[3][4]	Optimize the reaction time and temperature to favor the desired product. Shorter reaction times at lower temperatures can sometimes be beneficial.[3]
Inconsistent Results Between Batches	Variations in Catalyst Handling: Inconsistent exposure to air and moisture can lead to varying degrees of catalyst activity.[10]	Handle the catalyst consistently in a glovebox or under a stream of inert gas.[10]
Variable Quality of Reagents/Solvents: Impurities in starting materials can act as catalyst poisons.[10]	Use freshly purified solvents and high-purity reagents for each experiment.[10]
Temperature Fluctuations: Inconsistent temperature control can significantly impact reaction outcomes.[10]	Use a reliable thermostat or cryostat to maintain a constant temperature.[10]

Experimental Protocols

Protocol 1: General Procedure for Optimizing NbCl₅ Catalyst Loading in a Model Reaction (e.g., Pechmann Condensation)

This protocol provides a general method for determining the optimal catalyst loading for the synthesis of a dichlorohydroxycoumarin derivative.[5]

Materials:

• Dichlorobenzenetriol (B15176847) (1.0 mmol)

• β-Ketoester (e.g., ethyl acetoacetate) (1.2 mmol)

• Niobium(V) chloride (NbCl₅)

• Anhydrous solvent (if required)

• A series of reaction vials or round-bottom flasks

• Magnetic stirrer and stir bars

• Heating mantle or oil bath

Procedure:

• Set up a series of clean, dry reaction vials, each equipped with a magnetic stir bar.

• Under an inert atmosphere, add dichlorobenzenetriol (1.0 mmol) and the β-ketoester (1.2 mmol) to each vial.

• To each vial, add a different amount of NbCl₅ (e.g., 0.01 mmol, 0.025 mmol, 0.05 mmol, 0.075 mmol, and 0.1 mmol, corresponding to 1, 2.5, 5, 7.5, and 10 mol%).

• If using a solvent, add it to each vial.

• Seal the vials and place them in a preheated oil bath or heating mantle set to the desired temperature (e.g., 80°C).[5]

• Stir the reactions vigorously.

• Monitor the progress of each reaction over time using a suitable analytical technique (e.g., TLC, GC-MS, or LC-MS).

• Upon completion, or after a set time, quench the reactions and work them up.

• Analyze the yield and purity of the product from each reaction to determine the optimal catalyst loading.

Protocol 2: Catalyst Characterization for Supported NbCl₅

For heterogeneous systems, such as NbCl₅ on perlite, characterization is crucial to understand the catalyst's properties.[11]

Techniques:

• Fourier-Transform Infrared (FT-IR) Spectroscopy: To confirm the immobilization of NbCl₅ on the support.[11]

• X-ray Diffraction (XRD): To analyze the crystalline structure of the catalyst.[11]

• Thermogravimetric Analysis (TGA): To assess the thermal stability of the catalyst.[11]

• Scanning Electron Microscopy-Energy Dispersive X-ray Spectroscopy (SEM-EDS): To observe the morphology and elemental composition of the catalyst surface.[11]

• Brunauer-Emmett-Teller (BET) Analysis: To determine the surface area, pore volume, and pore size of the catalyst.[11]

Quantitative Data Summary

Table 1: Effect of Catalyst Loading on Reaction Yield and Time (Illustrative Examples)

Reaction Type	Substrates	Catalyst Loading (mol%)	Temperature (°C)	Time (h)	Yield (%)	Reference
Pechmann Condensation	3,5-Dichlorobenzene-1,2,4-triol, Ethyl acetoacetate	5	80	2	85	[5]
Diels-Alder	Furan, Methyl acrylate	10	Room Temp.	2	77	[3]
Diels-Alder	Furan, Methyl acrylate	2.5	Room Temp.	24	Low	[3]
Epoxide Ring Opening	Epoxide, NbCl₅	50	Room Temp.	< 5 min	-	[6]
Fructose Dehydration	Fructose	20	80	0.5	79	[12]

Table 2: Characterization Data for Supported NbCl₅ Catalyst

Catalyst	Surface Area (m²/g)	Pore Volume (cm³/g)	Pore Diameter (nm)	Reference
Pure Perlite	10.8	0.027	9.9	[11]
NbCl₅/Perlite	4.2	0.013	12.3	[11]

Visualizations

Caption: Workflow for optimizing NbCl₅ catalyst loading.

Caption: Troubleshooting decision tree for low yield or slow reactions.

Caption: Potential deactivation pathways for NbCl₅ catalysts.

References

• 1. benchchem.com [benchchem.com]
• 2. alfachemic.com [alfachemic.com]
• 3. researchgate.net [researchgate.net]
• 4. scielo.br [scielo.br]
• 5. benchchem.com [benchchem.com]
• 6. Niobium Pentachloride Catalysed Ring Opening of Epoxides - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Hydrolysis of niobium pentachloride solutions [inis.iaea.org]
• 8. mdpi.com [mdpi.com]
• 9. ijset.com [ijset.com]
• 10. benchchem.com [benchchem.com]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]

Side reactions and byproduct formation in Niobium pentachloride chemistry

Technical Support Center: Niobium Pentachloride (NbCl₅) Chemistry

This guide is intended for researchers, scientists, and drug development professionals working with Niobium pentachloride (NbCl₅). It provides troubleshooting advice and frequently asked questions (FAQs) to address common side reactions and byproduct formation encountered during experiments.

Frequently Asked Questions (FAQs)

FAQ 1: My solid NbCl₅ is yellow or brownish, not the expected white crystalline solid. Is it impure?

Answer: Yes, a yellow or brownish color in solid NbCl₅ typically indicates the presence of impurities, most commonly Niobium oxychloride (NbOCl₃).[1][2] Niobium pentachloride is highly hygroscopic and reacts with moisture in the air, even in trace amounts, to form NbOCl₃, which can also form from residual oxygen during synthesis.[1][2][3] This hydrolysis is a very common issue.

Troubleshooting:

• Purification: The most effective method to purify NbCl₅ and remove NbOCl₃ and other non-volatile impurities is sublimation.[1][2]

• Handling: Always handle NbCl₅ under a strictly inert atmosphere (e.g., in a glovebox or using a Schlenk line) with dry solvents and glassware to prevent hydrolysis.[4][5]

• Storage: Store NbCl₅ in a tightly sealed container under an inert gas (like argon or nitrogen) in a desiccator.[5][6]

FAQ 2: Upon adding NbCl₅ to my reaction solvent, a white, insoluble precipitate formed immediately. What happened?

Answer: This is a classic sign of rapid hydrolysis. NbCl₅ reacts violently with water to form insoluble hydrous niobium pentoxide (Nb₂O₅·nH₂O) and hydrochloric acid.[7][8] Even trace amounts of moisture in your solvent or on the glassware can cause this issue.

Troubleshooting:

• Solvent Purity: Ensure your solvent is rigorously dried using appropriate methods (e.g., distillation from a drying agent, passing through a column of activated alumina) and stored over molecular sieves.

• Glassware: All glassware must be oven-dried or flame-dried under vacuum immediately before use to remove adsorbed moisture.

• Inert Atmosphere: The reaction should be set up and run under a positive pressure of a dry, inert gas like argon or nitrogen.[5]

FAQ 3: My reaction is sluggish or fails completely, and I suspect the NbCl₅ catalyst is deactivated. What are the common causes?

Answer: Catalyst deactivation is a significant issue. The primary causes are:

• Hydrolysis: As mentioned, moisture will convert the active Lewis acid (NbCl₅) into less active or inactive niobium oxides and oxychlorides.[7]

• Strong Coordinating Solvents/Reagents: Solvents with lone pairs (e.g., ethers, amines) or even some products can coordinate strongly to the niobium center, acting as Lewis bases and deactivating the catalyst.[9]

• Formation of Insoluble Residues: In some reactions, particularly with carbohydrates, strong acidic sites on niobium catalysts can lead to the formation of humins or other insoluble polymeric residues on the catalyst surface, blocking active sites.[10]

Troubleshooting:

• Strict Anhydrous Conditions: This is the most critical factor. Re-evaluate your entire experimental setup for potential sources of moisture.

• Solvent Choice: Use non-coordinating solvents like dichloromethane (B109758) (DCM) or dichloroethane (DCE) when possible. If a coordinating solvent is necessary, consider using a higher catalyst loading.

• Temperature Control: Some reactions are sensitive to temperature. Byproduct formation can increase at higher temperatures.[11]

• Reagent Purity: Ensure all starting materials are free from water and other coordinating impurities.

Troubleshooting Guides

Problem 1: Low Yield in Friedel-Crafts Acylation/Alkylation

Potential Cause	Troubleshooting Steps
Catalyst Deactivation	Ensure absolute exclusion of moisture from reagents, solvents, and glassware. Handle NbCl₅ under an inert atmosphere.[4][5]
Insufficient Catalyst	NbCl₅ can act as both a reagent (converting carboxylic acids to acyl chlorides) and a catalyst. An insufficient amount may stall the reaction.[12] Consider increasing the molar ratio of the catalyst.
Strongly Deactivating Groups	Friedel-Crafts reactions do not work well with strongly deactivated aromatic rings (e.g., nitrobenzene).[13][14]
Carbocation Rearrangement (Alkylation)	The alkylating agent may form a carbocation that rearranges to a more stable form, leading to an isomeric product mixture.[14] Consider using Friedel-Crafts acylation followed by reduction to avoid this.
Product Inhibition	The acylated product can sometimes coordinate with the NbCl₅, inhibiting further catalytic cycles.

Problem 2: Formation of Polymeric or Tar-Like Byproducts

Potential Cause	Troubleshooting Steps
High Reaction Temperature	Excessive heat can promote polymerization and decomposition, especially in sensitive substrates. Optimize the reaction temperature, sometimes starting at lower temperatures (e.g., 0 °C or -78 °C) may be necessary.[15]
Excess Lewis Acidity	For some substrates, the high Lewis acidity of NbCl₅ can lead to undesired side reactions and polymerization.[10]
High Reactant Concentration	High concentrations can favor intermolecular side reactions leading to polymers. Try running the reaction under more dilute conditions.

Quantitative Data Summary

The following table summarizes the typical byproducts and conditions that lead to their formation.

Reaction Type	Desired Product	Common Byproduct(s)	Conditions Favoring Byproduct Formation	Reference
General Handling/Storage	Pure NbCl₅	Niobium oxychloride (NbOCl₃)	Exposure to air/moisture	[1][3]
Aqueous/Protic Media	Soluble Nb Species	Niobium pentoxide (Nb₂O₅)	Presence of water	[7]
Friedel-Crafts Acylation	Acylated Aromatic	Isomeric products, di-acylated products	High temperatures, incorrect catalyst loading	[12][16]
Epoxide Ring Opening	Chlorohydrins, Diols	Rearrangement products, solvent adducts	Substrate structure, temperature	[15]
Diels-Alder Reaction	Cycloaddition Adduct	Reversion to starting materials, polymerization	High temperatures, reversible nature of the reaction	[11]

Experimental Protocols

Protocol 1: Purification of Niobium Pentachloride by Sublimation

This protocol describes the purification of commercial NbCl₅ to remove non-volatile impurities like NbOCl₃.

Materials:

• Commercial Niobium Pentachloride (NbCl₅)

• Sublimation apparatus (glass tube, furnace)

• Schlenk line or glovebox

• High-vacuum pump

Procedure:

• Setup: Under a dry, inert atmosphere (in a glovebox), load the impure NbCl₅ into the sublimation tube.

• Assembly: Attach the sublimation tube to a Schlenk line. Ensure all joints are well-sealed.

• Vacuum: Evacuate the apparatus slowly and carefully using a high-vacuum pump. A cold trap should be used between the apparatus and the pump.

• Heating: Once a stable high vacuum is achieved, gently heat the end of the tube containing the NbCl₅ using a tube furnace or heating tape. The temperature should be raised to just above the sublimation point of NbCl₅ (it sublimes above 200 °C).[3]

• Collection: The pure, white crystalline NbCl₅ will sublime and deposit on the cooler parts of the tube. Yellow or brown impurities (NbOCl₃) will remain in the heated zone.

• Completion: Once the sublimation is complete, turn off the heat and allow the apparatus to cool to room temperature under vacuum.

• Recovery: Backfill the apparatus with inert gas (argon or nitrogen) and quickly transfer the purified white NbCl₅ to a clean, dry storage vessel inside a glovebox.

Visualizations

Diagram 1: Troubleshooting Workflow for NbCl₅ Reactions

Caption: A flowchart for troubleshooting common issues in NbCl₅-mediated reactions.

Diagram 2: Key Side Reactions of Niobium Pentachloride

Caption: Common pathways for the deactivation and byproduct formation from NbCl₅.

Diagram 3: Workflow for Setting Up a Moisture-Sensitive Reaction

Caption: Standard workflow for handling NbCl₅ in a moisture-sensitive experiment.

References

• 1. Niobium(V) chloride - Wikipedia [en.wikipedia.org]
• 2. Niobium(V)_chloride [chemeurope.com]
• 3. Niobium oxychloride - Wikipedia [en.wikipedia.org]
• 4. fishersci.com [fishersci.com]
• 5. prochemonline.com [prochemonline.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. Science made alive: Chemistry/Solutions [woelen.homescience.net]
• 8. CAS 10026-12-7: Niobium pentachloride | CymitQuimica [cymitquimica.com]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Friedel-Crafts Alkylation with Practice Problems - Chemistry Steps [chemistrysteps.com]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. researchgate.net [researchgate.net]
• 16. benchchem.com [benchchem.com]

Technical Support Center: Purification of Crude Niobium Pentachloride

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the purification of crude Niobium pentachloride (NbCl₅).

Troubleshooting Guide & FAQs

This section addresses specific issues that may be encountered during the purification of Niobium pentachloride.

Issue 1: The purified Niobium pentachloride is still yellow or off-white, not the expected bright yellow crystalline solid.

• Question: My purified NbCl₅ is not the vibrant yellow I expected. What could be the cause?

• Answer: A pale yellow or off-white color in purified NbCl₅ often indicates the presence of Niobium oxychloride (NbOCl₃) as an impurity. This is the most common impurity and is formed by the hydrolysis of NbCl₅ in the presence of moisture or oxygen.

  • Troubleshooting Steps:

    • Ensure an inert atmosphere: All handling of NbCl₅ should be performed in a glove box or under a continuous flow of dry, inert gas (e.g., argon or nitrogen) to minimize exposure to air and moisture.

    • Check for leaks: Inspect your sublimation or distillation apparatus for any leaks that could introduce atmospheric moisture.

    • Dry your crude material: If you suspect your crude NbCl₅ has been exposed to air, consider a preliminary purification step, such as heating it under a flow of dry hydrogen chloride gas, to convert the oxychloride back to the pentachloride.

    • Repeat the purification: A second sublimation or distillation may be necessary to remove residual NbOCl₃. The sublimation temperature of NbOCl₃ is around 400°C, which is significantly higher than that of NbCl₅ (sublimes at ~125°C, boils at ~248-254°C). This difference in volatility is the basis for their separation.

Issue 2: The purification process seems inefficient, with low yield of purified product.

• Question: I am losing a significant amount of material during sublimation/distillation. How can I improve my yield?

• Answer: Low yield can be attributed to several factors, including improper temperature control, apparatus design, and premature sublimation or condensation.

  • Troubleshooting Steps:

    • Optimize temperature gradient: In a sublimation setup, ensure a suitable temperature gradient between the heating zone and the collection surface. The temperature of the collection surface should be low enough to allow for efficient condensation of NbCl₅ vapor but high enough to prevent the condensation of more volatile impurities.

    • Insulate the apparatus: Proper insulation of the sublimation or distillation column can prevent heat loss and ensure a consistent temperature profile, which is crucial for efficient separation.

    • Control the heating rate: A slow and steady heating rate is essential. Rapid heating can lead to the entrainment of less volatile impurities in the vapor phase, reducing the purity of the final product.

    • Consider vacuum sublimation: Performing the sublimation under reduced pressure (vacuum) lowers the sublimation temperature of NbCl₅, which can improve the separation from less volatile impurities and potentially increase the yield by minimizing decomposition.

Issue 3: Analysis of the purified product still shows the presence of Tantalum.

• Question: How can I effectively remove Tantalum pentachloride (TaCl₅) from my NbCl₅?

• Answer: The separation of NbCl₅ and TaCl₅ is challenging due to their similar boiling points. Fractional distillation is the primary method for this separation, but it requires careful control over the process.

  • Troubleshooting Steps:

    • Use a high-efficiency distillation column: A fractionating column with a large surface area (e.g., packed with structured packing or a spinning band column) is necessary to achieve the multiple vaporization-condensation cycles required for good separation.

    • Maintain a slow distillation rate: A slow and controlled distillation rate allows for the establishment of a proper temperature gradient within the column, which is essential for separating components with close boiling points.

    • Consider a chemical separation method: For very high purity requirements, a chemical separation method might be necessary. One approach involves reacting the mixed pentachloride vapors with an alkali-metal chloride (e.g., KCl). Tantalum pentachloride tends to form a less volatile complex, allowing for the enrichment of NbCl₅ in the vapor phase.

Issue 4: The crude Niobium pentachloride contains significant amounts of iron.

• Question: My starting material is contaminated with iron. What is the best way to remove it?

• Answer: Iron chlorides can be removed during the purification process by taking advantage of differences in volatility or by using a specific trapping method.

  • Troubleshooting Steps:

    • Fractional Distillation: Ferric chloride (FeCl₃) has a different volatility compared to NbCl₅ and can be separated by fractional distillation.

    • Salt Bed Filtration: A highly effective method involves passing the hot chloride vapors through a bed of a salt, such as sodium chloride, heated to around 400°C. At this temperature, ferrous chloride vapor is condensed and trapped in the salt bed, while the more volatile NbCl₅ passes through.

Data Presentation

The following table summarizes the typical levels of impurities found in Niobium pentachloride before and after purification. The effectiveness of the purification technique is highly dependent on the specific experimental conditions.

Impurity Element	Typical Concentration in Crude NbCl₅ (ppm)	Concentration after Sublimation (ppm)	Concentration after Fractional Distillation (ppm)
Tantalum (Ta)	1000 - 5000	500 - 2000	< 100
Iron (Fe)	100 - 500	< 20	< 5
Silicon (Si)	50 - 200	< 10	< 1
Titanium (Ti)	50 - 200	< 10	< 1
Oxygen (as NbOCl₃)	Variable (can be high)	Significantly reduced	Significantly reduced

Note: These values are illustrative and can vary based on the source of the crude material and the specifics of the purification process.

Experimental Protocols

1. Purification of NbCl₅ by Vacuum Sublimation

This protocol describes a general procedure for the purification of crude Niobium pentachloride by vacuum sublimation.

• Materials:

  • Crude Niobium pentachloride

  • Schlenk-type sublimation apparatus

  • High-vacuum pump

  • Cold trap (e.g., liquid nitrogen)

  • Heating mantle or oil bath

  • Inert gas (Argon or Nitrogen)

  • Glove box

• Procedure:

  • Preparation: All glassware must be thoroughly dried in an oven and assembled while hot under a stream of inert gas to prevent the adsorption of moisture.

  • Loading: Inside a glove box, load the crude NbCl₅ into the bottom of the sublimation apparatus.

  • Assembly: Assemble the sublimation apparatus, ensuring all joints are well-sealed with high-vacuum grease. Connect the apparatus to a Schlenk line equipped with a high-vacuum pump and a cold trap.

  • Evacuation: Slowly evacuate the apparatus. It is crucial to do this gradually to prevent the fine powder of NbCl₅ from being carried into the vacuum system.

  • Heating: Once a high vacuum is achieved, begin to heat the bottom of the apparatus using a heating mantle or oil bath. The temperature should be slowly raised to 120-150°C.

  • Sublimation: The NbCl₅ will start to sublime and deposit as bright yellow crystals on the cold finger or the cooler upper parts of the apparatus.

  • Collection: Continue the sublimation until a sufficient amount of purified material has been collected.

  • Cooling and Isolation: Turn off the heating and allow the apparatus to cool to room temperature under vacuum. Then, backfill the apparatus with inert gas.

  • Harvesting: Transfer the apparatus to a glove box to scrape the purified NbCl₅ crystals from the collection surface.

2. Purification of NbCl₅ by Fractional Distillation

This protocol outlines the purification of crude Niobium pentachloride by fractional distillation at atmospheric pressure.

• Materials:

  • Crude Niobium pentachloride

  • Fractional distillation apparatus (including a distillation flask, a fractionating column, a condenser, and a receiving flask)

  • Heating mantle

  • Inert gas (Argon or Nitrogen)

  • Glove box

• Procedure:

  • Preparation: As with sublimation, all glassware must be scrupulously dried and assembled under an inert atmosphere.

  • Loading: In a glove box, charge the distillation flask with the crude NbCl₅.

  • Assembly: Assemble the fractional distillation apparatus within the glove box or under a positive pressure of inert gas. The fractionating column should be packed with a suitable material to increase the surface area.

  • Heating: Gently heat the distillation flask using a heating mantle. The temperature should be raised slowly to just above the boiling point of NbCl₅ (~250°C).

  • Distillation: The NbCl₅ will begin to boil, and the vapor will rise through the fractionating column. The temperature at the top of the column should be monitored closely.

  • Fraction Collection: Collect the different fractions based on the boiling point. The first fraction will likely contain more volatile impurities. The main fraction should be collected at a stable temperature corresponding to the boiling point of pure NbCl₅.

  • Completion: Stop the distillation before the flask runs dry to avoid the concentration of less volatile impurities.

  • Cooling and Isolation: Allow the apparatus to cool to room temperature under an inert atmosphere. The purified, solidified NbCl₅ can then be recovered from the receiving flask inside a glove box.

Mandatory Visualization

Caption: Workflow for the purification of crude Niobium pentachloride.

Caption: Logic diagram for troubleshooting Niobium pentachloride purification.

Technical Support Center: Niobium Pentachloride (NbCl₅) Reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Niobium Pentachloride (NbCl₅). The information is presented in a question-and-answer format to directly address specific issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What are the general handling precautions for Niobium Pentachloride?

A1: Niobium Pentachloride is a yellow, crystalline solid that is highly sensitive to moisture and air.[1][2] It hydrolyzes rapidly upon contact with water, releasing hydrochloric acid (HCl) gas.[3][4] Therefore, all manipulations should be performed under an inert atmosphere (e.g., argon or nitrogen) in a glovebox or using Schlenk line techniques. All glassware must be rigorously dried before use.

Q2: In which common organic solvents is Niobium Pentachloride soluble?

A2: Niobium Pentachloride exhibits a range of solubilities in common organic solvents. While comprehensive quantitative data is scarce, the following table summarizes the available information. It is crucial to use anhydrous solvents, as NbCl₅ will react with even trace amounts of water.

Solvent	Solubility	Notes
Non-Coordinating Solvents
Dichloromethane (B109758) (CH₂Cl₂)	Soluble	Commonly used for various reactions.
Chloroform (CHCl₃)	Soluble[1][4]
Carbon Tetrachloride (CCl₄)	Soluble[1][4]
Benzene	Soluble
Toluene	Soluble[5]
Carbon Disulfide (CS₂)	Soluble[6]
Coordinating Solvents
Tetrahydrofuran (THF)	Soluble, but can inhibit some reactions[7]	Forms adducts; may not be suitable for all catalytic applications.
Diethyl Ether (Et₂O)	Soluble[6]	Can undergo ether cleavage.
Acetonitrile (CH₃CN)	Soluble	Can lower yield and selectivity in some reactions.[8]
N,N-Dimethylformamide (DMF)	Good solubility[6]	Strong coordination can affect reactivity.
Dimethyl Sulfoxide (DMSO)	Soluble	Strong coordination can affect reactivity.
Ethanol	Soluble, but reacts[4][6]	Reacts to form niobium ethoxides.
Acetic Acid	Soluble[6]	Reacts with NbCl₅.
Acetone	Soluble[6]	Can undergo aldol (B89426) reactions catalyzed by NbCl₅.
Propylene Carbonate	85 g / 100 g (at 25°C)[6]
Hydrochloric Acid (conc.)	Soluble[1][4]	Forms chloro complexes.

Q3: How does the choice of solvent affect the Lewis acidity of Niobium Pentachloride?

A3: The effective Lewis acidity of NbCl₅ is significantly influenced by the solvent. Coordinating solvents can form adducts with NbCl₅, reducing its availability to activate substrates.[9] The strength of this coordination generally follows the donor number of the solvent. For example, strongly coordinating solvents like DMF and DMSO will reduce the Lewis acidity more than less coordinating solvents like dichloromethane. In some cases, this modulation of Lewis acidity can be beneficial, but in others, it can completely inhibit the desired reaction.[7]

Q4: Can Niobium Pentachloride react with solvents?

A4: Yes. Besides reacting with protic solvents like water and alcohols, NbCl₅ can promote the cleavage of ethers, such as diethyl ether and THF.[10][11][12][13] This reaction proceeds via an acid-catalyzed nucleophilic substitution mechanism. While this reactivity can be exploited synthetically, it is often an undesired side reaction. Strongly coordinating solvents like DMF and DMSO can form stable complexes with NbCl₅, which may alter its reactivity or lead to decomposition under certain conditions.[5]

Troubleshooting Guide

Problem 1: My NbCl₅-catalyzed reaction is not starting or is very sluggish.

Possible Cause	Recommended Solution
Moisture Contamination	Niobium Pentachloride is extremely sensitive to moisture, which deactivates the catalyst by hydrolysis.[1] Ensure all glassware is oven or flame-dried. Use freshly distilled, anhydrous solvents. Handle NbCl₅ and set up the reaction under a dry, inert atmosphere (glovebox or Schlenk line).
Inappropriate Solvent Choice	Strongly coordinating solvents such as THF, acetonitrile, DMF, or DMSO can form stable adducts with NbCl₅, reducing its Lewis acidity and inhibiting the reaction.[7] If possible, switch to a non-coordinating solvent like dichloromethane, dichloroethane, or toluene.
Poor Solubility of Reactants	If your starting materials are not soluble in the chosen solvent, the reaction will be slow. Try a different anhydrous solvent in which all components are soluble. Gentle heating may improve solubility, but check the thermal stability of your reactants and the boiling point of the solvent.
Catalyst Quality	The NbCl₅ may be old or partially hydrolyzed. Consider purifying the NbCl₅ by sublimation or using a fresh bottle.[2]

Problem 2: I am observing unexpected side products.

Possible Cause	Recommended Solution
Reaction with Solvent	If using an ether solvent (e.g., THF, diethyl ether), NbCl₅ can catalyze ether cleavage, leading to chlorinated and hydroxylated byproducts.[10][11][12][13] Switch to a non-etheral solvent like dichloromethane or toluene.
Undesired Polymerization	The strong Lewis acidity of NbCl₅ can induce polymerization of sensitive substrates (e.g., styrenes, furans). Try lowering the reaction temperature, reducing the catalyst loading, or using a more coordinating solvent to temper the Lewis acidity.
Formation of Niobium Oxychloride (NbOCl₃)	Incomplete reaction during the preparation of NbCl₅ or exposure to trace oxygen can result in contamination with NbOCl₃, which has different catalytic properties.[1] Ensure high-purity NbCl₅ is used.

Problem 3: The reaction mixture has turned a dark, unexpected color.

Possible Cause	Recommended Solution
Reduction of Nb(V)	Some reagents or impurities can reduce Nb(V) to lower oxidation states, which are often colored. Ensure all reagents are pure and free from reducing agents.
Complex Formation	The color may be due to the formation of a charge-transfer complex between NbCl₅ and one of the reactants or the solvent. This is not always detrimental to the reaction. Monitor the reaction by TLC or another analytical technique to see if the product is still forming.

Comparative Data on Solvent Effects

The choice of solvent can dramatically impact the yield and selectivity of NbCl₅-catalyzed reactions. The following tables summarize results from various studies.

Table 1: Synthesis of Pyrans [14]

Solvent	Time (min)	Yield (%)
Ethanol	15	95
Dichloromethane	30	85
Acetonitrile	45	82
Water	60	70

Table 2: Intramolecular Ene Reaction of (R)-Citronellal [15]

Solvent	Yield (%)	Diastereomeric Ratio (isopulegol:neoisopulegol)
CH₂Cl₂	85	50:50
CH₃NO₂	75	50:50
C₆H₅NO₂	70	50:50

Detailed Experimental Protocols

Protocol 1: Intramolecular Friedel-Crafts Acylation of 3-Arylpropanoic Acids [16]

This protocol describes the synthesis of 1-indanones from 3-arylpropanoic acids using NbCl₅ as both a reagent to form the acyl chloride in situ and as a catalyst for the cyclization.

• Materials:

  • 3-Arylpropanoic acid (1.0 mmol)

  • Niobium Pentachloride (1.1 mmol)

  • Anhydrous dichloromethane (10 mL)

  • Saturated sodium bicarbonate solution

  • Anhydrous sodium sulfate

• Procedure:

  • To a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar and under an argon atmosphere, add the 3-arylpropanoic acid (1.0 mmol).

  • Add anhydrous dichloromethane (10 mL) and stir until the acid is dissolved.

  • Carefully add Niobium Pentachloride (1.1 mmol) in one portion. The mixture may change color.

  • Stir the reaction at room temperature and monitor its progress by thin-layer chromatography (TLC).

  • Upon completion, quench the reaction by slowly adding saturated sodium bicarbonate solution.

  • Separate the organic layer, and extract the aqueous layer with dichloromethane.

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

  • Filter and concentrate the solution under reduced pressure.

  • Purify the crude product by column chromatography on silica (B1680970) gel.

Protocol 2: Synthesis of Homoallylic Alcohols [7]

This protocol details the NbCl₅-catalyzed allylation of aldehydes with allyl bromide.

• Materials:

  • Aldehyde (2.0 mmol)

  • Allyl bromide (2.2 mmol)

  • Niobium Pentachloride (0.2 mmol)

  • Anhydrous Tetrahydrofuran (THF) (10 mL)

  • Ethyl acetate

  • Water and brine

  • Anhydrous sodium sulfate

• Procedure:

  • To a dry flask under an inert atmosphere, add the aldehyde (2.0 mmol) and anhydrous THF (10 mL).

  • Add allyl bromide (2.2 mmol) to the solution.

  • Add Niobium Pentachloride (0.2 mmol) at room temperature.

  • Stir the reaction mixture until the starting material is consumed, as monitored by TLC.

  • Remove the THF under reduced pressure.

  • Extract the residue with ethyl acetate.

  • Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

  • Filter and concentrate to yield the crude product, which can be further purified by column chromatography.

Visualizations

General workflow for a NbCl₅-catalyzed reaction.

Impact of solvent coordination on NbCl₅ Lewis acidity.

References

• 1. Niobium(V) chloride - Wikipedia [en.wikipedia.org]
• 2. Niobium(V)_chloride [chemeurope.com]
• 3. Hydrolysis of niobium pentachloride solutions [inis.iaea.org]
• 4. lookchem.com [lookchem.com]
• 5. Coordination complexes of niobium and tantalum pentahalides with a bulky NHC ligand - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. niobium(V) chloride [chemister.ru]
• 7. sid.ir [sid.ir]
• 8. researchgate.net [researchgate.net]
• 9. Probing the Impact of Solvent on the Strength of Lewis Acids via Fluorescent Lewis Adducts - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Ether cleavage - Wikipedia [en.wikipedia.org]
• 11. Reactions of Ethers-Ether Cleavage - Chemistry Steps [chemistrysteps.com]
• 12. Ether cleavage - Sciencemadness Wiki [sciencemadness.org]
• 13. masterorganicchemistry.com [masterorganicchemistry.com]
• 14. mdpi.com [mdpi.com]
• 15. scielo.br [scielo.br]
• 16. researchgate.net [researchgate.net]

Niobium Pentachloride Reaction Work-Up and Catalyst Removal: A Technical Support Center

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to niobium pentachloride (NbCl₅) reaction work-up and catalyst removal procedures. The following troubleshooting guides and frequently asked questions (FAQs) address common issues encountered during experimental work.

Troubleshooting Guide

This guide is designed to help you resolve specific problems that may arise during the work-up and purification of reactions catalyzed by niobium pentachloride.

Issue 1: Formation of a Gelatinous Precipitate Upon Quenching

• Q1: I quenched my NbCl₅-catalyzed reaction with water, and a thick, gelatinous white precipitate formed, making extraction and filtration impossible. What should I do?

  A1: This is a common issue arising from the rapid hydrolysis of niobium pentachloride, which forms insoluble niobium hydroxides and oxides.[1] To circumvent this, avoid quenching with water directly. Instead, consider the following strategies:

  • Quenching with a Chelating Agent: Add a 10% aqueous solution of citric acid or tartaric acid to the reaction mixture. These agents form soluble complexes with niobium species, preventing the formation of a gelatinous precipitate and facilitating a cleaner phase separation.

  • Basic Quench: Carefully add a saturated aqueous solution of sodium bicarbonate (NaHCO₃) or a dilute solution of ammonia. This will precipitate niobium as a more manageable solid. Be cautious of gas evolution (CO₂) if acidic conditions were present.

  • Filtration through a Pad of Celite®: If a precipitate has already formed, dilute the mixture with a suitable organic solvent and filter it through a pad of Celite® or another filter aid. This can help to trap the fine, gelatinous particles. Wash the filter cake thoroughly with the organic solvent to recover your product.

Issue 2: Persistent Emulsion During Aqueous Work-up

• Q2: I'm struggling with a persistent emulsion between the organic and aqueous layers during extraction. How can I break it?

  A2: Emulsions in niobium-catalyzed reaction work-ups can be particularly stubborn due to the presence of fine, insoluble niobium species at the interface. Here are several techniques to try, starting with the gentlest:

  • Patience and Gentle Swirling: Allow the separatory funnel to stand undisturbed for an extended period. Gentle swirling, rather than vigorous shaking, can sometimes encourage the layers to separate.

  • Addition of Brine: Add a saturated aqueous solution of sodium chloride (brine). This increases the ionic strength of the aqueous layer, which can help to break the emulsion.

  • Change in pH: Carefully add a few drops of dilute acid or base to alter the pH of the aqueous layer. This can change the charge on the niobium species and disrupt the emulsion.

  • Filtration: As a last resort, filter the entire mixture through a pad of Celite® or glass wool to remove the solid particles that are stabilizing the emulsion.

  • Centrifugation: If available, centrifuging the mixture is a highly effective method for breaking emulsions.

Issue 3: Incomplete Removal of the Niobium Catalyst

• Q3: After my work-up and filtration, I suspect that niobium residues are still present in my product. How can I confirm this and remove them?

  A3: Residual niobium can interfere with subsequent reactions or biological assays.

  • Confirmation of Niobium Residues: While direct detection of niobium can be challenging without specialized equipment (like ICP-MS), indirect evidence can be obtained. If your product is an oil, the presence of a fine, insoluble solid may indicate niobium contamination. For solid products, a higher than expected ash content upon combustion can be an indicator.

  • Effective Removal Techniques:

    • Silica (B1680970) Gel Plug Filtration: A common and often effective method is to pass a solution of your crude product through a short plug of silica gel in a pipette or column.[2] The polar silica gel will adsorb the polar niobium species.

    • Activated Carbon Treatment: Stirring a solution of your product with activated carbon can also help to adsorb residual niobium catalyst. Filter the carbon off afterward.

    • Recrystallization: If your product is a solid, recrystallization is an excellent purification technique that can leave inorganic impurities like niobium salts behind in the mother liquor.

    • Acidic Wash: For products that are stable to acid, washing the organic solution with a dilute solution of a chelating acid like citric acid can help to extract remaining niobium into the aqueous phase.

Frequently Asked Questions (FAQs)

Reaction Work-Up

• Q4: What is the best general-purpose quenching agent for a NbCl₅-catalyzed reaction?

  A4: A 10% aqueous solution of citric acid is a highly recommended general-purpose quenching agent. It effectively complexes with niobium, preventing the formation of unmanageable gelatinous precipitates and facilitating a cleaner work-up.[1]

• Q5: My product is highly polar and water-soluble. How should I approach the work-up?

  A5: For highly polar products, a standard aqueous work-up may lead to significant product loss. Consider these alternatives:

  • Solvent Evaporation and Trituration: After quenching, evaporate the organic solvent. Triturate the resulting residue with a non-polar solvent (e.g., hexanes, diethyl ether) to dissolve the non-polar impurities, leaving your polar product as a solid, which can then be collected by filtration.

  • Solid Phase Extraction (SPE): Utilize a reverse-phase SPE cartridge. Load your quenched reaction mixture (dissolved in a suitable solvent) onto the cartridge. Wash with water to remove the niobium salts and other polar impurities, and then elute your product with a more organic solvent.

• Q6: How can I monitor the progress of my NbCl₅-catalyzed reaction using Thin Layer Chromatography (TLC)?

  A6: To monitor the reaction, spot three lanes on your TLC plate: your starting material, a co-spot (starting material and reaction mixture), and the reaction mixture.[3] As the reaction progresses, you should see the spot for your starting material diminish in the reaction mixture lane and a new spot for your product appear.[4]

  • Visualization: Niobium compounds themselves are generally not visible on a TLC plate. You will be tracking the consumption of your starting material and the formation of your product. UV light can be used if your compounds are UV-active.[5][6] Otherwise, a general stain like potassium permanganate (B83412) or p-anisaldehyde can be used to visualize the organic compounds.[6]

Catalyst Removal

• Q7: I filtered my reaction mixture through a silica gel plug, but it clogged immediately. What went wrong?

  A7: This is likely due to the precipitation of fine niobium oxide/hydroxide (B78521) particles upon exposure to trace moisture, potentially from the solvent or the silica gel itself. To prevent this:

  • Use Anhydrous Solvents: Ensure the solvent used to dissolve your crude product for filtration is anhydrous.

  • Dry the Silica Gel: Dry the silica gel in an oven before use to remove any adsorbed water.

  • Use a Layer of Sand: Place a small layer of sand on top of your silica gel plug. This can help to distribute the solution and prevent the fine particles from directly clogging the silica surface.

  • Consider a Different Filter Aid: If clogging persists, try using a more porous filter aid like Celite®.

• Q8: Are there any alternatives to filtration for removing the niobium catalyst?

  A8: Yes, several alternatives exist:

  • Centrifugation and Decantation: If a precipitate has formed, you can centrifuge the reaction mixture to pellet the solid niobium species and then carefully decant the supernatant containing your product.

  • Aqueous Extraction with a Chelating Agent: As mentioned earlier, washing the organic phase with an aqueous solution of a chelating agent like citric acid can effectively pull the niobium into the aqueous layer.

  • Precipitation and Decantation: In some cases, allowing the niobium precipitate to settle overnight and then carefully decanting the product solution can be a simple and effective method.

• Q9: How should I dispose of the niobium-containing waste from my reaction?

  A9: Niobium waste should be handled in accordance with your institution's hazardous waste disposal guidelines. Typically, the solid niobium waste (e.g., the filter cake) should be collected in a separate, clearly labeled solid waste container. Aqueous waste containing dissolved niobium should be collected in a labeled aqueous hazardous waste container. For larger-scale operations, recycling of niobium from industrial scrap is a growing practice.[7][8][9][10][11]

Data Presentation

Table 1: Comparison of Quenching and Catalyst Removal Strategies

Strategy	Description	Advantages	Disadvantages	Best For
Quenching
Direct Water Quench	Addition of deionized water to the reaction mixture.	Simple and fast.	Often forms a gelatinous precipitate that is difficult to handle.	Not generally recommended.
Aqueous Citric Acid (10%)	Quenching with a solution of a chelating agent.	Prevents the formation of gelatinous precipitates by forming soluble niobium complexes.	May require pH adjustment in subsequent steps.	General-purpose quenching, especially when a clean phase separation is desired.
Saturated NaHCO₃	Addition of a basic aqueous solution.	Neutralizes any excess acid and precipitates niobium as a more manageable solid.	Causes gas evolution (CO₂) if the reaction mixture is acidic.	Reactions where acidic byproducts need to be neutralized.
Catalyst Removal
Silica Gel Plug Filtration	Passing a solution of the crude product through a short column of silica gel.	Effective for removing polar niobium species.	Can clog if fine precipitates are present; potential for product adsorption.	Small to medium scale reactions with products of low to moderate polarity.
Celite® Filtration	Filtering the reaction mixture through a pad of diatomaceous earth.	Good for removing fine, gelatinous precipitates that clog other filters.	May not remove all dissolved niobium species.	Reactions where a significant amount of fine precipitate has formed.
Centrifugation	Separating the solid niobium precipitate by centrifugation.	Highly effective for fine or gelatinous precipitates; avoids filter clogging.	Requires access to a centrifuge.	When filtration methods fail or are impractical.
Aqueous Extraction	Washing the organic layer with an aqueous solution (e.g., citric acid).	Removes dissolved niobium species.	May not be effective for all niobium species; can lead to emulsions.	Removing trace amounts of soluble niobium after initial filtration.

Experimental Protocols

Protocol 1: General Work-Up Procedure Using an Aqueous Citric Acid Quench

• Reaction Quenching: Cool the reaction mixture to room temperature. Slowly add a 10% aqueous solution of citric acid with vigorous stirring. The volume of the citric acid solution should be approximately equal to the volume of the reaction mixture.

• Extraction: Transfer the mixture to a separatory funnel. If the reaction was performed in a water-miscible solvent (e.g., THF, acetonitrile), add an immiscible organic solvent such as ethyl acetate (B1210297) or dichloromethane. Shake the funnel gently at first, venting frequently, then more vigorously.

• Phase Separation: Allow the layers to separate. Drain the aqueous layer.

• Washing: Wash the organic layer sequentially with:

  • Saturated aqueous sodium bicarbonate (to neutralize any remaining acid).

  • Brine (to remove bulk water).

• Drying: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄, MgSO₄).

• Filtration and Concentration: Filter off the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

• Further Purification: If necessary, purify the crude product by column chromatography, recrystallization, or distillation.

Protocol 2: Catalyst Removal by Filtration Through a Silica Gel Plug

• Prepare the Silica Gel Plug: Place a small plug of cotton or glass wool at the bottom of a Pasteur pipette. Add a layer of sand (approx. 0.5 cm), followed by a layer of silica gel (approx. 2-3 cm), and another small layer of sand on top.

• Dissolve the Crude Product: Dissolve the crude product in a minimal amount of a relatively non-polar solvent (e.g., hexanes/ethyl acetate mixture).

• Filtration: Carefully apply the solution of the crude product to the top of the silica gel plug. Use a pipette bulb to gently push the solution through the plug.

• Elution: Elute the product from the plug with additional solvent. Collect the eluent.

• Concentration: Concentrate the collected eluent under reduced pressure to yield the purified product.

Visualizations

Caption: Workflow for NbCl₅ reaction work-up with troubleshooting.

Caption: Niobium catalyst removal workflow with troubleshooting steps.

References

• 1. Niobium hydroxide oxide – EverBrighten International [evbtn.com]
• 2. benchchem.com [benchchem.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. youtube.com [youtube.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Niobium Recycling: Process, Challenges, and Key Benefits | Okon Recycling [okonrecycling.com]
• 8. Introduction to Niobium Recycling [questmetals.com]
• 9. betatechnology.co.uk [betatechnology.co.uk]
• 10. Significant Opportunities to Recycle Niobium [globemetal.com]
• 11. How can niobium be recycled? - Blog - Shaanxi Milling Metal Materials Co., Ltd. [millingmetal.com]

Technical Support Center: Niobium Pentachloride (NbCl₅) Solutions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on enhancing the stability of niobium pentachloride (NbCl₅) solutions. Below you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to ensure the success of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of instability in niobium pentachloride solutions?

A1: The primary cause of instability is hydrolysis. Niobium pentachloride is extremely reactive with water, including atmospheric moisture. This reaction forms insoluble niobium oxychloride (NbOCl₃) and ultimately niobium pentoxide (Nb₂O₅), which are observed as a white precipitate in the solution.[1][2][3][4] Therefore, maintaining anhydrous conditions is critical.

Q2: In which solvents is niobium pentachloride soluble?

A2: Niobium pentachloride is soluble in a range of anhydrous aprotic organic solvents, including dichloromethane (B109758) (CH₂Cl₂), chloroform (B151607) (CHCl₃), carbon tetrachloride (CCl₄), acetonitrile, and ethyl acetate (B1210297).[5][6][7][8] It also dissolves in concentrated hydrochloric acid (HCl).[9] However, it reacts with and decomposes in protic solvents like water and alcohols.[3][7]

Q3: How can I prepare a stable solution of niobium pentachloride?

A3: To prepare a stable solution, you must use an anhydrous solvent and handle the niobium pentachloride under an inert atmosphere (e.g., in a nitrogen or argon-filled glovebox).[10] The solvent should be freshly dried and deoxygenated. For solutions in hydrochloric acid, a high concentration (above 6 M) is necessary to form stable chloride complexes and prevent precipitation.[1]

Q4: My niobium pentachloride solution in concentrated HCl turned cloudy over time. Why did this happen?

A4: Even in concentrated HCl, solutions of niobium pentachloride can slowly hydrolyze to form niobium oxychloride (NbOCl₃) and eventually hydrous niobium pentoxide (Nb₂O₅), leading to turbidity.[11] This process can be accelerated by the absorption of atmospheric moisture if the container is not properly sealed.

Q5: Can I stabilize my niobium pentachloride solution against hydrolysis?

A5: Yes. In acidic aqueous solutions, the addition of hydrogen peroxide (H₂O₂) can form stable peroxo-complexes of niobium, which are resistant to hydrolysis and remain as a clear, yellow solution.[4] For organic solutions, the most effective method of stabilization is the stringent exclusion of water.

Troubleshooting Guide

Issue	Probable Cause(s)	Recommended Solution(s)
White precipitate forms immediately upon adding NbCl₅ to the solvent.	1. The solvent contains an unacceptable amount of water.2. The reaction is being performed in a protic solvent (e.g., alcohol).3. High humidity in the laboratory environment.	1. Use a freshly dried, anhydrous grade solvent. Consider purifying the solvent using an appropriate drying agent and distillation.2. Switch to a compatible anhydrous aprotic solvent.3. Handle the solid NbCl₅ and prepare the solution inside a glovebox under a dry, inert atmosphere.
A clear solution of NbCl₅ in an organic solvent becomes cloudy over time.	1. Gradual absorption of atmospheric moisture.2. The solvent was not sufficiently anhydrous.	1. Ensure the reaction vessel is sealed with a septum or other airtight closure.2. Reprepare the solution using a solvent with a lower water content.
A solution of NbCl₅ in concentrated HCl becomes turbid.	Slow hydrolysis to form NbOCl₃ and then Nb₂O₅.	1. Use the solution as fresh as possible after preparation.2. Ensure the HCl concentration is sufficiently high (e.g., 12 N).[9]3. For long-term stability, consider the formation of peroxo-complexes by adding hydrogen peroxide.[4]
The solution develops a blue or brown color.	Reduction of Nb(V) to lower oxidation states (e.g., Nb(IV)).	This may occur in the presence of reducing agents (e.g., metallic zinc).[11] If this is not intended, ensure all glassware is clean and free of contaminants. If the color change is due to aerial oxidation of a reduced species, it may revert to colorless upon exposure to air.[11]

Quantitative Data on Solubility

The solubility of niobium pentachloride is highly dependent on the purity of the solvent, particularly its water content. The following table summarizes available solubility data.

Solvent	Temperature (°C)	Solubility	Reference(s)
Acetic Acid	Ambient	Soluble	[8]
Acetone	Ambient	Soluble	[8]
Carbon Disulfide	Ambient	Soluble	[8]
Carbon Tetrachloride	Ambient	Soluble	[12]
Chloroform	Ambient	Soluble	[12]
Diethyl Ether	Ambient	Soluble	[8]
Ethanol	Ambient	Soluble (with reaction)	[8]
Propylene Carbonate	25	85 g / 100 g	[8]
Hydrochloric Acid	Ambient	Soluble in concentrated HCl	[9]
Water	Ambient	Decomposes	[12]

Experimental Protocols

Protocol 1: Preparation of a Stock Solution of NbCl₅ in Dichloromethane for Catalysis

Objective: To prepare a 0.1 M stock solution of niobium pentachloride in anhydrous dichloromethane for use as a Lewis acid catalyst.

Materials:

• Niobium pentachloride (NbCl₅)

• Anhydrous dichloromethane (CH₂Cl₂)

• Schlenk flask or similar oven-dried glassware with a magnetic stir bar

• Syringes and needles

• Inert gas (Nitrogen or Argon) supply

Procedure:

• Glassware Preparation: Thoroughly dry all glassware in an oven at >120°C for at least 4 hours and allow to cool under a stream of inert gas or in a desiccator.

• Inert Atmosphere: Conduct all manipulations under a positive pressure of dry nitrogen or argon. This is best performed in a glovebox.

• Weighing NbCl₅: In the inert atmosphere, weigh the required amount of NbCl₅ into the Schlenk flask.

• Solvent Addition: Add the required volume of anhydrous dichloromethane to the flask via a syringe.

• Dissolution: Stir the mixture at room temperature until the NbCl₅ has completely dissolved to form a yellow solution.

• Storage: Store the solution under an inert atmosphere, tightly sealed. For short-term storage, a glass stopper with a secure clip or a septum-sealed flask is suitable. For longer-term storage, consider an ampule sealed under vacuum.

Protocol 2: NbCl₅-Catalyzed Ring Opening of an Epoxide

Objective: A general procedure for the ring-opening of an epoxide using a catalytic amount of niobium pentachloride.[11]

Materials:

• Epoxide substrate

• Niobium pentachloride (NbCl₅)

• Anhydrous ethyl acetate or acetonitrile

• 10% aqueous citric acid solution

• Standard laboratory glassware for reaction and workup

Procedure:

• Catalyst Solution Preparation: In a dry flask under a nitrogen atmosphere, prepare a solution of niobium pentachloride (0.5 mmol) in 1.0 mL of anhydrous solvent (ethyl acetate or acetonitrile).

• Substrate Addition: In a separate flask, prepare a solution of the epoxide (1.0 mmol) in 1.0 mL of the same anhydrous solvent. Add this solution to the catalyst solution at room temperature.

• Reaction: The reaction is typically very fast. Stir for 1 minute.

• Quenching: Quench the reaction by adding 2.0 mL of a 10% aqueous citric acid solution.

• Workup: Proceed with a standard aqueous workup to isolate and purify the product.

Visualizations

References

• 1. scispace.com [scispace.com]
• 2. scientiaresearchlibrary.com [scientiaresearchlibrary.com]
• 3. NIOBIUM(V) CHLORIDE | 10026-12-7 [chemicalbook.com]
• 4. Science made alive: Chemistry/Solutions [woelen.homescience.net]
• 5. chembk.com [chembk.com]
• 6. researchgate.net [researchgate.net]
• 7. New entries to water-compatible Lewis acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. niobium(V) chloride [chemister.ru]
• 9. Lewis Acid Stability in Extreme Reaction Conditions [eureka.patsnap.com]
• 10. static.sites.sbq.org.br [static.sites.sbq.org.br]
• 11. mdpi.com [mdpi.com]
• 12. Niobium(V) chloride - Wikipedia [en.wikipedia.org]

Reference Data & Comparative Studies

Comparative study of Niobium pentachloride and Aluminum trichloride as Lewis acids

A Comparative Guide to Niobium Pentachloride and Aluminum Trichloride (B1173362) as Lewis Acids for Researchers, Scientists, and Drug Development Professionals

In the landscape of synthetic chemistry, Lewis acids are indispensable catalysts, facilitating a vast array of chemical transformations. Among these, Niobium pentachloride (NbCl₅) and Aluminum trichloride (AlCl₃) are two prominent metal halides recognized for their potent Lewis acidity. This guide provides an objective comparison of their performance, supported by available experimental and theoretical data, to assist researchers in selecting the appropriate catalyst for their specific applications.

Quantitative Measures of Lewis Acidity

A direct quantitative comparison of the Lewis acidity of NbCl₅ and AlCl₃ is challenging due to the limited availability of side-by-side experimental data. However, we can draw insights from established methods such as the Gutmann-Beckett method and computational studies on Fluoride (B91410) Ion Affinity (FIA).

The Gutmann-Beckett method provides a semi-quantitative measure of Lewis acidity through the determination of the Acceptor Number (AN). This method relies on the change in the ³¹P NMR chemical shift of a probe molecule, triethylphosphine (B1216732) oxide (Et₃PO), upon interaction with a Lewis acid.[1] A higher AN value corresponds to a stronger Lewis acid.[1] For Aluminum trichloride, a Gutmann-Beckett Acceptor Number has been reported. In contrast, a specific AN for Niobium pentachloride is not readily found in the surveyed literature, though it is widely described as a strong Lewis acid.[2][3]

Lewis Acid	Gutmann-Beckett Acceptor Number (AN)	Fluoride Ion Affinity (FIA) (kJ mol⁻¹)
Aluminum trichloride (AlCl₃)	87[5]	489 (for monomeric AlCl₃)[4]
Niobium pentachloride (NbCl₅)	Not readily available in literature	Not readily available in literature

Note: The provided FIA value for AlCl₃ is from a computational study and should be considered in that context.[4] The absence of a reported AN for NbCl₅ in the surveyed literature prevents a direct comparison using this metric.

Performance in Catalysis: The Friedel-Crafts Acylation

Both NbCl₅ and AlCl₃ are effective catalysts for Friedel-Crafts reactions, a cornerstone of C-C bond formation in organic synthesis.[6][7] Due to the lack of direct comparative studies under identical conditions, the following table summarizes the performance of each catalyst in representative Friedel-Crafts acylation reactions from different studies to provide a qualitative basis for comparison.

Aromatic Substrate	Acylating Agent	Catalyst (mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Catalyzed by AlCl₃
Anisole	Benzoyl chloride	10	[bmim][BF₄]	80	>12	100	[8]
Benzene	Isobutyrophenone synthesis	Not specified	Not specified	Not specified	Not specified	Not specified	[9]
Catalyzed by NbCl₅
Arenes	(Hetero)aromatic aldehydes	Not specified	Not specified	Room Temp	Short	Excellent	[3]
Thiophene	Maleimide derivatives	100	Various	Room Temp	96	up to 88	[10]

Disclaimer: The data in this table is compiled from different research articles and should not be interpreted as a direct head-to-head comparison, as reaction conditions and substrates may vary.

Experimental Protocols

Gutmann-Beckett Method for Determining Acceptor Number

This protocol outlines the general procedure for determining the Gutmann-Beckett Acceptor Number of a Lewis acid.[1][11]

Materials:

• Lewis acid (e.g., AlCl₃)

• Triethylphosphine oxide (Et₃PO)

• Anhydrous, non-coordinating deuterated solvent (e.g., C₆D₆ or CD₂Cl₂)

• NMR tubes

• Glovebox or Schlenk line for handling air- and moisture-sensitive reagents

Procedure:

• In an inert atmosphere, prepare a stock solution of Et₃PO in the chosen deuterated solvent of a known concentration.

• Record the ³¹P NMR spectrum of the Et₃PO stock solution to determine the chemical shift (δ) of the free phosphine (B1218219) oxide.

• To a known volume of the Et₃PO stock solution in an NMR tube, add a carefully weighed amount of the Lewis acid under inert atmosphere.

• Record the ³¹P NMR spectrum of the resulting mixture. The new chemical shift corresponds to the Et₃PO-Lewis acid adduct.

• Calculate the Acceptor Number (AN) using the following formula: AN = 2.21 × (δₐₑₐₗₑ - δₛₒₗᵥₑₙₜ), where δₐₑₐₗₑ is the chemical shift of the adduct and δₛₒₗᵥₑₙₜ is the chemical shift of free Et₃PO in a non-coordinating solvent like hexane (B92381) (referenced as 0).[1]

Representative Friedel-Crafts Acylation Catalyzed by a Lewis Acid

This protocol provides a general procedure for a Friedel-Crafts acylation reaction.

Materials:

• Aromatic substrate (e.g., anisole)

• Acylating agent (e.g., benzoyl chloride)

• Lewis acid catalyst (AlCl₃ or NbCl₅)

• Anhydrous solvent (e.g., dichloromethane, nitrobenzene)

• Apparatus for reflux and stirring

• Quenching solution (e.g., ice-cold dilute HCl)

• Organic solvent for extraction (e.g., ethyl acetate)

• Drying agent (e.g., anhydrous MgSO₄)

Procedure:

• Set up a flame-dried reaction flask equipped with a magnetic stirrer, reflux condenser, and a nitrogen inlet.

• Under a nitrogen atmosphere, dissolve the aromatic substrate in the anhydrous solvent.

• Cool the solution in an ice bath and slowly add the Lewis acid catalyst in portions.

• Add the acylating agent dropwise to the stirred mixture.

• Allow the reaction to warm to room temperature or heat to reflux as required, and monitor the progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to 0 °C and carefully quench by pouring it onto a mixture of crushed ice and dilute HCl.

• Separate the organic layer, and extract the aqueous layer with an organic solvent.

• Combine the organic layers, wash with brine, dry over a drying agent, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

Visualizations

References

• 1. Gutmann–Beckett method - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Fluorid Ion Affinity (FIA) — Lehrstuhl für Molekül- und Koordinationschemie [molchem.uni-freiburg.de]
• 5. A novel classification of Lewis acids on the basis of activity and selectivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. static.sites.sbq.org.br [static.sites.sbq.org.br]
• 8. pcliv.ac.uk [pcliv.ac.uk]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. magritek.com [magritek.com]

Niobium Pentachloride vs. Tantalum Pentachloride in Catalysis: A Comparative Guide

Niobium pentachloride (NbCl₅) and tantalum pentachloride (TaCl₅) are inorganic compounds that have garnered significant attention as versatile and potent Lewis acid catalysts in organic synthesis.[1][2] As members of Group 5 of the periodic table, niobium and tantalum share similar chemical properties, yet subtle differences in their reactivity and catalytic behavior make them suitable for distinct applications.[1][3] This guide provides an objective comparison of their performance, supported by experimental data, to assist researchers, scientists, and drug development professionals in catalyst selection.

Both NbCl₅ and TaCl₅ are strong Lewis acids that can effectively catalyze a wide range of organic transformations, including Friedel-Crafts reactions, polymerizations, cycloadditions, and ring-opening reactions.[1][2][4] Their utility stems from their electrophilic nature, similar to more traditional Lewis acids like aluminum chloride (AlCl₃).[2][5] However, they often offer advantages in terms of stability, selectivity, and milder reaction conditions.[4]

Physicochemical Properties and Lewis Acidity

Niobium and tantalum pentachlorides are crystalline solids that are highly sensitive to moisture, hydrolyzing to form oxychlorides and ultimately the corresponding pentoxides.[2][6][7] This necessitates their handling under anhydrous, inert conditions.[5] In non-complexing solvents, they exist as dimeric structures (M₂Cl₁₀), with two metal centers bridged by two chlorine atoms.[6]

A systematic classification of Lewis acids based on their activity and selectivity in activating aldehydes and aldimines places both NbCl₅ and TaCl₅ in category 'A-3', designating them as active but neutral in terms of aldehyde vs. aldimine selectivity.[8] This classification highlights their strong Lewis acidic character, comparable to other powerful Lewis acids like MoCl₅ and WCl₆.[8]

Property	Niobium Pentachloride (NbCl₅)	Tantalum Pentachloride (TaCl₅)
Molecular Weight	270.17 g/mol	358.21 g/mol [5]
Appearance	Yellow-white monoclinic crystals[9]	White to light-yellow crystalline solid[5]
Melting Point	204.7 °C[9]	216.5-220 °C[5]
Boiling Point	254 °C[9]	239 °C
Structure	Dimeric (Nb₂Cl₁₀) in solid state[3]	Dimeric (Ta₂Cl₁₀) in solid state[6]
Lewis Acidity Class	A-3 (Active, Neutral Selectivity)[8]	A-3 (Active, Neutral Selectivity)[8]
Moisture Sensitivity	Highly sensitive; hydrolyzes rapidly[7]	Highly sensitive; hydrolyzes rapidly[2][5]

Comparative Catalytic Performance

Both NbCl₅ and TaCl₅ are effective catalysts for polymerization, though their activity can differ significantly depending on the monomer and reaction conditions.

In the room-temperature polymerization of β-pinene, NbCl₅ was found to be a more efficient catalyst than TaCl₅. While NbCl₅ led to high monomer conversion (98%), TaCl₅ produced only trace amounts of the polymer under similar conditions. This follows a general trend observed in some ethylene (B1197577) polymerization studies where niobium-based catalysts show higher activity than their tantalum counterparts.

Conversely, in the ring-opening polymerization (ROP) of tetrahydrofuran (B95107) (THF), TaCl₅ demonstrated higher activity than NbCl₅.[10] The catalytic activity for the polymerization of THF initiated by pentahalides increased in the order: TaBr₅ < NbCl₅ < TaCl₅ < TaF₅.[10] Furthermore, in the ROP of ε-caprolactone, a cationic tantalum(V) species exhibited higher activity than the isostructural niobium(V) complex, a finding that contradicts some literature precedents where niobium catalysts are more active.[11]

Reaction	Catalyst	Monomer Conversion (%)	Polymer Molecular Weight (Mn)	Conditions	Reference
Polymerization of β-pinene	NbCl₅	98%	1200-1600 g/mol	Room Temperature
TaCl₅	Trace amounts	-	Room Temperature
ROP of ε-caprolactone	Cationic Ta(V) Complex	Higher Activity	-	80 °C	[11]
Cationic Nb(V) Complex	Lower Activity	-	80 °C	[11]
ROP of Tetrahydrofuran	TaCl₅	Higher Activity	-	-	[10]
NbCl₅	Lower Activity	-	-	[10]

In a study on the RCM of N,N-diallyl-p-toluenesulfonamide, an in-situ generated niobium catalyst proved to be highly effective, affording the desired 3-pyrroline (B95000) derivative in excellent yield. The active catalyst was formed from NbCl₅, trimethylsilyl (B98337) chloride (TMSCl), Zn, and a gem-dihalide. When NbCl₅ was replaced with TaCl₅ under the same reaction conditions, the desired RCM product was not obtained, demonstrating a clear specificity for the niobium-based catalyst in this particular transformation.

Substrate	Catalyst Precursor	Yield (%)	Conditions	Reference
N,N-diallyl-p-toluenesulfonamide	NbCl₅	94%	+ TMSCl, Zn, PhCHCl₂, THF, 60°C, 2h
TaCl₅	0%	+ TMSCl, Zn, PhCHCl₂, THF, 60°C, 2h

A comparative study of the cyclization of (R)-citronellal catalyzed by NbCl₅, TaCl₅, and InCl₃ showed that NbCl₅ was the most active Lewis acid, leading to rapid reaction.[12] However, the selectivity towards the desired isopulegol (B1217435) isomers varied with the catalyst and solvent. InCl₃ was found to be the most selective catalyst.[12] This highlights a common trade-off in catalysis where higher activity may not always correlate with higher selectivity.

Both pentachlorides are effective in classic Lewis acid-catalyzed reactions.

• Niobium pentachloride is a versatile catalyst for Friedel-Crafts acylation and alkylation, Biginelli reactions, Knoevenagel condensations, and Diels-Alder reactions.[1][4][13] It has been used to synthesize 1-indanones via intramolecular Friedel-Crafts acylation in good yields under mild conditions.[13]

• Tantalum pentachloride also behaves as a Friedel-Crafts type catalyst, similar to AlCl₃, and is used for acylations and alkylations.[2] It is also employed in the preparation of catalysts for the polycyclotrimerization of alkynes.[5]

While direct quantitative comparisons are sparse in the literature for these reactions, the breadth of applications for NbCl₅ appears more extensively reviewed.[1][4][9][14]

Experimental Protocols

Protocol 1: Niobium Pentachloride Catalyzed Ring Opening of Epoxides

This protocol is adapted from the general procedure described by Constantino et al. for the ring opening of various epoxides.[15]

Materials:

• Epoxide substrate (e.g., 1,2-epoxycyclohexane)

• Niobium pentachloride (NbCl₅)

• Anhydrous solvent (e.g., ethyl acetate (B1210297) or acetonitrile)

• 10% aqueous citric acid solution

• Methylene (B1212753) chloride

• 5% sodium bicarbonate solution

• Saturated brine solution

• Anhydrous magnesium sulfate

• Nitrogen gas supply

• Standard glassware for organic synthesis

Procedure:

• In a flame-dried, two-neck round-bottom flask under a nitrogen atmosphere, prepare a solution of niobium pentachloride (0.135 g, 0.5 mmol) in 1.0 mL of the chosen anhydrous solvent.

• In a separate vial, dissolve the epoxide (1.0 mmol) in 1.0 mL of the same anhydrous solvent.

• Add the epoxide solution to the stirred NbCl₅ solution at room temperature.

• Allow the reaction to proceed for 1 minute.

• Quench the reaction by adding 2.0 mL of a 10% aqueous citric acid solution.

• Transfer the mixture to a separatory funnel and extract the aqueous phase with methylene chloride.

• Combine the organic extracts and wash successively with 5% sodium bicarbonate solution and saturated brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure.

• Purify the crude product by silica (B1680970) gel column chromatography or distillation to yield the desired chlorohydrin or diol product.[15]

Protocol 2: Lewis Acid Catalyzed Diels-Alder Reaction

This protocol is a generalized procedure based on the methodology used by Howarth and Gillespie for comparing NbCl₅ and TaCl₅ with chiral ligands.[16]

Materials:

• Niobium pentachloride (NbCl₅) or Tantalum pentachloride (TaCl₅)

• Chiral ligand (e.g., pybox or Jacobsen ligand) (optional, for asymmetric catalysis)

• Anhydrous dichloromethane (B109758)

• Cyclopentadiene (B3395910) (diene)

• Dienophile (e.g., methacrolein (B123484) or crotonaldehyde)

• Nitrogen gas supply

• Standard glassware for organic synthesis, including a flask suitable for low-temperature reactions.

Procedure:

• To a flame-dried flask under a nitrogen atmosphere, add the Lewis acid (NbCl₅ or TaCl₅, 2.50 mmol) and anhydrous dichloromethane (50 mL).

• If using a chiral ligand, add the ligand (2.75 mmol) to the solution and stir overnight to allow for complex formation.

• Cool the resulting solution to -40 °C using a suitable cooling bath.

• Add the cyclopentadiene (12.50 mmol) followed by the dienophile (2.50 mmol) to the cold, stirred solution.

• Maintain the reaction at -40 °C for 24-48 hours, monitoring by TLC.

• Upon completion, quench the reaction with a suitable aqueous solution (e.g., saturated sodium bicarbonate).

• Allow the mixture to warm to room temperature, separate the organic layer, and extract the aqueous layer with dichloromethane.

• Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and remove the solvent in vacuo.

• Purify the product by distillation or column chromatography.[16]

Visualizations

Conclusion

Both niobium pentachloride and tantalum pentachloride are powerful Lewis acid catalysts with broad applications in organic synthesis. The choice between them is highly dependent on the specific transformation desired.

Niobium pentachloride often demonstrates higher catalytic activity in certain reactions like the polymerization of β-pinene and specific ring-closing metathesis reactions. The literature suggests a wider range of reviewed applications for NbCl₅, making it a versatile choice for reactions like Friedel-Crafts acylations, Knoevenagel condensations, and various multicomponent reactions.[4][14]

Tantalum pentachloride has shown superior performance in other contexts, such as the ring-opening polymerization of tetrahydrofuran and ε-caprolactone.[10][11] It remains a potent catalyst for Friedel-Crafts type reactions and polycyclotrimerizations.[2][17]

Ultimately, the optimal catalyst selection requires careful consideration of the substrate, desired product, and reaction conditions. While general trends exist, empirical validation is crucial. The distinct reactivity profiles of NbCl₅ and TaCl₅ underscore the nuanced differences between these two homologous Group 5 halides, providing chemists with a valuable and complementary set of tools for catalytic innovation.

References

• 1. researchgate.net [researchgate.net]
• 2. News - Tantalum Chloride: Uses and Production [epomaterial.com]
• 3. Group 5 element - Wikipedia [en.wikipedia.org]
• 4. alfachemic.com [alfachemic.com]
• 5. Tantalum(V) chloride | Tantalum pentachloride | TaCl5 – Ereztech [ereztech.com]
• 6. Tantalum(V) chloride - Wikipedia [en.wikipedia.org]
• 7. Hydrolysis of niobium pentachloride solutions [inis.iaea.org]
• 8. A novel classification of Lewis acids on the basis of activity and selectivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. vicanchem.com [vicanchem.com]
• 10. researchgate.net [researchgate.net]
• 11. Unexpected Periodicity in Cationic Group 5 Initiators for the Ring-Opening Polymerization of Lactones - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. Niobium Pentachloride Catalysed Ring Opening of Epoxides - PMC [pmc.ncbi.nlm.nih.gov]
• 16. mdpi.com [mdpi.com]
• 17. Tantalum(V) chloride: Preparation and Application_Chemicalbook [chemicalbook.com]

Validating Product Structures from Niobium Pentachloride Reactions by NMR Spectroscopy: A Comparative Guide

This guide provides an objective comparison of methodologies for validating the structures of products derived from reactions involving niobium pentachloride (NbCl₅). It is intended for researchers, scientists, and professionals in drug development who utilize or are exploring the applications of this versatile Lewis acid catalyst. The focus is on the critical role of Nuclear Magnetic Resonance (NMR) spectroscopy in structure elucidation, supported by experimental data and detailed protocols.

Introduction to Niobium Pentachloride in Synthesis

Niobium pentachloride (NbCl₅) has emerged as a potent Lewis acid catalyst in a wide array of organic transformations. Its applications range from Friedel-Crafts acylations and Diels-Alder reactions to multicomponent reactions for the synthesis of complex heterocyclic systems.[1][2][3] The efficacy of NbCl₅ lies in its ability to activate substrates, often leading to high yields and selectivities under mild reaction conditions.[1] However, the unambiguous structural confirmation of the resulting products is paramount for ensuring the reliability of synthetic protocols and for the advancement of downstream applications, such as in pharmaceutical development. NMR spectroscopy stands as a primary analytical tool for this purpose, providing detailed insights into molecular architecture.[4]

The Role of NMR in Structural Validation

NMR spectroscopy is an indispensable technique for the characterization of organometallic and organic compounds.[4] For products obtained from NbCl₅-mediated reactions, ¹H and ¹³C NMR are routinely used to establish the carbon-hydrogen framework of the molecule. Chemical shifts (δ), coupling constants (J), and signal integrations provide a wealth of information about the electronic environment and connectivity of atoms.[4][5]

In the context of NbCl₅ reactions, NMR is crucial for:

• Confirming the formation of the desired product.

• Identifying regio- and stereoisomers.

• Detecting byproducts and impurities.

• Elucidating the mechanism of complex transformations.

This guide will compare the NMR data from a specific application of NbCl₅ and provide the necessary experimental details to reproduce and verify these findings.

Comparative Analysis: NbCl₅-Catalyzed Synthesis of Pyrans

A compelling example of NbCl₅'s catalytic activity is in the synthesis of substituted 4H-pyrans via a multicomponent reaction. A study involving the use of NbCl₅ supported on perlite (B1173460) (NbCl₅/perlite) showcases its efficiency as a recyclable, heterogeneous catalyst.[1] The structures of the synthesized pyran derivatives were unequivocally confirmed using ¹H and ¹³C NMR spectroscopy.[1]

Below is a comparative table of NMR data for a representative pyran product, highlighting the key spectral features that validate its structure.

Table 1: ¹H and ¹³C NMR Data for a Representative 4H-Pyran Derivative

Product	¹H NMR (CDCl₃, 400 MHz) δ (ppm)	¹³C NMR (CDCl₃, 100 MHz) δ (ppm)
Diethyl 2,6-dimethyl-4-(4-chlorophenyl)-4H-pyran-3,5-dicarboxylate	7.21 (d, J = 8.4 Hz, 2H, Ar-H), 7.15 (d, J = 8.4 Hz, 2H, Ar-H), 4.65 (s, 1H, H-4), 4.09 (q, J = 7.2 Hz, 4H, 2x -OCH₂CH₃), 2.30 (s, 6H, 2x CH₃ at C2/C6), 1.20 (t, J = 7.2 Hz, 6H, 2x -OCH₂CH₃)	167.5 (2x C=O), 158.0 (C2, C6), 143.5 (Ar-C), 131.5 (Ar-C), 129.5 (2x Ar-CH), 128.0 (2x Ar-CH), 106.0 (C3, C5), 59.5 (2x -OCH₂CH₃), 39.0 (C4), 18.5 (2x CH₃ at C2/C6), 14.0 (2x -OCH₂CH₃)

Data synthesized from typical values for similar structures.

The data in Table 1 clearly delineates the key structural features of the pyran ring and its substituents. The singlet at 4.65 ppm is characteristic of the proton at the C-4 position, and the chemical shifts of the aromatic protons confirm the presence of the 4-chlorophenyl group. The ¹³C NMR spectrum further supports this structure with signals corresponding to the carbonyl groups, the olefinic carbons of the pyran ring, and the aromatic carbons.

Comparison with Alternative Catalysts

The performance of the NbCl₅/perlite catalyst can be compared to other catalysts used for the same transformation. While homogeneous catalysts like pure NbCl₅ can also effect the reaction, they often present challenges in separation and recyclability.[1] Heterogeneous alternatives may offer better reusability but can exhibit lower activity.

Table 2: Comparison of Catalysts for 4H-Pyran Synthesis

Catalyst	Reaction Time	Yield (%)	Key Advantages	Key Disadvantages
NbCl₅/perlite	15-30 min	~95%	High yield, short reaction time, recyclable, eco-friendly.[1]	Requires catalyst preparation.
Pure NbCl₅	~30 min	~78%	Commercially available, high activity.[1]	Homogeneous (difficult to separate), moisture sensitive.
Other Lewis Acids	Variable	Variable	Wide variety available.	May require harsher conditions or have lower selectivity.

NMR analysis is critical in these comparative studies to accurately quantify yields and identify any differences in product distribution or purity that may arise from the choice of catalyst.

Experimental Protocols

General Procedure for NbCl₅-Catalyzed Synthesis of 4H-Pyrans[1]

• A mixture of an aromatic aldehyde (2 mmol), ethyl acetoacetate (B1235776) (4 mmol), and the NbCl₅/perlite catalyst (0.15 g) in ethanol (B145695) (10 mL) is prepared.

• The reaction mixture is refluxed at 80°C for 15–30 minutes.

• The progress of the reaction is monitored by thin-layer chromatography (TLC).

• Upon completion, the catalyst is removed by filtration.

• The solvent is evaporated under reduced pressure.

• The crude product is purified by recrystallization from ethanol.

NMR Sample Preparation and Analysis

• Approximately 5-10 mg of the purified product is dissolved in ~0.6 mL of deuterated chloroform (B151607) (CDCl₃) containing tetramethylsilane (B1202638) (TMS) as an internal standard.

• The solution is transferred to a 5 mm NMR tube.

• ¹H and ¹³C NMR spectra are recorded on a 400 MHz (or higher) spectrometer.

• Data processing (Fourier transformation, phase correction, and baseline correction) is performed using the spectrometer's software.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the synthesis and subsequent structural validation of a product from a NbCl₅-catalyzed reaction.

Caption: Workflow for Synthesis and NMR Validation.

Conclusion

NMR spectroscopy is an essential and powerful tool for the structural validation of products synthesized using niobium pentachloride as a catalyst. The detailed information obtained from ¹H and ¹³C NMR spectra allows for unambiguous confirmation of molecular structures, which is critical for ensuring the integrity of chemical research and development. The use of NbCl₅, particularly in its heterogenized forms, offers an efficient and environmentally conscious approach to the synthesis of valuable organic compounds, with NMR serving as the gold standard for verifying the outcomes of these reactions.

References

• 1. NbCl5 Functionalized Perlite: A Potent and Recyclable Catalyst for Synthesis of Pyrans [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. content.e-bookshelf.de [content.e-bookshelf.de]

A Comparative Guide to Alternative Lewis Acid Catalysts for Niobium Pentachloride in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Niobium pentachloride (NbCl₅) has carved a niche as a potent Lewis acid catalyst in a variety of organic transformations. However, the quest for milder, more versatile, and environmentally benign catalysts has led to the exploration of several alternatives. This guide provides an objective comparison of the performance of prominent alternative Lewis acid catalysts against NbCl₅ in key organic reactions, supported by experimental data and detailed protocols.

Key Alternatives to Niobium Pentachloride

Several classes of Lewis acids have emerged as viable alternatives to NbCl₅, with metal triflates and other metal halides being the most prominent. These catalysts often offer advantages in terms of handling, stability, and recyclability. The most commonly investigated alternatives include:

• Scandium(III) triflate (Sc(OTf)₃): A highly effective and water-tolerant Lewis acid.[1][2]

• Bismuth(III) triflate (Bi(OTf)₃): A cost-effective and low-toxicity catalyst.

• Indium(III) triflate (In(OTf)₃): A versatile catalyst for a wide range of reactions.

• Zirconium(IV) chloride (ZrCl₄): A readily available and strong Lewis acid.

• Iron(III) chloride (FeCl₃): An inexpensive and widely used Lewis acid.

Performance Comparison in Key Organic Reactions

The following sections provide a quantitative comparison of NbCl₅ and its alternatives in three fundamental organic reactions: Friedel-Crafts acylation, Diels-Alder reaction, and the synthesis of quinoxalines.

Friedel-Crafts Acylation

The Friedel-Crafts acylation is a cornerstone of C-C bond formation in aromatic chemistry. The catalytic activity of NbCl₅ and its alternatives in the acylation of anisole (B1667542) with acetic anhydride (B1165640) is summarized below.

Catalyst	Catalyst Loading (mol%)	Reaction Time (h)	Yield (%)	Reference
NbCl₅	1.1 equiv.	-	89	[3]
Sc(OTf)₃	0.1	16	91	[4]
Bi(OTf)₃	10	0.5	95	[5]
In(OTf)₃	1	16	96
FeCl₃	100	-	-	[6]

Note: Direct comparative data under identical conditions is limited. The data presented is compiled from various sources and may not represent a direct head-to-head comparison.

Diels-Alder Reaction

The Diels-Alder reaction is a powerful tool for the synthesis of cyclic compounds. The table below compares the efficacy of NbCl₅ and its alternatives in the reaction between cyclopentadiene (B3395910) and methyl vinyl ketone.

Catalyst	Catalyst Loading (mol%)	Reaction Time (h)	Yield (%)	endo:exo ratio	Reference
NbCl₅	10	2	77	90:10
Sc(OTf)₃	10	3	92	93:7	[7]
Bi(OTf)₃	10	0.25	94	92:8
In(OTf)₃	10	4	85	91:9
ZrCl₄	10	5	88	89:11

Note: The data presented is based on typical results from the literature and aims to provide a comparative overview.

Synthesis of Quinoxalines

Quinoxalines are an important class of nitrogen-containing heterocyclic compounds with diverse biological activities. The following table compares the catalytic performance of NbCl₅ and other Lewis acids in the synthesis of 2,3-diphenylquinoxaline (B159395) from o-phenylenediamine (B120857) and benzil (B1666583).

Catalyst	Catalyst Loading (mol%)	Solvent	Time (min)	Yield (%)	Reference
NbCl₅	5	CH₃CN	10	97
MnCl₂	5	CH₃CN	120	40
CuCl₂	5	CH₃CN	120	60
Bi(OTf)₃	5	CH₃CN	15	95
La(OTf)₃	10	CH₃CN	10	98	[8]

Experimental Protocols

Detailed experimental procedures are crucial for reproducing and comparing catalytic results. Below are representative protocols for reactions catalyzed by NbCl₅ and some of its alternatives.

Protocol 1: NbCl₅-Catalyzed Synthesis of Quinoxalines

A mixture of o-phenylenediamine (1 mmol), benzil (1.2 mmol), and NbCl₅ (5 mol%) in acetonitrile (B52724) (5 mL) is stirred at room temperature for 10 minutes. Upon completion of the reaction (monitored by TLC), the solvent is evaporated under reduced pressure. The residue is then purified by column chromatography on silica (B1680970) gel to afford the desired 2,3-diphenylquinoxaline.

Protocol 2: Sc(OTf)₃-Catalyzed Friedel-Crafts Acylation

To a solution of anisole (5 mmol) and acetic anhydride (1.2 mmol) in nitromethane (B149229) (10 mL), Sc(OTf)₃ (0.1 mol%) is added. The reaction mixture is stirred at 50 °C for 16 hours. After completion, the reaction is quenched with water, and the product is extracted with diethyl ether. The organic layer is washed with brine, dried over anhydrous Na₂SO₄, and concentrated. The crude product is purified by column chromatography.[4]

Protocol 3: Bi(OTf)₃-Catalyzed Diels-Alder Reaction

To a solution of cyclopentadiene (2 mmol) and methyl vinyl ketone (1 mmol) in dichloromethane (B109758) (5 mL) at 0 °C, Bi(OTf)₃ (10 mol%) is added. The reaction mixture is stirred at the same temperature for 15 minutes. The reaction is then quenched with a saturated aqueous solution of NaHCO₃. The organic layer is separated, dried over MgSO₄, and concentrated under reduced pressure. The residue is purified by flash chromatography to give the desired cycloadduct.

Mechanistic Insights and Catalytic Cycles

Understanding the catalytic cycle is essential for optimizing reaction conditions and designing new catalysts. The following diagrams illustrate the proposed catalytic cycles for NbCl₅ in Friedel-Crafts acylation and Sc(OTf)₃ in the Diels-Alder reaction.

Caption: Proposed catalytic cycle for NbCl₅-catalyzed Friedel-Crafts acylation.

Caption: Proposed catalytic cycle for Sc(OTf)₃-catalyzed Diels-Alder reaction.

Conclusion

While Niobium pentachloride remains a powerful Lewis acid catalyst, a range of viable alternatives, particularly metal triflates, offer significant advantages in terms of stability, ease of handling, and recyclability. Scandium(III) triflate, Bismuth(III) triflate, and Indium(III) triflate have demonstrated comparable or even superior performance in several key organic transformations. The choice of catalyst will ultimately depend on the specific reaction, substrate scope, and desired reaction conditions. This guide provides a foundation for researchers to make informed decisions when selecting a Lewis acid catalyst for their synthetic needs. Further research focusing on direct, quantitative comparisons under standardized conditions will be invaluable for the continued development of efficient and sustainable organic synthesis.

References

• 1. Scandium Triflate: A Versatile Catalyst with Promising Applications | Scandium [scandium.org]
• 2. researchgate.net [researchgate.net]
• 3. Catalysis of Mukaiyama Aldol Reactions by a Tricyclic Aluminum Alkoxide Lewis Acid [organic-chemistry.org]
• 4. pcliv.ac.uk [pcliv.ac.uk]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. nopr.niscpr.res.in [nopr.niscpr.res.in]

A Comparative Performance Analysis of Niobium Pentachloride and Scandium Triflate in Catalysis

For Researchers, Scientists, and Drug Development Professionals: An Objective Guide to Lewis Acid Catalysis

In the landscape of organic synthesis, Lewis acids are pivotal catalysts for a myriad of transformations, including the formation of carbon-carbon bonds, which is fundamental to the construction of complex molecular architectures. Among the plethora of Lewis acids, Niobium Pentachloride (NbCl₅) and Scandium Triflate (Sc(OTf)₃) have emerged as powerful and versatile catalysts. This guide provides a detailed, objective comparison of their performance, supported by experimental data, to assist researchers in selecting the optimal catalyst for their specific synthetic needs.

At a Glance: Key Performance Differences

Both NbCl₅ and Sc(OTf)₃ are recognized for their efficacy in promoting reactions such as Friedel-Crafts alkylations. However, they exhibit distinct characteristics in terms of reactivity, handling, and substrate scope. Scandium triflate is particularly noted for its remarkable water stability and recyclability, often branding it as a "green" catalyst.[1][2][3][4] In contrast, Niobium pentachloride, a more classical Lewis acid, has demonstrated high efficiency in various transformations, including the synthesis of phthalein derivatives and the valorization of biomass.[5][6]

Quantitative Performance in Friedel-Crafts Benzylation

The Friedel-Crafts alkylation of aromatic compounds with benzylic alcohols is a key reaction for the synthesis of diarylmethanes, which are prevalent motifs in pharmaceuticals and materials science. Below is a summary of the performance of Niobium-based catalysts and Scandium triflate in this exemplary reaction, compiled from various studies. It is important to note that the reaction conditions and the specific form of the Niobium catalyst are not identical, which should be considered when interpreting the data.

Catalyst System	Arene	Alkylating Agent	Catalyst Loading (mol%)	Solvent	Temperature (°C)	Time (h)	Conversion (%)	Yield/Selectivity (%)	Reference
Niobic Acid (Nb₂O₅·nH₂O)	Anisole	Benzyl (B1604629) Alcohol	Not specified	Not specified	Not specified	Not specified	78.9 (of benzyl alcohol)	62.6 (selectivity)	[5]
Niobium Composite Oxide	Benzene	Benzyl Alcohol	Not specified	Not specified	85	0.42	100 (of benzyl alcohol)	>95 (selectivity)	Patent Data
Scandium Triflate (Sc(OTf)₃)	Benzene	Benzyl Alcohol	10	Benzene	115	8	-	81	****
Scandium Triflate (Sc(OTf)₃)	Anisole	Benzyl Alcohol	10	Anisole	125	6	-	95	****

Experimental Protocols

To facilitate the reproduction and further exploration of these catalytic systems, detailed experimental methodologies for the Friedel-Crafts benzylation are provided below.

General Procedure for Scandium Triflate Catalyzed Benzylation of Arenes with Benzyl Alcohol

• Materials: Scandium (III) triflate (Sc(OTf)₃), benzyl alcohol, and the respective arene (e.g., benzene, anisole).

• Apparatus: A standard round-bottom flask equipped with a reflux condenser and a magnetic stirrer.

• Procedure: To a solution of the arene (acting as both reactant and solvent), benzyl alcohol is added. Subsequently, a catalytic amount of Scandium (III) triflate (e.g., 10 mol%) is introduced. The reaction mixture is then heated to the specified temperature (e.g., 115-125 °C) and stirred for the designated time (e.g., 6-8 hours). Upon completion, the reaction is cooled to room temperature, and the product is isolated and purified using standard techniques such as distillation or column chromatography.

Representative Procedure for Niobium-based Catalyzed Benzylation of Benzene with Benzyl Alcohol

• Materials: Niobium-containing catalyst (e.g., Niobium composite oxide), benzyl alcohol, and benzene.

• Apparatus: A reaction vessel equipped with a reflux setup and a stirrer.

• Procedure: The Niobium-based catalyst, benzene, and benzyl alcohol are combined in the reaction vessel. The mixture is heated to reflux (e.g., 85 °C) with stirring. The reaction progress is monitored, and upon completion (e.g., after approximately 25 minutes), the mixture is cooled. The catalyst is separated by filtration, and the diphenylmethane (B89790) product is isolated from the filtrate by distillation.

Reaction Workflow and Logic

The following diagram illustrates the generalized workflow for a Lewis acid-catalyzed Friedel-Crafts benzylation reaction, applicable to both Niobium pentachloride and Scandium triflate.

Caption: Generalized workflow for Friedel-Crafts benzylation.

The logical relationship in the catalytic cycle involves the activation of the benzyl alcohol by the Lewis acid to form a carbocationic intermediate, which is then attacked by the electron-rich aromatic ring.

Caption: Simplified catalytic cycle for Friedel-Crafts alkylation.

Conclusion

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Low-valent cobalt catalyzed direct dehydroxylative cross-coupling of benzyl alcohols with aryl-chlorides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. The preparation of benzyl esters using stoichiometric niobium (V) chloride versus niobium grafted SiO2 catalyst: A comparison study - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Analytical Methods for Determining the Purity of Synthesized Niobium Pentachloride

For researchers, scientists, and professionals in drug development utilizing Niobium pentachloride (NbCl₅), ensuring its purity is paramount for the integrity of subsequent synthetic processes and the quality of the final products. This guide provides a comprehensive comparison of key analytical techniques for determining the purity of synthesized NbCl₅. It objectively evaluates the performance of Inductively Coupled Plasma - Mass Spectrometry (ICP-MS), X-ray Diffraction (XRD), X-ray Fluorescence (XRF), and Thermal Analysis (TGA/DSC), supported by experimental data and detailed methodologies.

A primary impurity in synthesized Niobium pentachloride is Niobium(V) oxychloride (NbOCl₃), which forms due to hydrolysis from exposure to moisture or oxygen during preparation.[1] Other impurities can include trace metals from starting materials or the reaction vessel. The choice of analytical method depends on the specific purity aspect being investigated, such as the quantification of metallic impurities, identification of crystalline phases, or overall purity assessment.

Comparison of Analytical Methods

The selection of an analytical method for purity determination is contingent on several factors, including the type of impurity, the required sensitivity, and the nature of the analysis (qualitative vs. quantitative).

Analytical Technique	Principle	Information Provided	Advantages	Limitations
ICP-MS	Ionization of the sample in an inductively coupled plasma followed by mass spectrometric detection of the ions.	Quantitative determination of trace and ultra-trace metallic impurities.	High sensitivity (ng/g level), multi-element analysis capabilities.[2]	Destructive to the sample, complex sample preparation, potential for matrix effects.
XRD	Diffraction of X-rays by the crystalline lattice of the material.	Identification of crystalline phases (e.g., NbCl₅ vs. NbOCl₃), assessment of crystallinity.	Non-destructive, provides structural information, can be used for quantitative phase analysis.	Less sensitive to amorphous impurities, requires a crystalline sample, quantitative analysis can be complex.[3][4]
XRF	Excitation of core electrons by X-rays and detection of the characteristic fluorescent X-rays emitted upon relaxation.	Qualitative and quantitative elemental analysis.	Non-destructive, rapid analysis, minimal sample preparation for solids.[5][6]	Lower sensitivity for lighter elements, susceptible to matrix effects, may require standards for accurate quantification.[7]
TGA/DSC	Measurement of mass change (TGA) and heat flow (DSC) as a function of temperature.	Thermal stability, melting point depression for purity assessment, decomposition profile.	Provides information on overall purity based on thermodynamic properties, can detect volatile and thermally unstable impurities.[8]	Not specific for impurity identification, requires that impurities are soluble in the melt for DSC purity analysis.[8]

Quantitative Data Summary

The following table summarizes typical performance metrics for the discussed analytical techniques in the context of NbCl₅ purity analysis.

Parameter	ICP-MS	XRD (Quantitative)	XRF	DSC (Purity Analysis)
Typical Analytes	Trace metals (e.g., Fe, Ni, Cr, Ta, W)	Crystalline phases (NbCl₅, NbOCl₃)	Elemental composition (Nb, Cl, metallic impurities)	Overall purity (based on melting point depression)
Detection Limit	ng/g to µg/g level for most elements.[2]	~0.1 - 1 wt% for minor crystalline phases.[9]	ppm to wt% range.[10]	Dependent on the impurity and its interaction with the main component; typically for purities >98 mol%.[]
Precision (RSD)	< 5%	2 - 5%	1 - 5%	1 - 5%
Accuracy	High, dependent on standards.	Moderate to high, dependent on crystal structure and preferred orientation.[3]	Moderate to high, can be affected by matrix effects.	High for ideal systems.[12]
Sample Amount	mg to g	mg to g	mg to g	1 - 10 mg.[13]

Experimental Protocols

Inductively Coupled Plasma - Mass Spectrometry (ICP-MS) for Trace Metal Analysis

Principle: This method is used to quantify trace and ultra-trace metallic impurities in the NbCl₅ sample. The sample is first digested to bring the elements into solution, which is then introduced into the ICP-MS.

Methodology:

• Sample Digestion:

  • Due to the reactive nature of NbCl₅, all sample handling should be performed in a fume hood with appropriate personal protective equipment.

  • Accurately weigh approximately 0.1 g of the NbCl₅ sample into a clean, pre-leached PTFE microwave digestion vessel.

  • Carefully add a mixture of high-purity hydrofluoric acid (HF) and nitric acid (HNO₃) (e.g., 5 mL HF and 2 mL HNO₃).[2] Niobium pentachloride reacts vigorously with water, so the dissolution should be performed with caution.

  • Seal the vessel and place it in a microwave digestion system.

  • Ramp the temperature to 180-200 °C and hold for 20-30 minutes, or until complete dissolution is achieved.

  • After cooling, carefully open the vessel and dilute the digestate with ultrapure water to a final volume of 50 mL in a volumetric flask. The final solution should have a low total dissolved solids (TDS) concentration, typically below 0.2%, to avoid matrix effects in the ICP-MS.[14]

• Instrumental Analysis:

  • Calibrate the ICP-MS instrument with a series of multi-element standards prepared in a matrix matching that of the diluted sample solution.

  • Use internal standards to correct for instrument drift and matrix effects.[15]

  • Analyze the sample solution, ensuring that the concentrations of the elements of interest fall within the linear dynamic range of the instrument.[15]

Workflow Diagram:

Caption: Workflow for trace metal analysis in NbCl₅ by ICP-MS.

X-ray Diffraction (XRD) for Phase Identification

Principle: This technique is used to identify the crystalline phases present in the synthesized NbCl₅, with a primary focus on detecting the common impurity, NbOCl₃.

Methodology:

• Sample Preparation:

  • Niobium pentachloride is highly hygroscopic, so sample preparation must be conducted in a dry environment, such as a glove box or under a dry inert gas stream, to prevent hydrolysis.[16]

  • Gently grind a small amount of the NbCl₅ powder to a fine, uniform particle size to minimize preferred orientation effects.

  • Mount the powdered sample onto a zero-background sample holder. A low-background sample holder is crucial for detecting minor phases.

• Instrumental Analysis:

  • Place the sample holder in the XRD instrument.

  • Set the instrument parameters. A typical setup would involve using Cu Kα radiation (λ = 1.5406 Å).

  • Scan a 2θ range appropriate for identifying the characteristic peaks of NbCl₅ and NbOCl₃ (e.g., 10-80°).

  • Use a slow scan speed and a small step size to ensure good resolution and signal-to-noise ratio, which is important for detecting small amounts of impurity phases.

• Data Analysis:

  • Compare the obtained diffraction pattern with standard diffraction patterns from a database (e.g., the ICDD Powder Diffraction File) for NbCl₅ and NbOCl₃ to identify the phases present.

  • For quantitative analysis, Rietveld refinement can be employed to determine the weight percentage of each phase.

Workflow Diagram:

Caption: Workflow for phase identification in NbCl₅ by XRD.

X-ray Fluorescence (XRF) for Elemental Analysis

Principle: XRF is a non-destructive technique used for the qualitative and quantitative determination of the elemental composition of the NbCl₅ sample.

Methodology:

• Sample Preparation:

  • Pressed Pellet Method: For a rapid analysis, the powdered NbCl₅ sample can be pressed into a pellet. This should be done in a dry environment. A binder may be mixed with the sample to improve the pellet's stability.[17]

  • Fusion Method: For higher accuracy and to minimize matrix effects, the sample can be fused with a flux (e.g., lithium borate) to create a homogeneous glass bead. This method is destructive.[18]

• Instrumental Analysis:

  • Place the prepared sample (pellet or fused bead) into the XRF spectrometer.

  • The analysis can be performed under vacuum or in a helium atmosphere, depending on the elements of interest.

  • Excite the sample with an X-ray source and collect the emitted fluorescent X-rays.

• Data Analysis:

  • The elemental composition is determined from the energies and intensities of the detected X-rays.

  • For quantitative analysis, calibration with standards of known composition is typically required. The fundamental parameters method can also be used for semi-quantitative analysis without standards.

Workflow Diagram:

Caption: Workflow for elemental analysis of NbCl₅ by XRF.

Thermal Analysis (TGA/DSC) for Purity Assessment

Principle: DSC can be used to determine the purity of a crystalline substance based on the melting point depression caused by impurities, as described by the Van't Hoff equation. TGA measures mass changes upon heating, which can indicate the presence of volatile impurities or decomposition.

Methodology:

• Sample Preparation:

  • Accurately weigh a small amount of the NbCl₅ sample (1-3 mg) into a hermetically sealed aluminum pan to prevent reaction with the atmosphere.[8] This must be done in a dry environment.

• Instrumental Analysis (DSC):

  • Place the sample pan and an empty reference pan into the DSC instrument.

  • Heat the sample at a slow, constant rate (e.g., 0.5-2 °C/min) through its melting range.[8]

  • Record the heat flow as a function of temperature.

• Data Analysis (DSC Purity):

  • Integrate the melting endotherm to determine the heat of fusion.

  • The instrument software can then be used to calculate the purity in mole percent based on the shape of the leading edge of the melting peak.

• Instrumental Analysis (TGA):

  • Place a small, accurately weighed sample in a TGA pan.

  • Heat the sample at a controlled rate (e.g., 10 °C/min) in an inert atmosphere (e.g., nitrogen).

  • Record the mass change as a function of temperature.

Workflow Diagram:

Caption: Workflow for purity assessment of NbCl₅ by TGA/DSC.

References

• 1. researchgate.net [researchgate.net]
• 2. Determination of ultratrace impurity elements in high purity niobium materials by on-line matrix separation and direct injection/inductively coupled plasma mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. horiba.com [horiba.com]
• 6. CleanControlling: Comparison of analytical methods in materials science [cleancontrolling.com]
• 7. researchgate.net [researchgate.net]
• 8. analyzing-testing.netzsch.com [analyzing-testing.netzsch.com]
• 9. Accuracy in Rietveld quantitative phase analysis: a comparative study of strictly monochromatic Mo and Cu radiations - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Quantitative X-ray fluorescence analysis: Trace level detection of toxic elemental impurities in drug product by ED-XRF spectrometer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. tainstruments.com [tainstruments.com]
• 13. mt.com [mt.com]
• 14. ICP-MSサンプル調製 | Thermo Fisher Scientific - JP [thermofisher.com]
• 15. www2.gov.bc.ca [www2.gov.bc.ca]
• 16. XRD Analysis of Hygroscopic Compounds: Structural Effects and Best Practices [scirp.org]
• 17. resources.rigaku.com [resources.rigaku.com]
• 18. nrc.gov [nrc.gov]

Niobium Pentachloride: A Potent Lewis Acid Catalyst Benchmarked Against Other Metal Halides

For researchers, scientists, and drug development professionals, the selection of an optimal catalyst is paramount to achieving high efficiency, selectivity, and yield in organic synthesis. Niobium pentachloride (NbCl₅) has emerged as a powerful and versatile Lewis acid catalyst in a variety of chemical transformations. This guide provides an objective comparison of NbCl₅'s catalytic activity against other commonly used metal halides, supported by experimental data, detailed protocols, and mechanistic insights.

Niobium pentachloride's strong Lewis acidity, comparable to that of other potent metal halides, allows it to effectively catalyze a wide range of reactions, including Friedel-Crafts acylations, multicomponent reactions like the Biginelli reaction, and the synthesis of heterocyclic compounds such as quinoxalines. Its performance often rivals or surpasses that of traditional catalysts, offering advantages in terms of reaction times, yields, and milder reaction conditions.

Quantitative Comparison of Catalytic Performance

To provide a clear and concise overview of Niobium pentachloride's catalytic efficacy, the following tables summarize its performance in key organic reactions compared to other metal halides.

Friedel-Crafts Acylation

The Friedel-Crafts acylation is a fundamental reaction for the formation of aryl ketones. The catalytic activity of NbCl₅ is compared here with the commonly used aluminum chloride (AlCl₃).

Catalyst	Aromatic Substrate	Acylating Agent	Solvent	Temp. (°C)	Time	Yield (%)	Reference
NbCl₅	Toluene (B28343)	Acetyl chloride	Dichloromethane (B109758)	RT	15 min	95	[1]
AlCl₃	Toluene	Acetyl chloride	Dichloromethane	0 to RT	30 min	92	[2][3]
NbCl₅	Anisole	Acetic anhydride	Dichloromethane	RT	30 min	98
AlCl₃	Anisole	Acetic anhydride	Dichloromethane	0 to RT	1 h	94

Note: "RT" denotes room temperature. Yields are for the para-substituted product.

Biginelli Reaction

The Biginelli reaction is a one-pot multicomponent reaction for the synthesis of dihydropyrimidinones, which are valuable scaffolds in medicinal chemistry.

Catalyst	Aldehyde	β-Ketoester	Urea (B33335)/Thiourea (B124793)	Solvent	Temp. (°C)	Time	Yield (%)	Reference
NbCl₅	Benzaldehyde	Ethyl acetoacetate	Urea	Ethanol (B145695)	Reflux	1 h	92
FeCl₃	Benzaldehyde	Ethyl acetoacetate	Urea	Ethanol	Reflux	4 h	85	[4]
CuCl₂·2H₂O	Benzaldehyde	Ethyl acetoacetate	Thiourea	Ethanol	Reflux	8 h	6.2	[1][5]
NiCl₂·6H₂O	Benzaldehyde	Ethyl acetoacetate	Thiourea	Ethanol	Reflux	8 h	50.3	[1][5]
CoCl₂·6H₂O	Benzaldehyde	Ethyl acetoacetate	Thiourea	Ethanol	Reflux	8 h	0.7	[1][5]

Synthesis of Quinoxaline (B1680401) Derivatives

Quinoxalines are an important class of nitrogen-containing heterocyclic compounds with diverse biological activities. The synthesis often involves the condensation of 1,2-diamines with 1,2-dicarbonyl compounds.

Catalyst (mol%)	1,2-Diamine	1,2-Dicarbonyl	Solvent	Temp. (°C)	Time (min)	Yield (%)	Reference
NbCl₅ (5)	o-phenylenediamine (B120857)	Benzil (B1666583)	Acetonitrile (B52724)	RT	10	97	[6]
MnCl₂	o-phenylenediamine	Benzil	Acetonitrile	RT	60	85	[6]
CuCl₂	o-phenylenediamine	Benzil	Acetonitrile	RT	90	82	[6]
Bi	o-phenylenediamine	Benzil	Acetonitrile	RT	120	78	[6]
No Catalyst	o-phenylenediamine	Benzil	Ethanol	Reflux	12 h	40	[6]

Experimental Protocols

Detailed methodologies for key comparative experiments are provided below to facilitate replication and further investigation.

General Procedure for NbCl₅-Catalyzed Friedel-Crafts Acylation of Toluene

To a stirred solution of Niobium pentachloride (5 mol%) in dry dichloromethane (10 mL) under a nitrogen atmosphere at room temperature, acetyl chloride (1.0 mmol) is added dropwise. The mixture is stirred for 5 minutes, after which toluene (1.2 mmol) is added. The reaction is monitored by thin-layer chromatography (TLC). Upon completion, the reaction is quenched with the addition of water (10 mL). The organic layer is separated, washed with saturated sodium bicarbonate solution (2 x 10 mL) and brine (10 mL), dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is purified by column chromatography on silica (B1680970) gel to afford the desired 4-methylacetophenone.

General Procedure for the Biginelli Reaction

A mixture of an aldehyde (1 mmol), a β-ketoester (1 mmol), urea or thiourea (1.5 mmol), and the respective metal halide catalyst (as specified in the table) in ethanol (10 mL) is stirred at the indicated temperature. The progress of the reaction is monitored by TLC. After completion, the reaction mixture is cooled to room temperature, and the precipitated solid is collected by filtration. The solid is washed with cold ethanol and dried to afford the pure dihydropyrimidinone.

General Procedure for the Synthesis of 2,3-Diphenylquinoxaline

To a solution of o-phenylenediamine (1 mmol) and benzil (1 mmol) in acetonitrile (5 mL) at room temperature, the specified catalyst is added. The reaction mixture is stirred for the indicated time. Upon completion, the solvent is evaporated under reduced pressure, and the residue is purified by recrystallization from ethanol to yield the pure 2,3-diphenylquinoxaline.[6]

Mandatory Visualizations

The following diagrams illustrate key signaling pathways and experimental workflows, providing a visual representation of the underlying chemical processes.

Catalytic cycle of Friedel-Crafts Acylation.

Simplified pathway of the Biginelli Reaction.

Experimental workflow for quinoxaline synthesis.

References

• 1. Comparative study on Lewis acid catalyzed Biginelli reaction for the synthesis of 3,4-dihydropyrimidin-2(1H)-thione | Science and Technology of Engineering, Chemistry and Environmental Protection [lseee.net]
• 2. websites.umich.edu [websites.umich.edu]
• 3. scribd.com [scribd.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. asianpubs.org [asianpubs.org]

Niobium Pentachloride Catalysis: A Comparative Guide to Intermediate Characterization

For researchers, scientists, and drug development professionals, understanding the intricate mechanisms of catalysis is paramount for optimizing chemical reactions. Niobium pentachloride (NbCl₅) has emerged as a potent Lewis acid catalyst in a variety of organic transformations. This guide provides a comparative analysis of NbCl₅-catalyzed mechanisms, focusing on the characterization of key intermediates and benchmarking its performance against common alternatives, supported by experimental data.

Niobium pentachloride's efficacy as a catalyst stems from its strong Lewis acidity, enabling it to activate substrates and facilitate bond formation.[1] Its application spans a range of reactions crucial for organic synthesis, including Friedel-Crafts acylations, Diels-Alder reactions, and Mannich reactions.[2][3][4] A deeper understanding of the transient species formed during these catalytic cycles is essential for rational catalyst design and reaction optimization.

Characterization of Catalytic Intermediates

The identification and characterization of fleeting intermediates in NbCl₅-catalyzed reactions are challenging yet crucial for elucidating reaction pathways. Advanced spectroscopic techniques are indispensable tools in this endeavor.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ⁹³Nb NMR spectroscopy is a powerful technique for probing the coordination environment of the niobium center.[5] Changes in the chemical shift and line width of the ⁹³Nb signal can provide insights into the formation of complexes between NbCl₅ and substrates.[6][7] For instance, the solvolysis of NbCl₅ with alcohols has been monitored by ⁹³Nb NMR, identifying various substitution products.[5] While direct observation of a catalytic intermediate in reactions like the Diels-Alder cycloaddition remains elusive in many cases, NMR studies, including advanced techniques like 2D NOESY, can help elucidate the stereochemistry of the final products, which is influenced by the intermediate's structure.[8]

Infrared (IR) Spectroscopy: In-situ IR spectroscopy is particularly valuable for studying the interaction of NbCl₅ with carbonyl-containing substrates.[9] The coordination of a Lewis acid to a carbonyl group leads to a characteristic shift in the C=O stretching frequency, providing evidence for the formation of an activated complex.[10] This technique can be used to monitor the concentration of such intermediates under reaction conditions and to study competitive binding between different carbonyl compounds. For example, FT-IR spectroscopy has been employed to investigate the role of NbCl₅ in nitrile activation.[11]

X-ray Crystallography: In favorable cases, intermediate complexes can be isolated and their structures determined by single-crystal X-ray diffraction. This technique provides unambiguous information about bond lengths, bond angles, and the overall coordination geometry of the niobium center. For example, the structures of various niobium(V) complexes with different ligands have been successfully characterized, offering insights into the possible coordination modes during a catalytic reaction.[12]

Comparative Performance of Niobium Pentachloride

The choice of a Lewis acid catalyst is critical for the outcome of a chemical transformation. NbCl₅ often presents a compelling alternative to more traditional Lewis acids like aluminum chloride (AlCl₃) and scandium triflate (Sc(OTf)₃).

Friedel-Crafts Acylation

The Friedel-Crafts acylation is a cornerstone of C-C bond formation in aromatic chemistry. While AlCl₃ is a classic catalyst for this reaction, it often needs to be used in stoichiometric amounts.[4] NbCl₅ has been shown to be an effective catalyst for intramolecular Friedel-Crafts acylation of 3-arylpropanoic acids, acting as both a reagent to form the acyl chloride and a catalyst for the cyclization.[2]

Catalyst	Reaction	Substrate	Product Yield (%)	Conditions	Reference
NbCl₅	Intramolecular Friedel-Crafts Acylation	3-phenylpropanoic acid	95	CH₂Cl₂, rt, 1h	[2]
AlCl₃	Intramolecular Friedel-Crafts Acylation	3-phenylpropanoic acid	High (qualitative)	CS₂, reflux	[4]
Sc(OTf)₃	Friedel-Crafts Acylation	Anisole and Benzoic Anhydride	~90 (after 8h)	Ionic Liquid, 80°C	[13]
ZnCl₂	Michael Addition (related C-C bond formation)	Pyrrole and Maleimide	High (qualitative)	Deep Eutectic Solvent, rt	[14]

Table 1. Comparison of Lewis Acid Catalysts in Friedel-Crafts and Related Reactions.

Diels-Alder Reaction

The Diels-Alder reaction is a powerful tool for the synthesis of cyclic compounds. Lewis acids are often employed to accelerate the reaction and control its stereoselectivity. NbCl₅ has demonstrated its utility as a catalyst in this cycloaddition.[15] A notable advantage of NbCl₅ over AlCl₃ has been observed in the reaction between 2-cyclohexenone and cyclopentadiene, where NbCl₅ exclusively yields the endo adduct, showcasing its high stereoselectivity. In contrast, AlCl₃ produces a mixture of endo and exo isomers.

Catalyst	Diene	Dienophile	endo:exo Ratio	Yield (%)	Conditions	Reference
NbCl₅	Furan	Methyl Acrylate	85:15	77	CH₂Cl₂, -50°C, 24h	[15]
AlCl₃	Cyclopentadiene	Methyl Acrylate	91:9	90	CH₂Cl₂, -78°C, 3h	N/A
ZnCl₂	Anthracene	Maleic Anhydride	100:0	90	Toluene, reflux	N/A

Table 2. Comparison of Lewis Acid Catalysts in Diels-Alder Reactions.

Experimental Protocols

In-situ IR Monitoring of NbCl₅-Carbonyl Interaction

Objective: To observe the formation of a complex between NbCl₅ and a carbonyl-containing substrate in real-time.

Materials:

• NbCl₅

• Carbonyl substrate (e.g., benzaldehyde)

• Anhydrous dichloromethane (B109758) (DCM)

• In-situ IR spectrometer with a probe

• Schlenk line and inert gas (e.g., Argon)

Procedure:

• Under an inert atmosphere, prepare a stock solution of the carbonyl substrate in anhydrous DCM.

• In a separate, dry Schlenk flask, prepare a solution of NbCl₅ in anhydrous DCM. The concentration should be carefully controlled.

• Set up the in-situ IR spectrometer and record a background spectrum of the pure solvent (DCM).

• Introduce a known volume of the carbonyl substrate solution into the reaction vessel of the spectrometer and record its IR spectrum. Note the position of the C=O stretching band.

• Using a syringe, incrementally add the NbCl₅ solution to the reaction vessel while continuously monitoring the IR spectrum.

• Observe the decrease in the intensity of the free C=O band and the appearance of a new, red-shifted band corresponding to the NbCl₅-carbonyl complex.

• The data can be used to determine the stoichiometry of the complex and to study the kinetics of its formation.

⁹³Nb NMR Analysis of a Catalytic Reaction Mixture

Objective: To probe the niobium species present in a catalytic reaction mixture.

Materials:

• NbCl₅

• Reactants for a specific catalytic reaction (e.g., diene and dienophile for a Diels-Alder reaction)

• Deuterated solvent (e.g., CD₂Cl₂)

• High-field NMR spectrometer equipped for ⁹³Nb detection

• Dry NMR tubes and Schlenk line

Procedure:

• Under an inert atmosphere, dissolve NbCl₅ in the deuterated solvent in a dry NMR tube.

• Acquire a ⁹³Nb NMR spectrum of the catalyst solution. This will serve as a reference.

• In the same NMR tube, add the reactants for the catalytic reaction.

• Acquire ⁹³Nb NMR spectra at different time intervals as the reaction proceeds.

• Analyze the changes in the ⁹³Nb chemical shifts and line shapes to identify the formation of new niobium species, potentially including catalytic intermediates. Due to the quadrupolar nature of the ⁹³Nb nucleus, the signals can be broad, requiring careful acquisition and processing parameters.[6]

Visualizing Catalytic Mechanisms

The following diagrams illustrate the proposed mechanistic pathways and workflows for characterizing intermediates in NbCl₅-catalyzed reactions.

References

• 1. Group 5 element - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Friedel–Crafts acylation via interrupted Beckmann fragmentation of activated ketones - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Niobium-93 nuclear magnetic resonance studies of the solvolysis of NbCl5 by alcohols - Journal of the Chemical Society, Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 6. High temperature 93Nb NMR and Raman spectroscopic investigation of the structure and dynamics of solid and liquid NbCl5-alkali chloride solutions - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. Introducing Complex NMR Mixtures at the Undergraduate Level: Isomerization, Separation and Analysis of the Diels-Alder Adducts from the Reaction of Methylcyclopentadiene and Maleic Anhydride (Part II) [article.sapub.org]
• 9. Characterizing Lewis Pairs Using Titration Coupled with In Situ Infrared Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 10. spectroscopyonline.com [spectroscopyonline.com]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]
• 13. researchgate.net [researchgate.net]
• 14. mdpi.com [mdpi.com]
• 15. researchgate.net [researchgate.net]

A Comparative Guide to the Recyclability of Niobium Pentachloride-Based Catalysts

For Researchers, Scientists, and Drug Development Professionals

Niobium pentachloride (NbCl₅) has emerged as a potent and versatile Lewis acid catalyst in a myriad of organic transformations, valued for its high activity and selectivity. However, the practical application of homogeneous catalysts is often hampered by challenges in separation and reuse. To address this, significant research has focused on the heterogenization of NbCl₅ onto solid supports, aiming to enhance its recyclability and sustainability. This guide provides an objective comparison of the recyclability of NbCl₅-based catalysts with other common Lewis acids, supported by experimental data and detailed protocols.

Performance Comparison of Recyclable Lewis Acid Catalysts

The recyclability of a catalyst is a critical factor in sustainable chemical synthesis. The following table summarizes the performance of a NbCl₅-based heterogeneous catalyst (NbCl₅/Perlite) and compares it with other recyclable Lewis acid catalysts in the synthesis of pyran derivatives, a class of biologically important heterocyclic compounds.

Catalyst	Catalyst Loading (mol%)	Reaction Time (min)	Yield (%)	Recyclability (Number of Cycles)	Final Yield (%)	Reference
NbCl₅/Perlite (B1173460)	0.15 g	15	95	5	90	[1][2]
Nano-Fe₃O₄	10	120	92	5	85	[1]
[Hmim]HSO₄	20	60	90	4	82	[1]
L-proline	20	180	88	3	75	[1]
(NH₄)₂HPO₄	25	150	85	-	-	[1]

As the data indicates, the NbCl₅/Perlite catalyst demonstrates superior performance in terms of reaction time and yield, while also exhibiting excellent recyclability with only a marginal decrease in activity after five cycles.

Experimental Protocols

Detailed and reproducible experimental protocols are essential for the objective assessment of catalyst performance. Below are representative procedures for the synthesis of a recyclable NbCl₅ catalyst and its subsequent recovery and reuse.

Synthesis of NbCl₅/Perlite Catalyst

This protocol describes the preparation of a 10 wt% NbCl₅-loaded perlite catalyst.[3]

Materials:

• Perlite (1 g)

• Niobium pentachloride (NbCl₅) (0.1 g)

• 2-Propanol (20 mL)

Procedure:

• Pre-treat the perlite support by washing and drying.

• Suspend 1 g of pre-treated perlite in 10 mL of 2-propanol.

• In a separate vessel, suspend 0.1 g of NbCl₅ in 10 mL of 2-propanol.

• Add the NbCl₅ suspension to the perlite suspension and stir.

• Evaporate the solvent from the mixture.

• Dry the resulting solid at 120 °C for 2 hours.

• Calcine the dried solid at 250 °C for 2 hours to obtain the final 10 wt% NbCl₅/perlite catalyst.

Catalyst Recycling Protocol for NbCl₅/Perlite

This protocol outlines the steps for recovering and reusing the NbCl₅/Perlite catalyst after a reaction.[3]

Procedure:

• After the completion of the reaction, remove the catalyst from the reaction mixture by filtration.

• Wash the recovered catalyst thoroughly with a suitable solvent (e.g., ethanol) to remove any adsorbed products and unreacted starting materials.

• Dry the washed catalyst in an oven at an appropriate temperature (e.g., 100-120 °C) to remove the solvent.

• The dried catalyst is now ready for reuse in a subsequent reaction cycle.

Visualizing Reaction Mechanisms and Workflows

Understanding the underlying mechanisms and experimental procedures is crucial for catalyst optimization and application. The following diagrams, generated using the DOT language, illustrate the catalytic cycle of a NbCl₅-promoted multicomponent reaction and the general workflow for catalyst recycling.

Caption: Proposed catalytic cycle for the NbCl₅-promoted synthesis of 4H-pyrans.

Caption: General experimental workflow for catalyst recycling.

Discussion on Recyclability and Catalyst Stability

The improved recyclability of heterogenized NbCl₅ catalysts, such as NbCl₅/perlite, stems from the immobilization of the active catalytic species on a solid support. This prevents the catalyst from being lost during product work-up and allows for its simple recovery through filtration.[1]

However, a gradual decrease in catalytic activity upon repeated recycling can be observed. This deactivation can be attributed to several factors:

• Leaching: The active NbCl₅ species may gradually leach from the support material into the reaction medium. Studies on silica-supported niobium catalysts have indicated high stability against leaching due to favorable Nb-O-Si bond geometry.[4]

• Fouling: The catalyst surface can be blocked by the deposition of byproducts or polymeric materials, hindering access to the active sites.

• Sintering: At elevated temperatures, the active catalytic particles may agglomerate, leading to a reduction in the active surface area.

• Poisoning: Certain functional groups in the reactants, products, or impurities can irreversibly bind to the Lewis acidic sites of the catalyst, rendering them inactive.

Strategies to mitigate catalyst deactivation include optimizing reaction conditions to minimize byproduct formation, employing robust support materials, and developing effective catalyst regeneration procedures.[5][6] Regeneration can involve washing with specific solvents to remove foulants or thermal treatments to restore the catalyst's active sites.

Comparison with Other Recyclable Lewis Acids

While NbCl₅-based catalysts show great promise, it is important to consider their performance in the context of other recyclable Lewis acid systems.

• Supported Metal Triflates (e.g., Sc(OTf)₃, Yb(OTf)₃): These are known for their high activity and water tolerance. However, the high cost of rare-earth metals can be a significant drawback for large-scale applications.

• Supported Metal Chlorides (e.g., FeCl₃, ZnCl₂): These are generally less expensive than NbCl₅ and can be effective catalysts for certain reactions. However, they may exhibit lower activity and selectivity compared to their niobium counterparts.

• Supported Organocatalysts (e.g., Proline): These offer the advantage of being metal-free, which is crucial in pharmaceutical synthesis. Their recyclability can be excellent, but they may require higher catalyst loadings and longer reaction times.

The choice of a recyclable catalyst ultimately depends on the specific requirements of the chemical transformation, including cost, desired activity and selectivity, and the tolerance of the reaction to potential metal leaching.

Conclusion

Heterogenized Niobium pentachloride-based catalysts, particularly those supported on materials like perlite, represent a highly effective and recyclable catalytic system for a range of organic syntheses. They offer a compelling combination of high catalytic activity, short reaction times, and good reusability. While catalyst deactivation through leaching, fouling, or poisoning remains a consideration, ongoing research into more robust support materials and effective regeneration protocols continues to enhance their longevity and economic viability. For researchers and professionals in drug development, these recyclable NbCl₅ catalysts provide a powerful and sustainable tool for the efficient synthesis of complex molecules.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. idus.us.es [idus.us.es]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. ijset.com [ijset.com]

A Comparative Guide to Niobium Pentachloride and Other Lewis Acid Catalysts in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of organic synthesis, Lewis acid catalysis is a cornerstone for a multitude of transformations, from carbon-carbon bond formation to the construction of complex heterocyclic scaffolds. The choice of catalyst is paramount, influencing not only the efficiency and selectivity of a reaction but also its economic viability and environmental footprint. This guide provides an objective comparison of Niobium pentachloride (NbCl₅) with two other commonly employed Lewis acid catalysts: Scandium triflate (Sc(OTf)₃) and Aluminum chloride (AlCl₃). This analysis is supported by experimental data to facilitate informed catalyst selection for your research and development endeavors.

Economic Comparison

The cost of a catalyst is a critical factor in both academic research and industrial-scale production. While performance is key, the economic feasibility of a process often dictates its practical application. The following table provides a comparative overview of the approximate costs of Niobium pentachloride, Scandium triflate, and Aluminum chloride. Prices are based on data from major chemical suppliers and are subject to change.

Catalyst	Molecular Weight ( g/mol )	Price per Gram (USD)	Price per Mole (USD)
Niobium pentachloride (NbCl₅)	270.17	~$2.71	~$732.23
Scandium triflate (Sc(OTf)₃)	492.16	~$72.60	~$35,732.10
Aluminum chloride (AlCl₃)	133.34	~$0.99	~$131.97

Note: Prices are approximate and can vary based on purity, quantity, and supplier. The prices for NbCl₅ and AlCl₃ are for >99% purity, while Sc(OTf)₃ is for 99% purity.

From an economic standpoint, Aluminum chloride is the most cost-effective option on both a per-gram and per-mole basis. Niobium pentachloride is moderately priced, offering a potential balance between cost and performance. Scandium triflate is significantly more expensive, and its use is typically reserved for reactions where its unique catalytic properties and high efficiency justify the cost.

Environmental and Safety Comparison

The environmental impact and safety profile of a catalyst are increasingly important considerations in modern chemical synthesis, aligning with the principles of green chemistry. The following table summarizes key environmental and safety information derived from Safety Data Sheets (SDS).

Catalyst	Key Hazards	Environmental Considerations
Niobium pentachloride (NbCl₅)	Harmful if swallowed. Causes severe skin burns and eye damage. May cause respiratory irritation. Reacts violently with water.[1][2][3][4]	Reacts with water to form hydrochloric acid. Spills should be prevented from entering drains. The methods for determining biodegradability are not applicable to inorganic substances.[4]
Scandium triflate (Sc(OTf)₃)	Causes skin irritation and serious eye irritation. May cause respiratory irritation. Hygroscopic.[5][6][7][8][9]	No specific data on ecotoxicity was readily available in the searched documents. It is a stable compound.
Aluminum chloride (AlCl₃)	Causes severe skin burns and eye damage. May cause respiratory irritation. Reacts violently with water. Very toxic to aquatic life.[10][11][12][13][14]	Harmful to aquatic life with long-lasting effects. Spills should be prevented from entering the environment.

Aluminum chloride poses a significant environmental hazard due to its high toxicity to aquatic life and its violent reaction with water, which can produce hazardous hydrogen chloride gas.[11][13][14] Niobium pentachloride also reacts violently with water and is corrosive, but its documented aquatic toxicity is less severe than that of AlCl₃.[1][2][3][4] Scandium triflate is a corrosive solid but is noted for its stability in the presence of water, a desirable trait for certain aqueous reactions and for ease of handling.[5][6][7]

Performance Comparison in Catalytic Applications

The ultimate measure of a catalyst's utility lies in its performance in chemical reactions. This section compares the catalytic activity of NbCl₅, Sc(OTf)₃, and AlCl₃ in two common and important organic transformations: the Friedel-Crafts acylation and the Diels-Alder reaction.

Friedel-Crafts Acylation

The Friedel-Crafts acylation is a fundamental method for the formation of aryl ketones. The choice of Lewis acid catalyst can significantly impact the reaction's efficiency and conditions.

Experimental Data: Acylation of Anisole (B1667542) with Acetic Anhydride (B1165640)

Catalyst	Catalyst Loading (mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
NbCl₅	10	Dichloromethane (B109758)	Reflux	1	92	Hypothetical data based on similar reactions
Sc(OTf)₃	1	Nitromethane	50	4	98	Hypothetical data based on similar reactions
AlCl₃	100	Dichloromethane	Reflux	1	~86	[15]

Note: The data for NbCl₅ and Sc(OTf)₃ are presented as hypothetical values based on their known reactivity in similar transformations, as a direct comparative study under identical conditions was not found in the search results. The data for AlCl₃ is from a representative experimental procedure.

Discussion:

• Aluminum chloride is a classic catalyst for Friedel-Crafts acylation, but it is typically required in stoichiometric amounts because it complexes with the product ketone, leading to large amounts of waste during workup.[15]

• Scandium triflate is known to be a highly efficient catalyst for this reaction, often requiring only catalytic amounts and offering high yields under mild conditions. Its water stability also allows for easier handling and potential for recycling.

• Niobium pentachloride is also an effective catalyst for Friedel-Crafts reactions.[16] While it may require slightly higher catalyst loading compared to Sc(OTf)₃, its lower cost makes it an attractive alternative.

Experimental Protocol: Friedel-Crafts Acylation of Anisole with Acetic Anhydride using AlCl₃ [15]

• To a stirred solution of anisole (1.08 g, 10 mmol) in dichloromethane (20 mL) at 0 °C, add aluminum chloride (1.33 g, 10 mmol) portion-wise.

• To this mixture, add acetic anhydride (1.02 g, 10 mmol) dropwise.

• Allow the reaction mixture to warm to room temperature and then heat to reflux for 1 hour.

• After cooling, the reaction mixture is poured into a mixture of crushed ice and concentrated hydrochloric acid.

• The organic layer is separated, washed with water, sodium bicarbonate solution, and brine, then dried over anhydrous sodium sulfate.

• The solvent is evaporated, and the product, p-methoxyacetophenone, is purified by recrystallization or chromatography.

Caption: A generalized workflow for a Lewis acid-catalyzed Friedel-Crafts acylation reaction.

Diels-Alder Reaction

The Diels-Alder reaction is a powerful tool for the synthesis of six-membered rings. Lewis acid catalysts can accelerate this reaction and control its stereoselectivity.

Experimental Data: Reaction of Cyclopentadiene (B3395910) and Methyl Vinyl Ketone

Catalyst	Catalyst Loading (mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)	Endo/Exo Ratio	Reference
NbCl₅	10	Dichloromethane	-78	3	91	95:5	Hypothetical data based on similar reactions
Sc(OTf)₃	1	Dichloromethane	-78	2	95	98:2	Hypothetical data based on similar reactions
AlCl₃	10	Dichloromethane	-78	3	88	94:6	Hypothetical data based on similar reactions

Note: The data presented are hypothetical and representative of typical outcomes for these catalysts in Diels-Alder reactions, as a direct comparative study under identical conditions was not found in the search results.

Discussion:

• All three Lewis acids are effective in catalyzing the Diels-Alder reaction, leading to high yields and a preference for the endo isomer.

• Scandium triflate often provides the highest stereoselectivity and yields due to its strong Lewis acidity and predictable coordination to the dienophile.

• Niobium pentachloride and Aluminum chloride are also excellent catalysts for this transformation, offering a good balance of reactivity and selectivity. The choice between them may depend on cost and substrate compatibility.

Experimental Protocol: Diels-Alder Reaction of Cyclopentadiene and Methyl Vinyl Ketone (General Procedure)

• A solution of the Lewis acid catalyst (e.g., AlCl₃, 1 mmol) in dichloromethane (20 mL) is cooled to -78 °C under an inert atmosphere.

• Methyl vinyl ketone (10 mmol) is added dropwise to the stirred solution.

• Freshly distilled cyclopentadiene (12 mmol) is then added dropwise.

• The reaction is stirred at -78 °C for 3 hours.

• The reaction is quenched by the addition of a saturated aqueous solution of sodium bicarbonate.

• The mixture is allowed to warm to room temperature, and the organic layer is separated.

• The aqueous layer is extracted with dichloromethane.

• The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, and concentrated under reduced pressure.

• The resulting adduct is purified by column chromatography.

Caption: A simplified representation of the catalytic cycle for a Lewis acid-catalyzed Diels-Alder reaction.

Conclusion

The selection of a Lewis acid catalyst requires a careful evaluation of economic, environmental, and performance factors.

• Niobium pentachloride emerges as a versatile and moderately priced Lewis acid. It demonstrates high catalytic activity in a range of important organic transformations and presents a more favorable environmental profile compared to traditional catalysts like Aluminum chloride. Its lower cost than Scandium triflate makes it a compelling choice for both laboratory and larger-scale synthesis.

• Scandium triflate stands out for its exceptional catalytic efficiency, often requiring low catalyst loadings and providing high yields and selectivities under mild conditions. Its water stability is a significant advantage. However, its high cost is a major consideration and may limit its application to high-value products or reactions where its specific benefits are essential.

• Aluminum chloride remains a widely used Lewis acid due to its low cost and high reactivity. However, its use often necessitates stoichiometric quantities, leading to significant waste generation. Its high moisture sensitivity and toxicity to aquatic life are considerable environmental drawbacks that modern synthetic chemistry aims to overcome.

For researchers and drug development professionals seeking a balance of performance, cost, and a reduced environmental impact, Niobium pentachloride represents a highly attractive and practical catalytic option. Its continued exploration in a wider range of synthetic applications is warranted.

References

• 1. atimaterials.com [atimaterials.com]
• 2. fishersci.com [fishersci.com]
• 3. ltschem.com [ltschem.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 6. fishersci.com [fishersci.com]
• 7. szabo-scandic.com [szabo-scandic.com]
• 8. Page loading... [wap.guidechem.com]
• 9. Scandium triflate | CHF3O3SSc | CID 57451379 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. carlroth.com [carlroth.com]
• 11. fishersci.com [fishersci.com]
• 12. materion.com [materion.com]
• 13. southwest.tn.edu [southwest.tn.edu]
• 14. vanchlor.com [vanchlor.com]
• 15. condor.depaul.edu [condor.depaul.edu]
• 16. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of Niobium Pentachloride: A Guide for Laboratory Professionals

Disclaimer: Niobium pentachloride (NbCl₅) is a hazardous, water-reactive substance. The disposal procedures outlined below are intended for trained laboratory personnel working with small, manageable quantities. All waste disposal activities must be conducted in strict compliance with local, regional, and national environmental regulations. Always consult your institution's Environmental Health and Safety (EHS) department before proceeding.

Niobium pentachloride is a corrosive and moisture-sensitive solid that requires meticulous handling and disposal to ensure personnel safety and environmental protection.[1][2] Its high reactivity, particularly with water, is a primary concern during its use and subsequent disposal.[1][2][3][4] When exposed to moisture or water, it reacts violently and exothermically to release toxic and corrosive hydrogen chloride (HCl) gas, leaving a residue of niobium oxides or hydroxides.[3][4][5]

Hazard Summary and Essential Precautions

Before handling or disposing of niobium pentachloride, it is critical to be aware of its hazards and to use appropriate personal protective equipment (PPE) and engineering controls.

Key Hazards:

Hazard Classification	Description	Source
Acute Oral Toxicity	Harmful if swallowed.	[1][6]
Skin Corrosion/Irritation	Causes severe skin burns and damage.	[1][6][7]
Eye Damage/Irritation	Causes serious, potentially irreversible eye damage.	[1][6][7]
Reactivity	Reacts violently with water, releasing toxic hydrogen chloride gas.[1][2][6]	[1][2][6]

| Respiratory Irritation | May cause respiratory irritation upon inhalation of dust. |[1][6] |

Mandatory Safety Protocols:

• Engineering Controls: All handling and disposal procedures must be performed in a certified chemical fume hood to manage the release of HCl gas.[1][7][8] Ensure an eyewash station and safety shower are immediately accessible.[1]

• Inert Atmosphere: Handle the solid material under a dry, inert atmosphere (e.g., in a glove box or under a nitrogen blanket) whenever possible to prevent premature reaction with atmospheric moisture.[1][7][9]

• Personal Protective Equipment (PPE):

  • Eye Protection: Wear chemical safety goggles and a full-face shield.[1][7]

  • Hand Protection: Wear nitrile or rubber gloves.[7]

  • Body Protection: Use a chemically resistant lab coat or apron.[6][7]

Step-by-Step Disposal Protocol for Small Quantities

This protocol details a method for the controlled neutralization of small quantities (typically less than 10 grams) of waste niobium pentachloride. For larger quantities, direct disposal through a licensed hazardous waste contractor is mandatory.

Materials Needed:

• Waste Niobium Pentachloride

• Large beaker (at least 100x the volume of the quenching solution)

• Stir bar and magnetic stir plate

• Ice bath

• Sodium bicarbonate (NaHCO₃)

• Deionized water

• pH test strips or a calibrated pH meter

• Appropriately labeled hazardous waste container

Procedure:

• Prepare Neutralization Solution: In a large beaker placed within an ice bath, prepare a dilute solution of sodium bicarbonate. A 5-10% solution is generally effective. The large volume and cooling are critical to absorb the heat generated during the reaction.

• Set Up in Fume Hood: Place the beaker with the stirred, cooled sodium bicarbonate solution on a magnetic stir plate inside a chemical fume hood.

• Slow Addition: Very slowly and in small increments, add the waste niobium pentachloride to the stirring basic solution. The reaction is vigorous and will produce gas (CO₂ and HCl, which is immediately neutralized).

  • CAUTION: Adding the solid too quickly will cause a violent reaction and potential splashing of corrosive material.

• Complete the Reaction: Continue stirring the mixture after all the niobium pentachloride has been added. Allow the beaker to slowly warm to room temperature. A white, insoluble precipitate of niobium hydroxide/oxide will form.[3][10]

• Verify Neutralization: Once the reaction has subsided, test the pH of the resulting slurry. The pH should be between 6 and 8. If the solution is still acidic, slowly add more sodium bicarbonate until the neutral range is achieved.

• Waste Collection: Transfer the entire neutralized slurry into a designated, properly labeled hazardous waste container. The label should clearly state "Aqueous waste containing Niobium compounds" and any other constituents.

• Final Disposal: Contact your institution's EHS department to arrange for the pickup and disposal of the hazardous waste container. Do not pour the mixture down the drain.[1]

Accidental Spill Management

In the event of a small, dry spill of niobium pentachloride powder:

• Evacuate and Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

• Wear Full PPE: Do not attempt to clean a spill without the proper PPE as described above.

• Contain the Spill: Cover the spill with a dry, inert absorbent material like sand or vermiculite. Do not use water or combustible materials.

• Collect the Material: Carefully sweep or scoop the contained material into a suitable, dry, and sealable container labeled "Niobium Pentachloride Spill Debris".[1][7] Do not expose the spill to water during cleanup.[1]

• Dispose: The container with the spill debris must be disposed of as hazardous waste through your institution's EHS department.

Caption: Logical workflow for the safe disposal of Niobium Pentachloride.

References

• 1. fishersci.com [fishersci.com]
• 2. CAS 10026-12-7: Niobium pentachloride | CymitQuimica [cymitquimica.com]
• 3. Hydrolysis of niobium pentachloride solutions [inis.iaea.org]
• 4. Niobium pentachloride | Cl5Nb | CID 24818 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Kinetics of the reaction of niobium pentachloride with water vapor (Journal Article) | OSTI.GOV [osti.gov]
• 6. atimaterials.com [atimaterials.com]
• 7. prochemonline.com [prochemonline.com]
• 8. file1.lookchem.com [file1.lookchem.com]
• 9. ltschem.com [ltschem.com]
• 10. Science made alive: Chemistry/Solutions [woelen.homescience.net]

Personal protective equipment for handling Niobium pentachloride

Essential Safety and Handling Guide for Niobium Pentachloride

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount, especially when handling reactive compounds like Niobium pentachloride (NbCl₅). This guide provides immediate, essential safety protocols, operational procedures, and disposal plans to foster a secure research environment.

Niobium pentachloride is a yellow crystalline solid that serves as a versatile precursor and Lewis acid in various chemical syntheses.[1] However, it is a corrosive and moisture-sensitive material that reacts violently with water, releasing toxic and corrosive hydrogen chloride gas.[2][3][4] Adherence to strict safety protocols is therefore critical.

Hazard Identification and Classification

Niobium pentachloride is classified as a hazardous substance with the following primary dangers:

• Acute Toxicity: Harmful if swallowed or in contact with skin.[1][5]

• Skin Corrosion/Irritation: Causes severe skin burns and eye damage.[1][3][5]

• Serious Eye Damage: Causes serious eye damage.[1][5]

• Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[1][3]

Hazard and Precautionary Codes:

Code	Description
H302	Harmful if swallowed.[1]
H314	Causes severe skin burns and eye damage.[1][5]
H335	May cause respiratory irritation.[1]
P260	Do not breathe dust/fume/gas/mist/vapors/spray.[5]
P280	Wear protective gloves/protective clothing/eye protection/face protection.[5]
P301 + P330 + P331	IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.
P303 + P361 + P353	IF ON SKIN (or hair): Take off immediately all contaminated clothing. Rinse skin with water/shower.[5]
P305 + P351 + P338	IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[5]

Personal Protective Equipment (PPE)

A comprehensive PPE plan is the first line of defense against exposure. The following equipment is mandatory when handling Niobium pentachloride:

PPE Category	Specification	Rationale
Eye and Face Protection	Chemical safety goggles and a face shield.[4][5]	Protects against dust particles and chemical splashes that can cause severe eye damage.
Skin Protection	Impervious protective clothing, including a lab coat, apron, or coveralls. Nitrile or rubber gloves.[3][5]	Prevents skin contact which can lead to severe burns.
Respiratory Protection	A NIOSH/MSHA or European Standard EN 149 approved respirator with a P3 (EN 143) or N100 (US) particle filter.[2][4]	Protects against inhalation of harmful dust particles, which can cause respiratory irritation.

Always ensure that an eyewash station and a safety shower are readily accessible in the immediate work area.[2][5]

Operational Plan: Step-by-Step Handling Procedure

Handling Niobium pentachloride requires a controlled environment and meticulous procedure to minimize risk.

Pre-Operational Checks

• Verify Ventilation: Ensure the work area, preferably a chemical fume hood, has adequate ventilation.[4][5]

• Inert Atmosphere: Prepare a dry, inert atmosphere (e.g., nitrogen or argon) for handling, as the compound is highly sensitive to moisture.[3][5]

• Assemble PPE: Don all required personal protective equipment as specified in the table above.

• Prepare Spill Kit: Have a spill kit ready, containing a neutralizer and appropriate absorbent materials.

Handling Procedure

• Transfer: Conduct all transfers of Niobium pentachloride within a glove box or under an inert atmosphere to prevent contact with moisture.[6]

• Weighing: If weighing is required, do so in a closed system or under inert gas.

• Addition to Reactions: Add Niobium pentachloride to reaction mixtures slowly and in a controlled manner to manage any exothermic reactions.

• Avoid Incompatibilities: Keep the compound away from water, strong oxidizing agents, strong acids, alcohols, and strong bases.[2][5]

Post-Handling

• Decontamination: Thoroughly decontaminate all equipment that has come into contact with Niobium pentachloride.

• Waste Disposal: Segregate and dispose of all waste materials according to the disposal plan.

• Storage: Store unused Niobium pentachloride in a tightly sealed, corrosion-resistant container in a cool, dry, and well-ventilated area under an inert atmosphere.[3][5][6]

Emergency Response and First Aid

Immediate and appropriate action is crucial in the event of an emergency.

Exposure Route	First Aid Measures
Eye Contact	Immediately flush eyes with copious amounts of water for at least 15 minutes, including under the eyelids.[2][5] Seek immediate medical attention.
Skin Contact	Immediately remove all contaminated clothing.[5] Wash the affected area with plenty of soap and water.[4] Seek immediate medical attention.[2]
Inhalation	Remove the individual to fresh air.[2][5] If breathing is difficult, administer oxygen.[2] If not breathing, give artificial respiration.[2] Seek immediate medical attention.[2]
Ingestion	Do NOT induce vomiting.[2][4] Rinse the mouth with water.[4] Seek immediate medical attention.[2][5]

In case of a spill, evacuate the area, ensure adequate ventilation, and wear full protective equipment.[4] Sweep up the spilled solid without creating dust and place it in a suitable, dry, labeled container for disposal.[2][3] Do not allow the spill to come into contact with water.[2]

Disposal Plan

Proper disposal of Niobium pentachloride and its contaminated waste is essential to prevent environmental contamination and ensure safety.

• Waste Characterization: Niobium pentachloride waste is considered hazardous.

• Containerization: Collect waste in a designated, properly labeled, and sealed container.

• Disposal Method: Dispose of the waste through a licensed professional waste disposal service.[4] One approved method is to dissolve or mix the material with a combustible solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[4]

• Regulatory Compliance: All disposal activities must comply with local, regional, and national hazardous waste regulations.[2]

Below is a diagram illustrating the standard workflow for handling Niobium pentachloride, from preparation to emergency response.

Caption: Workflow for handling Niobium Pentachloride.

References

• 1. 氯化铌(V) 99% | Sigma-Aldrich [sigmaaldrich.com]
• 2. fishersci.com [fishersci.com]
• 3. atimaterials.com [atimaterials.com]
• 4. file1.lookchem.com [file1.lookchem.com]
• 5. prochemonline.com [prochemonline.com]
• 6. ltschem.com [ltschem.com]